C.I. Solvent red 179

• CAS: 89106-94-5

Core Science & Biosynthesis

C.I. Solvent Red 179 chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of C.I. Solvent Red 179 (C.I. 564150), a high-performance solvent dye belonging to the ketoamine chemical family.[1][2] Renowned for its brilliant yellowish-red hue, exceptional thermal stability, and excellent lightfastness, this dye is a critical colorant in various industrial applications, particularly in the plastics and polymer industries.

Chemical Structure and Identification

C.I. Solvent Red 179 is a complex polynuclear aromatic compound. Its chemical structure is based on a perimidinobenz[de]isoquinoline core.

IUPAC Name: 14H-Benz[1][3]isoquino[2,1-a]perimidin-14-one[4] Synonyms: Transparent Red E2G, Amaplast Red RP, Macrolex Red E2G, Sumiplast Red H4GR, Sandoplast Red 2G[3][5]

The table below summarizes the key chemical identifiers for C.I. Solvent Red 179.

Identifier	Value
C.I. Name	Solvent Red 179
C.I. Number	564150[3]
CAS Numbers	6829-22-7, 89106-94-5, 89106-95-5[3][6]
Molecular Formula	C₂₂H₁₂N₂O[7]
Molecular Weight	320.34 g/mol [7]
Chemical Family	Ketoamine[1][2]

Physical and Chemical Properties

C.I. Solvent Red 179 is distinguished by its high stability under various conditions, making it suitable for demanding processing applications.

Physical Properties

The key physical properties are presented in the table below. The significant variance in reported density values may be attributed to differences between bulk powder density and predicted molecular density.

Property	Value
Appearance	Yellowish-red to dark red powder[5]
Melting Point	251 - 256 °C[3][6]
Boiling Point	611.6 ± 38.0 °C (Predicted)
Density	0.27 g/cm³ (Bulk) / 1.20 g/cm³[6][8]

Solubility

The dye is insoluble in water but exhibits solubility in a range of organic solvents.[6] This characteristic is fundamental to its application as a solvent dye.

Solvent (at 20°C)	Solubility (g/L)
Dichloromethane (B109758)	8.0[3][6]
Methylbenzene (Toluene)	4.1[3][6]
Acetone	1.6[3][6]
Butyl Acetate	1.5 - 1.6[3][5]
Ethyl Alcohol	0.9[3][6]
Water	Insoluble [7]

Stability and Fastness

The stability of the dye is a critical performance metric, especially in plastics that undergo high-temperature processing.

Property	Rating/Value
Light Fastness	8 (on a scale of 1-8, where 8 is superior)[6]
Heat Resistance	Up to 300-340°C (in plastics like PS, PC, PET)[1]
Acid Resistance	5 (on a scale of 1-5)[5][8]
Alkali Resistance	5 (on a scale of 1-5)[5][8]
Migration Resistance	Good[1]

Spectral Properties

Experimental Protocols

Synthesis of C.I. Solvent Red 179

A common manufacturing method involves the condensation of 1,8-naphthalic anhydride (B1165640) with 1,8-diaminonaphthalene (B57835).[10] The following protocol is based on a process described in the patent literature, which reports yields exceeding 95%.[10]

Reactants:

• 1,8-Naphthalic Anhydride

• 1,8-Diaminonaphthalene

• Glacial Acetic Acid (Solvent)

Procedure:

• Reaction Setup: Charge a reactor vessel with glacial acetic acid.

• Addition of Reactants: While stirring, add 1,8-naphthalic anhydride and 1,8-diaminonaphthalene to the solvent.

• Heating and Reflux: Heat the mixture to the reflux temperature of the solvent (approx. 110-118°C). The small amount of water generated during the reaction helps maintain an optimal reaction temperature.[10]

• Reaction Time: Maintain the reflux for a specified period (e.g., 12 hours) to ensure the condensation reaction goes to completion.[10] The product, C.I. Solvent Red 179, precipitates out of the glacial acetic acid solution.

• Cooling and Filtration: After the reaction is complete, cool the mixture (e.g., to 40°C).[10] Filter the suspension to isolate the crude solid product. The filtrate, containing glacial acetic acid and soluble by-products, can be collected for solvent recovery via distillation.

• Washing and Purification: Wash the filter cake with hot water (80-90°C) until the washings are neutral.[10] This step removes residual acetic acid and other water-soluble impurities.

• Drying: Dry the purified filter cake in an oven to yield the final C.I. Solvent Red 179 product as a powder.

Synthesis Workflow for C.I. Solvent Red 179.

Analytical Methodology (General Approach)

While a specific, validated HPLC method for C.I. Solvent Red 179 was not found in the reviewed literature, a general reversed-phase HPLC (RP-HPLC) method can be employed for purity analysis and quantification. Compounds with similar polynuclear aromatic structures are routinely analyzed using this technique.

Exemplar Protocol (Not Validated for Solvent Red 179):

• Instrumentation: High-Performance Liquid Chromatograph with a UV-Visible or Diode-Array Detector (DAD).

• Column: C18 stationary phase (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient elution using a mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and water.

• Detection: UV-Visible detector set to monitor at a wavelength near the absorption maximum (e.g., ~460-490 nm).

• Sample Preparation: Accurately weigh the dye sample and dissolve it in a suitable solvent (e.g., dichloromethane or toluene). Dilute to a known concentration within the linear range of the detector. Filter the sample through a 0.45 µm filter before injection.

• Quantification: Use an external standard method with a certified reference standard of C.I. Solvent Red 179 to create a calibration curve.

Applications

C.I. Solvent Red 179 is almost exclusively used in applications requiring the coloration of polymers and resins, particularly those processed at high temperatures.[3] Its high solubility in organic systems and resistance to migration make it an ideal choice for integral coloring.

Primary Applications Include:

• Plastics: Polystyrene (PS), Acrylonitrile Butadiene Styrene (ABS), Polycarbonate (PC), Polymethyl Methacrylate (PMMA), Polyethylene Terephthalate (PET), Polyamide (PA6, PA66), and Polyvinyl Chloride (PVC).[3]

• Fibers: Pre-spinning coloration of polyester (B1180765) (PET) fibers.[1]

• Other: It may also find use in specialty inks, coatings, and other solvent-based systems requiring high performance.[11]

Primary Application Areas for C.I. Solvent Red 179.

Safety and Handling

Review of available Safety Data Sheets (SDS) indicates that C.I. Solvent Red 179 should be handled with standard laboratory precautions.

• Hazards: May cause eye, skin, and respiratory tract irritation. Harmful if swallowed.

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, chemical-resistant gloves, and safety goggles. If dust is generated, use a NIOSH-approved respirator.

• Handling: Handle in a well-ventilated area. Avoid dust formation and accumulation. Keep away from incompatible materials such as strong oxidizing agents.

• Storage: Store in a cool, dry, well-ventilated place in tightly sealed containers.

References

• 1. Solvent Dye Information - Solvent Red 179 [solventdye.info]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. sites.fct.unl.pt [sites.fct.unl.pt]
• 5. Solvent Red 179 Dyes | CAS 6829-22-7, 89106-94-5 Manufacturers in Mumbai, India [colorantsgroup.com]
• 6. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]
• 7. additivesforpolymer.com [additivesforpolymer.com]
• 8. Dimacolor solvent dyes,Solvent Red E2G,Solvent Red 179 [dimacolor.com]
• 9. researchgate.net [researchgate.net]
• 10. CN1919931A - The production process of solvent red 179 - Google Patents [patents.google.com]
• 11. medchemexpress.com [medchemexpress.com]

Solvent Red 179 CAS number 89106-94-5 data sheet

An In-depth Technical Guide to Solvent Red 179 (CAS No. 89106-94-5)

This technical guide provides a comprehensive overview of Solvent Red 179 (CAS No. 89106-94-5), a yellowish-red solvent dye.[1][2] Intended for researchers, scientists, and professionals in material science and development, this document details the dye's chemical and physical properties, applications, and safety information. The quantitative data is presented in structured tables for ease of reference, and a logical workflow for its primary application is visualized.

Chemical and Physical Properties

Solvent Red 179 is characterized by its good heat resistance and light fastness.[1][2] It has a molecular structure classified as an amino ketone.[3]

Table 1: General and Chemical Properties

Property	Value
C.I. Name	Solvent Red 179, 564150[2][3]
CAS Registry Number	89106-94-5[3]
Molecular Formula	C₂₂H₁₂N₂O[3]
Molecular Weight	320.34 g/mol [3]
Appearance	Red to Dark Red Powder[4][5]
Hue	Yellowish Red[1][2]

Table 2: Physical and Thermal Properties

Property	Value
Melting Point	251 °C[2][5][6]
Boiling Point	611.6 ± 38.0 °C[7]
Density	0.27 - 1.40 g/cm³[2][6][7]
Heat Resistance in PS	Up to 300 °C[2][5]
Decomposition Temperature	Above 350 °C[8]

Table 3: Solubility Data (at 20°C)

Solvent	Solubility (g/L)
Acetone	1.6[2][6]
Butyl Acetate	1.6[2][6]
Dichloromethane	8.0[6]
Ethyl Alcohol	0.9[2][6]
Methylbenzene	4.1[2][6]
Water	Insoluble[8]

Table 4: Fastness and Quality Control Properties

Property	Value
Light Fastness	7-8[4][5]
Acid Resistance	5[4][5]
Alkali Resistance	5[4][5]
Moisture Content	≤ 0.5%
Ash Content	≤ 0.5%
Volatile Matter at 105°C	1.0% max[4]
Tinting Strength	95-105%[4]

Applications

Solvent Red 179 is primarily used as a colorant for a wide variety of plastics and resins due to its high tinting strength and good migration resistance.[1][2] Its applications include the coloring of:

• Plastics: Polystyrene (PS), High Impact Polystyrene (HIPS), Acrylonitrile Butadiene Styrene (ABS), Polycarbonate (PC), Rigid Polyvinyl Chloride (RPVC), Polymethyl Methacrylate (PMMA), Styrene-Acrylonitrile Resin (SAN), Acrylonitrile Styrene Acrylate (AS), Polyamide 6 (PA6), Polyamide 66 (PA66), and Polyethylene Terephthalate (PET).[4][5][6]

• Fibers: It is also suitable for coloring polyester (B1180765) fibers.[1]

• Other Materials: The dye can be used in resins.[6]

Experimental Protocols

The available technical data sheets for Solvent Red 179 do not provide detailed experimental protocols for specific research applications. The information is geared towards industrial use in coloring plastics and other materials. A general procedure for its use in plastics would involve incorporating the dye into the polymer matrix.

A typical workflow for coloring plastics with Solvent Red 179 is outlined below.

Caption: Workflow for Plastic Coloration with Solvent Red 179.

Signaling Pathways

No information regarding biological signaling pathways involving Solvent Red 179 was found in the reviewed technical data. As an industrial dye for plastics and resins, it is not designed for biomedical or pharmaceutical applications and is not expected to have defined interactions with biological signaling cascades.

Safety and Handling

According to the Material Safety Data Sheet (MSDS), Solvent Red 179 does not require a hazard risk symbol.[8] Standard laboratory and industrial hygiene practices should be followed.

• First Aid:

  • Skin Contact: Flush skin with flowing water.[8]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[8]

  • Ingestion: Induce vomiting immediately.[8]

  • Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[8]

• Personal Protective Equipment:

  • Hands: Rubber gloves.[8]

  • Eyes: Safety glasses.[8]

  • Respiratory: Approved respirator.[8]

• Storage: Keep container tightly closed and store in a cool place.[8]

• Fire Precautions: Use foam, CO₂, or dry powder extinguishers. Do not use water.[8]

References

• 1. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 2. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. Solvent Red 179 Dyes | CAS 6829-22-7, 89106-94-5 Manufacturers in Mumbai, India [colorantsgroup.com]
• 6. epsilonpigments.com [epsilonpigments.com]
• 7. Solvent Red 179 [myskinrecipes.com]
• 8. epsilonpigments.com [epsilonpigments.com]

Spectroscopic Analysis of Solvent Red E-2G: A Technical Guide to UV-Vis Absorption and Fluorescence Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of Solvent Red E-2G (also known as C.I. Solvent Red 179), a yellowish-red ketoamine dye. The focus is on elucidating its light-absorbing and emitting properties through UV-Visible (UV-Vis) absorption and fluorescence spectroscopy. Due to the limited availability of specific quantitative spectroscopic data for Solvent Red E-2G in publicly accessible literature, this document outlines the detailed experimental methodologies to acquire and analyze this information. The provided tables serve as templates for data presentation.

Introduction to Solvent Red E-2G

Solvent Red E-2G is an organic dye belonging to the ketoamine class, characterized by its yellowish-red hue. It finds applications in the coloring of various materials, including plastics, resins, and fibers, owing to its good thermal stability and lightfastness.[1][2] Understanding its interaction with light is crucial for optimizing its use in various applications and for developing new materials with specific optical properties.

UV-Vis Absorption Spectroscopy

UV-Vis spectroscopy is a fundamental technique used to quantify the absorption of light by a substance in the ultraviolet and visible regions of the electromagnetic spectrum. This analysis provides information about the electronic transitions within the molecule and can be used to determine its concentration in a solution.

Experimental Protocol for UV-Vis Analysis

This protocol outlines the steps for measuring the UV-Vis absorption spectrum of Solvent Red E-2G.

Materials:

• Solvent Red E-2G powder

• Spectroscopic grade solvents (e.g., ethanol, acetone, dichloromethane, toluene, butyl acetate, methylbenzene)[3]

• Volumetric flasks and pipettes

• Quartz cuvettes (1 cm path length)

• UV-Vis spectrophotometer

Procedure:

• Stock Solution Preparation: Accurately weigh a small amount of Solvent Red E-2G powder and dissolve it in a known volume of a chosen solvent in a volumetric flask to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

• Working Solution Preparation: Prepare a series of dilutions from the stock solution to create working solutions of varying concentrations. The final concentrations should yield absorbance values in the linear range of the spectrophotometer (typically 0.1 to 1.0).

• Spectrophotometer Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's instructions. Set the desired wavelength range for the scan (e.g., 300-700 nm).

• Blank Measurement: Fill a quartz cuvette with the pure solvent that was used to prepare the dye solutions. This will serve as the blank or reference. Place the cuvette in the spectrophotometer and record a baseline spectrum. The instrument will subtract this baseline from the sample spectra.[4]

• Sample Measurement: Rinse the cuvette with a small amount of the first working solution and then fill it with the solution. Place the cuvette in the spectrophotometer and record the absorption spectrum.

• Repeat for all Samples: Repeat the measurement for all the prepared working solutions.

• Data Analysis: From the recorded spectra, determine the wavelength of maximum absorbance (λmax). The absorbance value at λmax for each concentration will be used to determine the molar absorptivity.

Data Presentation: UV-Vis Absorption Properties

The quantitative data obtained from the UV-Vis analysis should be summarized as follows:

Solvent	λmax (nm)	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)
Ethanol	Data not available in literature	Data not available in literature
Acetone	Data not available in literature	Data not available in literature
Dichloromethane	Data not available in literature	Data not available in literature
Toluene	Data not available in literature	Data not available in literature
Butyl Acetate	Data not available in literature	Data not available in literature
Methylbenzene	Data not available in literature	Data not available in literature

Note: Molar absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl), where A is the absorbance at λmax, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).

Fluorescence Spectroscopy

Fluorescence spectroscopy is a highly sensitive technique that measures the emission of light from a substance that has absorbed light. This provides insights into the molecule's excited state properties and its environment.

Experimental Protocol for Fluorescence Analysis

This protocol describes the procedure for measuring the fluorescence emission and excitation spectra of Solvent Red E-2G.

Materials:

• Prepared solutions of Solvent Red E-2G from the UV-Vis analysis

• Fluorescence spectrophotometer

• Quartz cuvettes

Procedure:

• Instrument Setup: Turn on the fluorescence spectrophotometer and allow the lamp to stabilize.

• Excitation Wavelength Selection: To measure the emission spectrum, set the excitation wavelength to the λmax value determined from the UV-Vis absorption analysis.

• Emission Scan: Scan a range of wavelengths longer than the excitation wavelength to record the fluorescence emission spectrum. The peak of this spectrum is the emission maximum (λem).

• Excitation Scan: To obtain the excitation spectrum, set the emission monochromator to the determined λem and scan a range of excitation wavelengths. The resulting spectrum should resemble the absorption spectrum.

• Quantum Yield Determination (Relative Method):

  • Select a well-characterized fluorescence standard with absorption and emission properties similar to Solvent Red E-2G (e.g., Rhodamine B or a similar red dye).[3]

  • Prepare a series of solutions of both the standard and Solvent Red E-2G with absorbance values below 0.1 at the excitation wavelength to minimize inner filter effects.

  • Measure the absorption and fluorescence emission spectra of all solutions.

  • Integrate the area under the emission spectra for both the sample and the standard.

  • Calculate the fluorescence quantum yield (ΦF) of Solvent Red E-2G using the following equation: ΦF_sample = ΦF_std * (A_std / A_sample) * (I_sample / I_std) * (η_sample² / η_std²) where A is the absorbance at the excitation wavelength, I is the integrated emission intensity, and η is the refractive index of the solvent. The subscripts "sample" and "std" refer to the sample and the standard, respectively.[5]

Data Presentation: Fluorescence Properties

The fluorescence data should be organized as follows:

Solvent	Excitation λmax (nm)	Emission λem (nm)	Stokes Shift (nm)	Fluorescence Quantum Yield (ΦF)
Ethanol	Data not available in literature	Data not available in literature	Data not available in literature	Data not available in literature
Acetone	Data not available in literature	Data not available in literature	Data not available in literature	Data not available in literature
Dichloromethane	Data not available in literature	Data not available in literature	Data not available in literature	Data not available in literature
Toluene	Data not available in literature	Data not available in literature	Data not available in literature	Data not available in literature
Butyl Acetate	Data not available in literature	Data not available in literature	Data not available in literature	Data not available in literature
Methylbenzene	Data not available in literature	Data not available in literature	Data not available in literature	Data not available in literature

Note: The Stokes shift is the difference in wavelength between the absorption maximum (λmax) and the emission maximum (λem).

Experimental Workflow and Data Relationships

The following diagrams illustrate the logical flow of the spectroscopic analysis and the relationship between the key concepts.

Diagram 1: Experimental workflow for spectroscopic analysis.

Diagram 2: Relationship between key spectroscopic parameters.

Conclusion

This technical guide provides a framework for the detailed spectroscopic characterization of Solvent Red E-2G using UV-Vis and fluorescence spectroscopy. By following the outlined experimental protocols, researchers can obtain crucial data on the light absorption and emission properties of this dye. This information is invaluable for its application in materials science, analytical chemistry, and potentially in the development of novel probes and sensors. The provided tables and diagrams serve as a standardized method for presenting and understanding the spectroscopic behavior of Solvent Red E-2G and other similar dyes.

References

• 1. Solvent Dye Information - Solvent Red 179 [solventdye.info]
• 2. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 3. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. agilent.com [agilent.com]

An In-Depth Technical Guide to the Synthesis of 6-Formylindolo[3,2-b]carbazole (FICZ)

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of a key synthetic pathway for 6-formylindolo[3,2-b]carbazole (FICZ), a significant aryl hydrocarbon receptor (AhR) agonist, with the molecular formula C22H12N2O. This document details the experimental protocols, presents quantitative data in a structured format, and visualizes the synthesis workflow for enhanced understanding.

Introduction

6-Formylindolo[3,2-b]carbazole (FICZ) is a tryptophan photoproduct that has garnered significant interest in the scientific community due to its high affinity for the aryl hydrocarbon receptor (AhR). As a potent AhR agonist, FICZ plays a crucial role in various biological processes, including immune response, cell differentiation, and xenobiotic metabolism. Its synthesis is therefore of great importance for researchers studying AhR signaling pathways and for the development of novel therapeutics. This guide focuses on a common and effective two-step synthesis of FICZ, commencing with the preparation of the intermediate, 6-methylindolo[3,2-b]carbazole (6-MICZ).

Synthesis Pathway Overview

The synthesis of 6-formylindolo[3,2-b]carbazole is efficiently achieved through a two-step process. The first step involves the formation of 6-methylindolo[3,2-b]carbazole (6-MICZ) via an oxidative coupling of indole (B1671886) with acetaldehyde, followed by cyclization. The subsequent step is the selective oxidation of the methyl group of 6-MICZ to the corresponding aldehyde, yielding FICZ.

An In-depth Technical Guide to the Solubility of Solvent Red 179 in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Solvent Red 179, a yellowish-red solvent dye known for its high heat resistance and light fastness.[1][2] The information contained herein is intended to assist researchers, scientists, and professionals in drug development and other fields where the precise application of this dye is critical. The guide details the solubility of Solvent Red 179 in various common organic solvents, presents a generalized experimental protocol for solubility determination, and includes a visual representation of the experimental workflow.

Core Properties of Solvent Red 179

Solvent Red 179, with CAS numbers 89106-95-5 and 6829-22-7, belongs to the ketoamine chemical family.[1][3] It is widely used for coloring a variety of plastics and resins, including polystyrene (PS), polycarbonate (PC), and polyethylene (B3416737) terephthalate (B1205515) (PET), as well as for the spin dyeing of fibers.[1][2][4] Its notable properties include excellent thermal stability, resistance to migration, and high tinting strength.[1]

Quantitative Solubility Data

The solubility of a dye is a critical parameter for its application, influencing its performance in various formulations. The following table summarizes the quantitative solubility data for Solvent Red 179 in several common organic solvents. The data has been compiled from various technical data sheets. It is important to note that these values are provided as guidelines, and for precise applications, solubility should be confirmed through laboratory testing.[1]

Organic Solvent	Temperature (°C)	Solubility (g/L)
Acetone	20	1.6[1][3][5]
Acetone	23	0.5[6][7]
Butyl Acetate	20	1.6[1][3][5]
Butyl Acetate	23	0.7[6][7]
Dichloromethane	20	8.0[1][3][5]
Dichloromethane	23	7.0[7]
Ethyl Alcohol (Ethanol)	20	0.9[1][5]
Ethyl Alcohol (Ethanol)	23	<0.1[6][7]
Methylbenzene (Toluene)	20	4.1[1][5]
Benzyl Alcohol	23	20.0[6][7]
Methyl Methacrylate	23	1.7[7]
Styrene	23	4.5[7]
Xylene	23	2.5[7]

Experimental Protocol for Solubility Determination

While specific experimental protocols from the manufacturers of Solvent Red 179 are not publicly available, a general method for determining the solubility of a dye in an organic solvent can be described. This protocol is based on standard laboratory practices for creating saturated solutions and determining solute concentration.

Objective: To determine the solubility of Solvent Red 179 in a given organic solvent at a specific temperature.

Materials:

• Solvent Red 179 powder

• Selected organic solvent(s) of high purity

• Analytical balance

• Volumetric flasks

• Temperature-controlled shaker or incubator

• Centrifuge

• Spectrophotometer

• Syringe filters (chemically resistant to the solvent)

• Glass vials with screw caps

Methodology:

• Preparation of a Saturated Solution:

  • Add an excess amount of Solvent Red 179 to a known volume of the organic solvent in a glass vial. The excess solid is crucial to ensure that the solution becomes saturated.

  • Seal the vial to prevent solvent evaporation.

  • Place the vial in a temperature-controlled shaker set to the desired temperature (e.g., 20°C or 23°C).

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached and the solution is saturated.

• Separation of Undissolved Solid:

  • After the equilibration period, allow the vial to rest at the controlled temperature for a short time to let the undissolved solid settle.

  • To completely separate the undissolved solute, centrifuge the vial at a high speed.

  • Carefully draw the supernatant (the clear, saturated solution) using a syringe and pass it through a syringe filter to remove any remaining solid particles.

• Quantification of Dissolved Dye:

  • Accurately dilute a known volume of the clear, saturated filtrate with the same organic solvent to a concentration that falls within the linear range of a spectrophotometer.

  • Measure the absorbance of the diluted solution at the wavelength of maximum absorbance (λmax) for Solvent Red 179 in that specific solvent.

  • Calculate the concentration of the dye in the saturated solution using a pre-established calibration curve of absorbance versus concentration.

  • From the concentration of the saturated solution, calculate the solubility in g/L.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of Solvent Red 179.

References

• 1. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 2. Solvent Red 179 [jnogilvychem.com]
• 3. Solvent red 179 TDS|Solvent red 179 from Chinese supplier and producer - SOLVENT RED DYES - Enoch dye [enochdye.com]
• 4. additivesforpolymer.com [additivesforpolymer.com]
• 5. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]
• 6. Solvent Red 179 CAS 6829-22-7 [colorbloomdyes.com]
• 7. Solvent red 179 [toptrustchem.com]

Navigating the Photophysical Landscape of C.I. Solvent Red 179: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the photophysical properties of C.I. Solvent Red 179, a perylene-based dye, tailored for researchers, scientists, and professionals in drug development. This document summarizes the available quantitative data, details the experimental protocols for determining key photophysical parameters, and visualizes the associated workflows.

Core Photophysical Parameters of C.I. Solvent Red 179

C.I. Solvent Red 179, also known as Pigment Red 179, is a fluorescent dye recognized for its high performance in various applications.[1][2][3] Its photophysical characteristics, particularly its fluorescence quantum yield and lifetime, are critical for its application in advanced research and development.

Quantitative Data Summary

While extensive research exists on perylene (B46583) dyes, specific quantitative data for C.I. Solvent Red 179 is not widely published. The following table summarizes the currently available data. A notable data gap exists for the fluorescence quantum yield of the monomeric form of this dye. Perylene diimide dyes, in general, are known to exhibit high fluorescence quantum yields, in some cases approaching unity.[4][5] However, the specific value is highly dependent on the molecular structure and the solvent environment. One study on a different perylene diimide reported a fluorescence quantum yield of 0.16 in dimethylformamide (DMF).[6]

Parameter	Value	Solvent	Source
Fluorescence Lifetime (τ)	3.90 ± 0.29 ns	Dichloromethane	Cespedes-Guirao et al., 2012
Fluorescence Quantum Yield (Φf)	Data Not Available	-	-

Experimental Protocols

Accurate determination of the fluorescence quantum yield and lifetime is paramount for the reliable application of fluorescent probes. The following sections detail the standard methodologies for these measurements.

Determination of Fluorescence Quantum Yield (Relative Method)

The relative method is a widely used technique to determine the fluorescence quantum yield of a sample by comparing its fluorescence intensity to that of a standard with a known quantum yield.

Materials and Equipment:

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Solvent of choice (e.g., spectroscopic grade cyclohexane, ethanol, or dichloromethane)

• Fluorescence standard with a known quantum yield in the same solvent (e.g., Quinine Sulfate in 0.1 M H₂SO₄, Rhodamine 6G in ethanol)

• C.I. Solvent Red 179

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of the fluorescence standard of a known concentration. From this stock, prepare a series of dilutions with absorbances in the range of 0.01 to 0.1 at the excitation wavelength.

  • Prepare a stock solution of C.I. Solvent Red 179. From this stock, prepare a series of dilutions with absorbances in the same range as the standard at the same excitation wavelength.

• Absorbance Measurement:

  • Using the UV-Vis spectrophotometer, measure the absorbance of all standard and sample solutions at the chosen excitation wavelength. Ensure the absorbance values are within the linear range of the instrument.

• Fluorescence Measurement:

  • Using the spectrofluorometer, record the fluorescence emission spectra of all standard and sample solutions. The excitation wavelength should be the same as that used for the absorbance measurements.

  • It is crucial to keep the experimental conditions (e.g., excitation and emission slit widths, detector voltage) constant for all measurements.

• Data Analysis:

  • Integrate the area under the fluorescence emission spectrum for each solution.

  • Plot the integrated fluorescence intensity versus the absorbance for both the standard and the sample.

  • The slope of these plots (m) is proportional to the fluorescence quantum yield.

  • The quantum yield of the sample (Φf_sample) can be calculated using the following equation:

    Φf_sample = Φf_std * (m_sample / m_std) * (η_sample² / η_std²)

    where:

    • Φf_std is the quantum yield of the standard.

    • m_sample and m_std are the slopes of the plots for the sample and standard, respectively.

    • η_sample and η_std are the refractive indices of the solvents used for the sample and standard, respectively. If the same solvent is used, this term becomes 1.

Diagram 1: Experimental workflow for relative fluorescence quantum yield determination.

Determination of Fluorescence Lifetime (Time-Correlated Single Photon Counting - TCSPC)

Time-Correlated Single Photon Counting (TCSPC) is a highly sensitive technique for determining the fluorescence lifetime of a sample.

Materials and Equipment:

• TCSPC system including:

  • Pulsed light source (e.g., picosecond laser diode or LED)

  • Sample holder

  • Fast photodetector (e.g., photomultiplier tube - PMT or single-photon avalanche diode - SPAD)

  • TCSPC electronics (e.g., constant fraction discriminator - CFD, time-to-amplitude converter - TAC, multichannel analyzer - MCA)

• Quartz cuvette

• Solvent

• C.I. Solvent Red 179 solution

• Scattering solution for instrument response function (IRF) measurement (e.g., dilute ludox solution)

Procedure:

• Instrument Setup and IRF Measurement:

  • Set up the TCSPC system with the appropriate excitation wavelength and emission wavelength selected by a monochromator or filter.

  • Measure the Instrument Response Function (IRF) by using a scattering solution (e.g., ludox) in place of the fluorescent sample. The IRF represents the time profile of the excitation pulse as detected by the system.

• Sample Measurement:

  • Replace the scattering solution with the C.I. Solvent Red 179 solution. The concentration should be low enough to avoid inner filter effects.

  • Acquire the fluorescence decay data by collecting single photons over a large number of excitation pulses. The data is collected until a sufficient number of photons are in the peak channel of the decay curve.

• Data Analysis:

  • The collected data represents a histogram of the arrival times of the fluorescence photons relative to the excitation pulse.

  • Deconvolute the measured fluorescence decay from the IRF using appropriate software.

  • Fit the deconvoluted decay data to one or more exponential decay models to determine the fluorescence lifetime(s) (τ). For a single exponential decay, the intensity (I) as a function of time (t) is given by:

    I(t) = I₀ * exp(-t/τ)

    where I₀ is the intensity at time t=0.

Diagram 2: Experimental workflow for fluorescence lifetime determination using TCSPC.

Conclusion

This technical guide provides a summary of the known photophysical properties of C.I. Solvent Red 179 and detailed protocols for their experimental determination. While a definitive fluorescence quantum yield for the monomeric dye remains to be published, the provided methodologies offer a clear path for researchers to ascertain this critical parameter. The established fluorescence lifetime, coupled with a determined quantum yield, will enable the more effective application of C.I. Solvent Red 179 in various scientific and developmental fields.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. scispace.com [scispace.com]
• 5. dye solvent red: Topics by Science.gov [science.gov]
• 6. pure.tudelft.nl [pure.tudelft.nl]

An In-depth Technical Guide to Perylene Dye Pigment Red 179: Core Characteristics and Methodologies

For Researchers, Scientists, and Drug Development Professionals

Abstract

Perylene (B46583) Pigment Red 179 (PR 179), chemically identified as N,N'-dimethylperylene-3,4:9,10-bis(dicarboximide), is a high-performance organic pigment renowned for its exceptional stability and coloristic properties. This technical guide provides a comprehensive overview of its fundamental characteristics, including its chemical, physical, and spectral properties. Detailed experimental protocols for its synthesis and characterization are presented to facilitate its application in research and development. Furthermore, this guide explores the burgeoning potential of perylene diimide derivatives, including structures analogous to PR 179, in the field of drug development, particularly in oncology and as therapeutic agents against oxidative stress.

Introduction

Pigment Red 179 (C.I. 71130) is a prominent member of the perylene family of pigments.[1] These pigments are characterized by a core perylene structure, a polycyclic aromatic hydrocarbon, which imparts outstanding chemical and thermal stability.[2] PR 179, with its deep maroon or dark red hue, is widely utilized in demanding applications such as automotive coatings, high-end industrial paints, plastics, and specialized inks due to its superior lightfastness, weather resistance, and heat stability.[3][4]

Beyond its traditional use as a colorant, the core structure of PR 179, a perylene diimide (PDI), has attracted significant interest from the scientific community for its unique electronic and photophysical properties. This has led to the exploration of PDI derivatives in various advanced applications, including organic electronics and, notably, drug discovery and development. Their capacity to function as photosensitizers, G-quadruplex stabilizers, and modulators of enzymatic activity positions them as a promising scaffold for novel therapeutic agents.

Fundamental Characteristics

The performance and application of Pigment Red 179 are dictated by its intrinsic chemical and physical properties.

Chemical and Physical Properties

Pigment Red 179 is a red or dark red powder that is insoluble in water and common organic solvents.[5][6] Its stable chemical structure is a key contributor to its high performance.

Property	Value	References
C.I. Name	Pigment Red 179	[7]
C.I. Number	71130	[7]
CAS Number	5521-31-3	[7]
Chemical Formula	C₂₆H₁₄N₂O₄	[1]
Molecular Weight	418.40 g/mol	[7]
Physical State	Powder	[6]
Color	Dark Red / Maroon	[6]
Density	1.5 - 1.7 g/cm³	[3][8]
pH Value	5.0 - 7.0	[3]
Oil Absorption	20 - 50 g/100g	[3]
Melting Point	>400 °C	[9]
Heat Stability	Up to 300 °C

Spectral Properties

Crystal Structure

The solid-state properties of organic pigments are heavily influenced by their crystal structure. The arrangement of molecules in the crystal lattice affects not only the color but also properties like solubility and stability. For PR 179, a monoclinic crystal system with space group P2₁/c has been described for N,N'-dimethylperylene-3,4:9,10-dicarboximide. However, specific lattice parameters from a definitive single-crystal X-ray diffraction study are not consistently reported in publicly accessible literature. Computational studies suggest a herringbone packing arrangement.

Stability and Fastness Properties

Pigment Red 179 is distinguished by its excellent fastness properties, making it suitable for applications requiring long-term durability.

Fastness Property	Rating (Scale)	Description	References
Lightfastness	8 (Blue Wool Scale 1-8)	Highest possible rating, indicating outstanding resistance to fading upon light exposure.	[10]
Weather Resistance	5 (Grey Scale 1-5)	Excellent resistance to the effects of weather.	[8]
Acid Resistance	5 (Scale 1-5)	Excellent stability in acidic environments.	[8]
Alkali Resistance	5 (Scale 1-5)	Excellent stability in alkaline environments.	[8]
Solvent Resistance	High	Generally insoluble in common organic solvents.	[5][6]
Migration Resistance	High	Minimal tendency to migrate from a plastic or coating into a material in contact with it.

Experimental Protocols

This section outlines methodologies for the synthesis and characterization of Pigment Red 179.

Synthesis of N,N'-dimethylperylene-3,4:9,10-bis(dicarboximide) (Pigment Red 179)

A common laboratory-scale synthesis involves the imidization of perylene-3,4,9,10-tetracarboxylic dianhydride (PTCDA).

Materials:

• Perylene-3,4,9,10-tetracarboxylic dianhydride (PTCDA)

• Methylamine (B109427) (aqueous solution, e.g., 40%)

• Glacial acetic acid

• Ethanol

• Water

Procedure:

• A mixture of water, ethanol, and glacial acetic acid is prepared in a reaction vessel equipped with a stirrer and a reflux condenser.

• PTCDA is added to the solvent mixture with stirring.

• An aqueous solution of methylamine is then added to the suspension.

• The reaction mixture is heated to reflux (approximately 90-100 °C) and maintained at this temperature for several hours (e.g., 12 hours).

• After the reaction is complete, the mixture is cooled to approximately 40 °C.

• The solid product is isolated by filtration.

• The crude pigment is washed with hot water until the filtrate is neutral and then dried.

• Further purification or pigmentary treatment (e.g., solvent kneading) can be performed to achieve desired particle size and crystal morphology.[11]

Synthesis Workflow for Pigment Red 179

Characterization Methodologies

This technique is used to determine the absorption properties of the pigment.

Protocol:

• Sample Preparation: Prepare a dilute dispersion of Pigment Red 179 in a suitable transparent medium (e.g., a polymer film or a high-boiling point solvent in which it has minimal solubility but can be dispersed). For soluble derivatives, solutions of known concentration are prepared in a suitable solvent (e.g., chloroform, DMSO).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Measurement: Record the absorbance spectrum over a wavelength range of approximately 300-800 nm. Use a reference cuvette containing the pure solvent or dispersion medium.

• Analysis: Identify the wavelength(s) of maximum absorbance (λmax). For solutions, the molar extinction coefficient (ε) can be calculated using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette.

This method measures the emission properties of the pigment.

Protocol:

• Sample Preparation: Prepare dilute solutions of the sample in a suitable solvent (e.g., dichloromethane). The absorbance of the solution at the excitation wavelength should be low (typically < 0.1) to avoid inner filter effects.

• Instrumentation: Use a spectrofluorometer.

• Measurement: Record the emission spectrum by exciting the sample at a wavelength where it absorbs, typically near its λmax.

• Quantum Yield Determination (Relative Method): a. Select a standard fluorophore with a known quantum yield (Φstd) that absorbs and emits in a similar spectral region (e.g., Rhodamine 6G).[3] b. Measure the integrated fluorescence intensity (I) and the absorbance (A) at the excitation wavelength for both the sample (smp) and the standard (std). c. The quantum yield of the sample (Φsmp) is calculated using the following equation: Φsmp = Φstd * (Ismp / Istd) * (Astd / Asmp) * (ηsmp² / ηstd²) where η is the refractive index of the solvent.

These tests evaluate the durability of the pigment.

Protocol:

• Sample Preparation: Prepare coated panels or plastic chips containing a standardized concentration of Pigment Red 179.

• Exposure:

  • Lightfastness: Expose the samples to a controlled artificial light source (e.g., a xenon arc lamp) that simulates indoor light filtered through glass, according to standards like ISO 105-B02 or ASTM D4303.

  • Weatherfastness: Expose samples in a weathering chamber that simulates outdoor conditions with cycles of light, humidity, and temperature, following standards like ISO 4892-2.

• Evaluation: Periodically measure the color change of the exposed samples against an unexposed control using a spectrophotometer or colorimeter. The color difference (ΔE*) is calculated. The fastness is rated by comparing the color change to that of a standard scale (e.g., the Blue Wool scale for lightfastness).

A qualitative assessment of solubility is important for application and formulation.

Protocol:

• Solvent Selection: Choose a range of solvents (e.g., water, ethanol, acetone, toluene, 5% HCl, 5% NaOH).

• Procedure: a. Add a small, measured amount of Pigment Red 179 (e.g., 10 mg) to a test tube. b. Add a measured volume of the solvent (e.g., 3 mL) in portions. c. Vigorously shake the tube for a set period (e.g., 1 minute). d. Allow the mixture to stand and observe for any dissolution. The compound is considered insoluble if no visible change occurs.

Relevance to Drug Development

While Pigment Red 179 itself is not used as a drug due to its insolubility, its core chemical structure, the perylene diimide (PDI), is a versatile scaffold for the development of new therapeutic agents. By modifying the imide substituents and the perylene core, researchers can tune the molecule's solubility, photophysical properties, and biological activity.

Anticancer Activity: Inhibition of Glutathione S-transferase and c-Src Kinase

Certain PDI derivatives have been identified as potent inhibitors of enzymes that play a role in cancer progression and drug resistance.[10]

• Glutathione S-transferase (GST): This enzyme is often overexpressed in cancer cells and contributes to resistance against chemotherapy by detoxifying anticancer drugs. PDI derivatives can inhibit GST, potentially re-sensitizing resistant tumors to treatment.

• c-Src Tyrosine Kinase: This kinase is involved in signaling pathways that regulate cell proliferation, survival, and metastasis. Inhibition of c-Src is a validated strategy in cancer therapy.

Some novel PDI derivatives have shown dual inhibitory activity against both GST and c-Src, making them promising candidates for the development of multi-targeted anticancer agents.[10]

PDI Derivatives as Dual Inhibitors in Cancer

Superoxide (B77818) Dismutase (SOD) Mimetics

Reactive oxygen species (ROS), such as the superoxide anion (O₂⁻), are implicated in a wide range of diseases. Superoxide dismutase (SOD) is a crucial enzyme that detoxifies superoxide. Water-soluble PDI derivatives have been shown to act as SOD mimetics, catalytically converting superoxide into molecular oxygen and hydrogen peroxide.[3][6]

The mechanism involves a redox cycle where the PDI molecule first oxidizes a superoxide anion and is itself reduced. The reduced PDI radical anion then reacts with a second superoxide molecule in the presence of protons to regenerate the original PDI and produce hydrogen peroxide.[6] This antioxidant activity makes PDI derivatives interesting candidates for therapies targeting oxidative stress-related pathologies.

SOD Mimetic Activity of PDI Derivatives

Conclusion

Perylene Pigment Red 179 is a high-performance material with a robust set of fundamental characteristics that ensure its utility in demanding industrial applications. Its exceptional stability, coupled with its vibrant color, makes it a benchmark for organic pigments. Beyond these traditional roles, the underlying perylene diimide structure offers a fertile ground for innovation in materials science and medicinal chemistry. The demonstrated ability of PDI derivatives to interact with key biological targets, such as enzymes involved in cancer and oxidative stress pathways, highlights a promising future for this class of compounds in drug development. Further research into structure-activity relationships and the optimization of bioavailability will be crucial in translating the potential of the perylene scaffold into novel therapeutic interventions.

References

• 1. ispigment.com [ispigment.com]
• 2. Making sure you're not a bot! [opus4.kobv.de]
• 3. Fluorescence quantum yields of dye aggregates: a showcase example based on self-assembled perylene bisimide dimers - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 5. danielsmith.com [danielsmith.com]
• 6. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 7. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 8. chem.uci.edu [chem.uci.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.aip.org [pubs.aip.org]
• 11. omlc.org [omlc.org]

Unraveling the Ketoamine Framework of Solvent Red 179: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical structure, synthesis, and physicochemical properties of C.I. Solvent Red 179. The document focuses on its defining ketoamine architecture, offering a valuable resource for professionals in research and development.

Core Chemical Identity

Solvent Red 179, systematically named 14H-benz[1][2]isoquino[2,1-a]perimidin-14-one, is a synthetic dye belonging to the ketoamine class of compounds.[3] Its chemical structure is characterized by a complex, fused polycyclic aromatic system incorporating both a ketone and an amine functional group within a rigid framework. This inherent structure is responsible for its characteristic yellowish-red hue and its properties as a solvent dye.[3][4]

The fundamental chemical and physical properties of Solvent Red 179 are summarized in the table below.

Property	Value	References
Chemical Formula	C₂₂H₁₂N₂O	[3]
Molecular Weight	320.34 g/mol	[3]
CAS Number	89106-95-5, 6829-22-7
Appearance	Yellowish-red to dark red powder	[5][6]
Melting Point	251-256 °C	[5][7][8]
Boiling Point	611.6 ± 38.0 °C (predicted)	[7][9]
Density	1.40 ± 0.1 g/cm³ (predicted)	[7][9]

The Ketoamine Tautomerism

A key feature of Solvent Red 179's structure is the presence of a keto-amine moiety. This functional group arrangement allows for the potential existence of tautomers, which are isomers that readily interconvert through the migration of a proton. In the case of Solvent Red 179, this would involve the migration of a hydrogen atom from the nitrogen to the oxygen, resulting in an enol-imine form.

While the ketoamine structure is the predominantly accepted form for Solvent Red 179, a comprehensive analysis of its tautomeric equilibrium has not been extensively reported in publicly available scientific literature. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy would be instrumental in elucidating the presence and relative proportions of each tautomeric form in different solvent environments and physical states. One supplier notes that the IR and NMR spectra conform to the expected structure, but the data itself is not provided.[7][9]

The logical relationship for the potential keto-amine tautomerism is depicted below.

Caption: Potential tautomeric equilibrium of Solvent Red 179.

Synthesis of Solvent Red 179

The primary manufacturing method for Solvent Red 179 involves the condensation reaction of two key precursors: Naphthalene-1,8-diamine and Benzo[de]isochroman-1,3-dione (also known as 1,8-naphthalic anhydride).[3] The reaction is typically carried out in a high-boiling point solvent, such as glacial acetic acid, and may be followed by purification steps.

Experimental Protocol Overview

Materials:

• Naphthalene-1,8-diamine

• Benzo[de]isochroman-1,3-dione (1,8-naphthalic anhydride)

• Glacial Acetic Acid (solvent)

• Ethanol (B145695) (for washing)

• Water (for washing)

Procedure:

• Reaction Setup: The reactants, Naphthalene-1,8-diamine and Benzo[de]isochroman-1,3-dione, are charged into a reaction vessel equipped with a stirrer and a condenser.

• Solvent Addition: Glacial acetic acid is added as the reaction solvent.

• Heating and Condensation: The mixture is heated to facilitate the condensation reaction. The exact temperature and duration of heating are critical parameters for ensuring complete reaction and high yield.

• Cooling and Precipitation: Upon completion of the reaction, the mixture is cooled, allowing the product, Solvent Red 179, to precipitate out of the solution.

• Filtration: The precipitated solid is collected by filtration.

• Washing: The crude product is washed sequentially with ethanol and water to remove unreacted starting materials and solvent residues.

• Drying: The purified Solvent Red 179 is dried to obtain the final product in powder form.

The following diagram illustrates the general workflow for the synthesis of Solvent Red 179.

References

• 1. mdpi.com [mdpi.com]
• 2. Recent Advances in the Synthesis of Perimidines and their Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 5. Solvent Red 179 [jnogilvychem.com]
• 6. nbinno.com [nbinno.com]
• 7. Solvent Red 179 [myskinrecipes.com]
• 8. Solvent Red 179 Dyes | CAS 6829-22-7, 89106-94-5 Manufacturers in Mumbai, India [colorantsgroup.com]
• 9. Solvent Red 179 [myskinrecipes.com]

C.I. Solvent Red 179 material safety data sheet (MSDS) information

An In-depth Technical Guide on C.I. Solvent Red 179: Material Safety Data Sheet (MSDS) Analysis

Introduction

C.I. Solvent Red 179 is a yellowish-red solvent dye belonging to the ketoamine chemical family.[1] It finds extensive application in the coloring of various plastics and fibers, including polystyrene (PS), polyethylene (B3416737) terephthalate (B1205515) (PET), polycarbonate (PC), and polyamide (PA).[2][3] Known for its good heat resistance, light fastness, and migration resistance, it is a substance of interest for materials science and industrial applications.[2][4] This guide provides a comprehensive overview of the material safety data for C.I. Solvent Red 179, tailored for researchers, scientists, and drug development professionals. All quantitative data is summarized from various sources to provide a clear comparison, and logical workflows for safety and handling are visualized.

Chemical and Physical Properties

The fundamental physical and chemical characteristics of C.I. Solvent Red 179 are crucial for its safe handling and application. The data, compiled from multiple technical data sheets, is presented below.

Property	Value
Appearance	Red to Yellowish-Red Powder[5][6][7]
C.I. Name	Solvent Red 179
C.I. Number	564150[2][4]
CAS Numbers	6829-22-7, 89106-94-5[3][5]
EC Number	229-904-5[2][8]
Molecular Formula	C₂₂H₁₂N₂O[2][9]
Molecular Weight	320.34 g/mol [9]
Melting Point	251 °C[4][5]
Decomposition Temp.	> 350 °C[5]
Density	1.27 g/cm³[10]
Water Solubility	Insoluble[5]

Solubility in Organic Solvents (at 20°C)

Solvent	Solubility (g/L)
Acetone	1.6
Butyl Acetate	1.6
Methylbenzene	4.1
Dichloromethane	8.0
Ethyl Alcohol	0.9
[4]

Hazard Identification and Safety

While some safety data sheets indicate that C.I. Solvent Red 179 does not require a hazard symbol, others point to potential for serious eye irritation.[5][11] Standard safe handling practices for chemical powders should always be observed.

Hazard Statements

• H319 : Causes serious eye irritation.[11]

Precautionary Statements

• P264 : Wash hands and any exposed skin thoroughly after handling.[11]

• P280 : Wear protective gloves, protective clothing, eye protection, and face protection.[11]

• P305+P351+P338 : IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[11]

• P337+P313 : If eye irritation persists: Get medical advice/attention.[11]

The logical workflow for hazard identification and response is illustrated in the diagram below.

Caption: Hazard Identification and Response Workflow for C.I. Solvent Red 179.

Toxicological and Ecological Data

Toxicological and ecological data for C.I. Solvent Red 179 is limited and not consistently reported across all safety data sheets. Many sources indicate "no data available" for several endpoints.[8][12] The available quantitative data is summarized below.

Toxicological Data

Test Type	Species	Value
Acute Oral Toxicity (LD50)	Rat	8260 mg/kg[5]

Ecological Data

Test Type	Species	Value
Ichthyotoxicity (LC50)	Fish	1230 mg/L[5]

It is important to note that for many standard toxicological assessments such as skin corrosion/irritation, respiratory sensitization, germ cell mutagenicity, carcinogenicity, and reproductive toxicity, no data was available in the reviewed documents.[12]

Experimental Protocols

Detailed experimental protocols for the toxicological or physical tests cited in the safety data sheets are not publicly available. The MSDS documents provide general first-aid and emergency procedures, which are summarized below rather than as formal experimental methodologies.

First-Aid Measures

• Skin Contact : Immediately flush the skin with flowing water.[5] If irritation develops, seek medical attention.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes.[5] If irritation persists, consult a physician.[11]

• Ingestion : Do not induce vomiting. Rinse mouth with water and seek immediate medical attention or contact a poison control center.[9]

• Inhalation : Move the individual to fresh air. If breathing is difficult or ceases, provide artificial respiration and seek immediate medical attention.[5][9]

Accidental Release Measures (Spill Protocol)

In the event of a spill, a systematic approach is necessary to ensure safety and minimize environmental contamination. The general workflow is outlined below.

References

• 1. Solvent Dye Information - Solvent Red 179 [solventdye.info]
• 2. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]
• 5. epsilonpigments.com [epsilonpigments.com]
• 6. Solvent Red 179 CAS 6829-22-7 [colorbloomdyes.com]
• 7. additivesforpolymer.com [additivesforpolymer.com]
• 8. Page loading... [wap.guidechem.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. Solvent Red 179 - Transparent Red E2G - Amaplast Red RP from Emperor Chem [emperordye.com]
• 11. Page loading... [wap.guidechem.com]
• 12. echemi.com [echemi.com]

Physical properties like melting point and density of Solvent Red 179

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of Solvent Red 179, specifically its melting point and density. The information is compiled from various sources to offer a comprehensive resource for laboratory and research applications.

Core Physical Properties

The physical characteristics of Solvent Red 179 are crucial for its application in various scientific and industrial fields. The following table summarizes the reported values for its melting point and density. It is important to note the variability in the reported density, which may be attributable to different measurement techniques (e.g., bulk density versus true density).

Physical Property	Reported Value(s)	Citations
Melting Point	251 °C	[1][2][3][4]
253 °C	[5]
252-256 °C	[6][7][8]
254 °C	[9]
Density	0.27 g/cm³	[1][2][4]
1.27 g/cm³	[3][10]
1.40 ± 0.1 g/cm³

Experimental Protocols

While specific experimental details for the cited values are not provided in the source materials, the following are detailed descriptions of standard methodologies likely employed for determining the melting point and density of solid organic compounds like Solvent Red 179.

Melting Point Determination (Capillary Method - ASTM E324)

The capillary method is a common and reliable technique for determining the melting point of a crystalline solid.[1]

Methodology:

• Sample Preparation: A small, finely powdered sample of Solvent Red 179 is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-4 mm.[11]

• Apparatus Setup: The capillary tube is placed in a heating apparatus, often a metal block or an oil bath, adjacent to a calibrated thermometer or a digital temperature sensor.

• Heating: The apparatus is heated at a slow, controlled rate, typically 1-2 °C per minute, to ensure thermal equilibrium between the sample and the thermometer.[3]

• Observation: The temperature at which the first droplet of liquid appears is recorded as the initial melting point. The temperature at which the entire sample becomes a clear liquid is recorded as the final melting point. The range between these two temperatures is the melting range.[2][3]

• Purity Indication: A narrow melting range (typically 0.5-1 °C) is indicative of a high-purity substance.[2]

Density Determination

Several methods can be used to determine the density of a solid. The choice of method can influence the resulting value, which may explain the discrepancies in the reported data for Solvent Red 179.

1. Gas Pycnometry (for true density):

This method determines the true volume of the solid by measuring the displacement of a non-reactive gas, such as helium.

Methodology:

• A known mass of the Solvent Red 179 sample is placed in a sealed chamber of a known volume.

• The chamber is then pressurized with helium.

• The gas is allowed to expand into a second empty chamber of known volume.

• The pressure drop is measured, which allows for the calculation of the volume of the solid sample, excluding any pore space.

• The density is then calculated by dividing the mass of the sample by its determined volume.

2. Liquid Displacement (Archimedes' Principle):

This method determines the bulk density of the solid.

Methodology:

• A known mass of the Solvent Red 179 sample is weighed in the air.

• The sample is then submerged in a liquid of known density (e.g., water or a non-solvent liquid) in a graduated cylinder or on a hydrostatic balance.

• The volume of the displaced liquid is measured, which is equal to the volume of the solid sample.

• The density is calculated by dividing the mass of the sample by the volume of the displaced liquid.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the physical properties of a solid organic compound like Solvent Red 179.

Caption: Generalized workflow for determining the melting point and density of Solvent Red 179.

References

• 1. store.astm.org [store.astm.org]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. employees.oneonta.edu [employees.oneonta.edu]
• 4. westlab.com [westlab.com]
• 5. chm.uri.edu [chm.uri.edu]
• 6. researchgate.net [researchgate.net]
• 7. cdn.juniata.edu [cdn.juniata.edu]
• 8. Density and Specific Gravity ASTM D792, ISO 1183 [intertek.com]
• 9. davjalandhar.com [davjalandhar.com]
• 10. ntrs.nasa.gov [ntrs.nasa.gov]
• 11. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Notes and Protocols: Solvent Red 179 as a Fluorescent Dye in Polymer Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Red 179, a perylene-based dye, is a highly stable organic compound recognized for its excellent heat resistance and light fastness.[1][2][3][4] While traditionally used as a colorant for a wide range of plastics, its inherent fluorescence offers significant potential for advanced applications in polymer science.[4] This document provides detailed application notes and experimental protocols for utilizing Solvent Red 179 as a fluorescent probe to investigate polymer properties, including morphology, dynamics, and degradation. Its robust nature makes it a suitable candidate for studies under demanding processing conditions.

Physicochemical and Photophysical Properties

Solvent Red 179 is a yellowish-red powder with good solubility in various organic solvents and compatibility with a broad spectrum of polymers.[2][3][4] Its high thermal stability allows it to be incorporated into polymer melts at temperatures up to 300-340°C, depending on the polymer matrix.[2][3]

The photophysical properties of perylene (B46583) dyes like Solvent Red 179 are sensitive to their local environment. A study on red pigments in acrylic formulations determined the fluorescence lifetime of Solvent Red 179 in dichloromethane (B109758) to be approximately 3.90 ± 0.29 nanoseconds.[5] The fluorescence quantum yield of perylene derivatives can be high, approaching unity in some cases, but is highly susceptible to aggregation-caused quenching (ACQ).[1][6] Therefore, controlling the dye concentration within the polymer matrix is crucial for optimizing the fluorescent signal.

Table 1: General Properties of Solvent Red 179

Property	Value	References
Appearance	Yellowish-red powder	[3][4]
Heat Resistance in PS	Up to 300°C	[3]
Light Fastness in PS	Grade 8 (Superior)
Fluorescence Lifetime (in Dichloromethane)	3.90 ± 0.29 ns

Note: Specific photophysical properties such as excitation/emission maxima and quantum yield are highly dependent on the polymer matrix and dye concentration. It is recommended to characterize these properties for each specific polymer system.

Key Applications in Polymer Studies

The fluorescence of Solvent Red 179 can be harnessed for several analytical applications in polymer science:

• Fluorescence Microscopy: To visualize the morphology and phase separation in polymer blends and composites.

• Fluorescence Spectroscopy: To probe local polymer dynamics, viscosity, and polarity changes.

• Polymer Degradation Studies: To monitor changes in the polymer matrix upon exposure to environmental stressors.

Experimental Protocols

Protocol 1: Incorporation of Solvent Red 179 into Polymer Films via Solvent Casting

This protocol describes a general method for preparing dye-doped polymer films for fluorescence analysis.

Materials:

• Solvent Red 179

• Polymer (e.g., Polystyrene (PS), Polymethyl Methacrylate (PMMA))

• Suitable solvent (e.g., Toluene, Dichloromethane)

• Glass slides or petri dishes

• Spin coater (optional)

• Vacuum oven

Procedure:

• Stock Solution Preparation: Prepare a stock solution of Solvent Red 179 in a suitable solvent (e.g., 1 mg/mL in toluene).

• Polymer Solution Preparation: Dissolve the desired polymer in the same solvent to a specific concentration (e.g., 10% w/v).

• Doping the Polymer Solution: Add a calculated volume of the Solvent Red 179 stock solution to the polymer solution to achieve the desired final dye concentration (e.g., 0.01% to 0.5% w/w relative to the polymer). The optimal concentration should be determined experimentally to avoid aggregation-caused quenching.

• Film Casting:

  • For thick films: Pour the dye-doped polymer solution into a glass petri dish and allow the solvent to evaporate slowly in a fume hood.

  • For thin films: Use a spin coater to deposit a uniform layer of the solution onto a glass slide.[7]

• Drying: Dry the cast films in a vacuum oven at a temperature below the polymer's glass transition temperature to remove any residual solvent.

Diagram 1: Workflow for Incorporating Solvent Red 179 into Polymer Films

Caption: Workflow for preparing dye-doped polymer films.

Protocol 2: Characterization of Photophysical Properties

This protocol outlines the steps to determine the key fluorescent properties of Solvent Red 179 within a polymer matrix.

Instrumentation:

• UV-Vis Spectrophotometer

• Fluorometer (Fluorescence Spectrometer)

Procedure:

• UV-Vis Absorption Spectrum:

  • Place the dye-doped polymer film in the spectrophotometer.

  • Record the absorption spectrum to determine the absorption maxima (λ_abs).

• Fluorescence Emission and Excitation Spectra:

  • Place the polymer film in the fluorometer.

  • Set the excitation wavelength to the determined λ_abs and record the emission spectrum to find the emission maximum (λ_em).

  • Set the emission wavelength to the determined λ_em and record the excitation spectrum. This should resemble the absorption spectrum.

• Fluorescence Quantum Yield (Relative Method):

  • Prepare a solution of a known fluorescence standard (e.g., Rhodamine 6G in ethanol) with an absorbance at the excitation wavelength similar to that of the polymer film.

  • Measure the integrated fluorescence intensity of both the standard and the sample under identical experimental conditions.

  • Calculate the quantum yield (Φ_s) using the following equation: Φ_s = Φ_r * (I_s / I_r) * (A_r / A_s) * (n_s^2 / n_r^2) Where:

    • Φ is the quantum yield

    • I is the integrated fluorescence intensity

    • A is the absorbance at the excitation wavelength

    • n is the refractive index of the medium (solvent for the reference, polymer for the sample)

    • Subscripts 's' and 'r' refer to the sample and reference, respectively.

Diagram 2: Process for Photophysical Characterization

References

• 1. Fluorescent Polymer Nanoparticles Based on Dyes: Seeking Brighter Tools for Bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 3. Solvent Red 179 Dyes | CAS 6829-22-7, 89106-94-5 Manufacturers in Mumbai, India [colorantsgroup.com]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 6. Perylene-Based Coordination Polymers: Synthesis, Fluorescent J-Aggregates, and Electrochemical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fluorescent polymer films based on photo-induced electron transfer for visualizing water - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for Incorporating Solvent Red 179 into Polycarbonate Resins

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Solvent Red 179 is a high-performance solvent dye belonging to the perinone class, characterized by its yellowish-red hue.[1][2] It is widely utilized for coloring a variety of plastics, including polycarbonate (PC), due to its excellent heat stability, light fastness, and good solubility in organic solvents and polymers.[3][4][5] This dye dissolves completely into the polymer matrix at a molecular level during processing, resulting in exceptional transparency and brilliance.[1] This document provides a detailed protocol for incorporating Solvent Red 179 into polycarbonate resins, covering methodologies for masterbatch production via twin-screw extrusion and subsequent injection molding. It also summarizes key quantitative data and outlines the expected effects on the final product.

Materials and Equipment

Materials:

• Polycarbonate (PC) resin (e.g., optical grade, injection molding grade)

• Solvent Red 179 (CAS No: 89106-94-5)[6]

• Dispersant (optional, e.g., EBFF)[7]

• Carrier resin for masterbatch (must be compatible with PC)

Equipment:

• Gravimetric or volumetric feeder

• Co-rotating twin-screw extruder with multiple heating zones[8]

• Strand pelletizer

• Desiccant dryer

• Injection molding machine[9]

Quantitative Data Summary

The following tables summarize the key properties of Solvent Red 179 and typical processing parameters for polycarbonate.

Table 1: Properties of Solvent Red 179

Property	Value	Source(s)
Chemical Class	Perinone	[1]
CAS Number	89106-94-5	[6]
Appearance	Yellowish-red powder	[3]
Heat Resistance in PC	Up to 340°C	[2]
Light Fastness (in PS)	8 (on a scale of 1-8)	[2][3]
Recommended Dosage (Transparent)	0.05%	[2]
Recommended Dosage (Non-Transparent)	0.08%	[2]

Table 2: Typical Processing Parameters for Polycarbonate

Parameter	Value Range	Source(s)
Drying
Drying Temperature	120°C	[10]
Drying Time	3-4 hours	[10]
Moisture Content	< 0.02%	[10]
Twin-Screw Extrusion
Barrel Temperature Profile	250 - 320°C	[11]
Screw Speed	30 - 60 rpm
Injection Molding
Barrel Temperature	250 - 320°C
Mold Temperature	80 - 174°C
Injection Pressure	70 - 100 MPa
Injection Speed	Variable (slower for thin walls)

Experimental Protocols

Masterbatch Production via Twin-Screw Extrusion

The masterbatch approach is a widely used and effective method for coloring plastics, ensuring consistent and uniform color distribution.[1]

Protocol:

• Pre-Drying: Dry the polycarbonate carrier resin at 120°C for 3-4 hours to achieve a moisture content of less than 0.02%.[10]

• Pre-Mixing: In a separate container, pre-mix the dried polycarbonate resin with Solvent Red 179 powder at the desired concentration (e.g., 10-40% dye loading). A dispersant can be added at this stage to improve dispersion.[7][11]

• Extruder Setup:

  • Set the temperature profile of the twin-screw extruder. A common profile for polycarbonate is a gradual increase from the feed zone to the metering zone (e.g., Zone 1: 250°C, increasing to 320°C towards the die).[11]

  • The screw design should include conveying, mixing, and kneading elements to ensure proper dispersion of the dye.[12][13]

• Extrusion:

  • Feed the pre-mixed material into the extruder using a gravimetric feeder.

  • Set the screw speed to a moderate level (e.g., 30-60 rpm) to ensure uniform melting and mixing without degrading the polymer.

  • The molten, colored polymer will be extruded as strands.

• Pelletizing: Cool the extruded strands in a water bath and then feed them into a pelletizer to produce the masterbatch pellets.

• Post-Drying: Dry the masterbatch pellets to remove any surface moisture before storage or use.

Injection Molding of Colored Polycarbonate

Protocol:

• Drying: Dry the natural polycarbonate resin and the Solvent Red 179 masterbatch pellets separately under the conditions specified in section 4.1.

• Blending: Dry blend the natural polycarbonate resin with the masterbatch at a specific let-down ratio to achieve the desired final color concentration (e.g., 100:1 resin to masterbatch).[14]

• Injection Molding Machine Setup:

  • Set the barrel temperatures of the injection molding machine within the recommended range for polycarbonate (250-320°C).

  • Set the mold temperature, which can influence the surface finish and internal stresses of the final part (80-174°C). For optical parts, a higher mold temperature is often preferred.

• Molding:

  • Feed the blended material into the injection molding machine.

  • Set the injection pressure (70-100 MPa) and speed. Slower speeds may be necessary for parts with thin walls to prevent defects.

  • Allow the part to cool uniformly in the mold before ejection to prevent warping.[9]

Expected Effects on Polycarbonate Properties

The incorporation of Solvent Red 179 can affect the mechanical and optical properties of the polycarbonate.

• Mechanical Properties: The addition of colorants can sometimes lead to a slight decrease in the impact strength and tensile strength of the polymer. One study on different pigments in polycarbonate showed that a 1% concentration of a red pigment resulted in a 6% decrease in notch toughness, which further decreased with higher concentrations.[15][16] However, the effect is dependent on the specific pigment and its concentration.

• Optical Properties: As a solvent dye, Solvent Red 179 dissolves into the polycarbonate, leading to high transparency and brilliant color.[1] The final color and its intensity will be dependent on the concentration of the dye.[17]

Visualization

Caption: Workflow for incorporating Solvent Red 179 into polycarbonate.

Caption: Logical relationship of materials and processes.

References

• 1. dyespigments.net [dyespigments.net]
• 2. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 3. Solvent Red 179 Dyes | CAS 6829-22-7, 89106-94-5 Manufacturers in Mumbai, India [colorantsgroup.com]
• 4. Solvent Red 179 Transparent Red E2g for Plastic [colorbloomdyes.com]
• 5. Instructions for use of solvent dyes [chinainterdyes.com]
• 6. epsilonpigments.com [epsilonpigments.com]
• 7. CN105400170A - Polycarbonate color master batch, and preparation method thereof - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]
• 9. Polycarbonate Injection Molding: Everything You Need to Know [unionfab.com]
• 10. veejayplastic.com [veejayplastic.com]
• 11. kerkeextruder.com [kerkeextruder.com]
• 12. cowinextrusion.com [cowinextrusion.com]
• 13. Screw Functionality and Screw Profile Design for Extrusion Processing | NC State Extension Publications [content.ces.ncsu.edu]
• 14. researchgate.net [researchgate.net]
• 15. wseas.org [wseas.org]
• 16. researchgate.net [researchgate.net]
• 17. Modeling the Impact of Dye Concentration on Polymer Optical Properties via the Complex Refractive Index: A Pathway to Optical Engineering - PMC [pmc.ncbi.nlm.nih.gov]

Application of Solvent Red 179 for Coloring Engineering Plastics: PET and PA6

Application Notes and Protocols for Researchers and Scientists

This document provides detailed application notes and experimental protocols for the use of Solvent Red 179 in the coloring of two common engineering plastics: Polyethylene Terephthalate (PET) and Polyamide 6 (PA6). These guidelines are intended for researchers, scientists, and professionals in the field of materials science and polymer engineering.

Introduction to Solvent Red 179

Solvent Red 179 is a high-performance solvent dye known for its vibrant yellowish-red hue, excellent heat stability, and superior light fastness.[1][2][3][4] Its chemical structure, belonging to the perinone class, imparts these desirable properties, making it a suitable colorant for a wide range of plastics, including engineering plastics processed at high temperatures.[5][6] It is widely used in the coloring of materials such as PS, HIPS, ABS, PC, PMMA, SAN, AS, PA6, PA66, and PET.[2][7][8][9]

Key Performance Characteristics

Solvent Red 179 offers exceptional performance for coloring PET and PA6, primarily due to its:

• High Heat Resistance: It can withstand processing temperatures up to 300°C, ensuring color stability during extrusion and injection molding of PET and PA6.[4][5][10]

• Excellent Light Fastness: With a light fastness rating of up to grade 8 on the blue wool scale, it provides long-lasting color in finished products, even when exposed to UV light.[1][3][11]

• Good Migration Resistance: Once incorporated into the polymer matrix, it exhibits minimal migration, preventing color bleeding or transfer.[3][7]

• High Tinting Strength: A small amount of the dye can produce a vibrant and intense coloration.[3]

Quantitative Data Summary

The following tables summarize the key quantitative data for Solvent Red 179, compiled from various technical sources.

Table 1: Physical and Chemical Properties of Solvent Red 179

Property	Value	Reference
Chemical Name	14H-Perimidino[2,1-a]benz[de]isoquinolin-14-one	[11]
C.I. Name	Solvent Red 179
CAS Number	89106-94-5, 6829-22-7	[1]
Molecular Formula	C₂₂H₁₂N₂O	[5]
Appearance	Yellowish-red powder	[1]
Melting Point	251-256 °C	[1][5]
Solubility in Water	Insoluble	[1]

Table 2: Performance Data of Solvent Red 179 in Engineering Plastics

Performance Metric	PET	PA6	Reference
Heat Resistance	290 °C	280-300 °C	[4]
Light Fastness (1-8 scale)	8	8	[1][3]
Recommended Dosage (Transparent)	0.05%	0.05%	[12]
Recommended Dosage (Opaque with TiO₂)	0.08% - 0.3%	0.08% - 0.3%	[1][12]

Experimental Protocols

The following are detailed protocols for coloring PET and PA6 with Solvent Red 179. These protocols are intended as a starting point and may require optimization based on specific equipment and desired final properties.

Masterbatch Preparation (Recommended Method)

For uniform dispersion and consistent color, preparing a masterbatch is the recommended method.

Materials and Equipment:

• PET or PA6 resin (carrier resin)

• Solvent Red 179 powder

• Twin-screw extruder

• Pelletizer

• Drying oven

Protocol:

• Drying: Thoroughly dry the carrier resin (PET or PA6) and the Solvent Red 179 powder to the recommended moisture levels to prevent polymer degradation during processing. Typical drying conditions for PET are 120-140°C for 4-6 hours, and for PA6 are 80-90°C for 4-6 hours.

• Premixing: Accurately weigh the Solvent Red 179 powder and the carrier resin to achieve the desired dye concentration in the masterbatch (typically 10-30%). Dry blend the components thoroughly.

• Extrusion: Feed the premixed material into a twin-screw extruder. The extruder's temperature profile should be set according to the processing window of the carrier resin. Ensure good mixing and dispersion of the dye within the polymer melt.

• Pelletizing: Extrude the colored polymer strand and cool it in a water bath before pelletizing.

• Drying: Dry the masterbatch pellets to the recommended moisture content before storage or use.

Direct Coloring (Dry Blending Method)

While less uniform than the masterbatch method, direct coloring can be used for smaller batches or initial trials.

Materials and Equipment:

• PET or PA6 resin

• Solvent Red 179 powder

• High-speed mixer or tumbler

• Injection molding machine or extruder

Protocol:

• Drying: Dry the PET or PA6 resin and Solvent Red 179 powder as described in the masterbatch protocol.

• Dry Blending: Accurately weigh the resin and the required amount of Solvent Red 179 (e.g., 0.05% for transparent applications). Tumble or mix the components at high speed to ensure the dye powder adheres to the surface of the polymer pellets.

• Processing: Immediately feed the dry-blended mixture into the hopper of the injection molding machine or extruder. The processing parameters (temperature, pressure, etc.) should be set according to the recommendations for the specific grade of PET or PA6 being used.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key experimental workflows.

Caption: Experimental workflow for coloring engineering plastics.

Caption: Logical relationships in Solvent Red 179 application.

References

• 1. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 2. nbinno.com [nbinno.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. colorantsgroup.com [colorantsgroup.com]
• 5. Solvent Red 179, Transparent Red E2G, CAS 6829-22-7 [xcwydyes.com]
• 6. Solvent red 179 TDS|Solvent red 179 from Chinese supplier and producer - SOLVENT RED DYES - Enoch dye [enochdye.com]
• 7. specialchem.com [specialchem.com]
• 8. additivesforpolymer.com [additivesforpolymer.com]
• 9. Solvent Red 179 Dyes | CAS 6829-22-7, 89106-94-5 Manufacturers in Mumbai, India [colorantsgroup.com]
• 10. ulprospector.com [ulprospector.com]
• 11. Solvent Red 179 [jnogilvychem.com]
• 12. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]

Application Notes and Protocols for Fluorescent Dyes as Dopants in Optical Materials Research

Note to the Reader: The requested substance, C.I. 564150, is not a recognized Colour Index identifier and could not be found in chemical databases or relevant literature. Therefore, these application notes will focus on a well-documented and widely used fluorescent dye in optical materials research, Lumogen F Red 305 , as a representative example. The principles and protocols described herein are broadly applicable to other similar perylene-based dyes, such as Solvent Red 179, and can serve as a comprehensive guide for researchers in this field.

Introduction to Fluorescent Dyes in Optical Materials

Fluorescent dyes are instrumental in the advancement of optical materials, enabling a wide range of applications from solar energy harvesting to biomedical imaging and advanced photonic devices.[1][2] These organic molecules, when incorporated as dopants into a host material like a polymer or glass, can impart specific optical properties, most notably the ability to absorb light at one wavelength and re-emit it at a longer wavelength.[2] A significant challenge in this field has been the phenomenon of aggregation-caused quenching, where dye molecules packed closely together in a solid matrix lose their fluorescence.[3][4] However, recent advancements in material science, such as the development of small-molecule ionic isolation lattices (SMILES), offer innovative solutions to maintain high fluorescence efficiency in the solid state.[1][3][4]

This document provides detailed protocols and data for utilizing Lumogen F Red 305, a high-performance perylene-based fluorescent dye, as a dopant in optical materials.

Properties of Representative Fluorescent Dye Dopants

For effective material design, a thorough understanding of the dopant's physical and optical properties is crucial. The following tables summarize key data for Lumogen F Red 305 and a similar dye, Solvent Red 179.

Table 1: Physical and Chemical Properties

Property	Lumogen F Red 305	Solvent Red 179
Chemical Class	Perylene Diimide	Monoazo
Molecular Formula	C46H58N2O4	C22H12N2O1
Appearance	Dark Red Powder	Yellowish-Red Powder
Melting Point	Not specified (High)	251 °C[5]
Solubility	Soluble in organic solvents like toluene (B28343) and chloroform	Soluble in Acetone (1.6 g/l), Butyl Acetate (1.5 g/l), Dichloromethane (1.0 g/l), Ethyl Alcohol (8.0 g/l)[5]

Table 2: Optical and Performance Properties

Property	Lumogen F Red 305	Solvent Red 179
Absorption Max (in PMMA)	~575 nm[6]	Not specified
Emission Max (in PMMA)	~630 nm[6]	Not specified
Quantum Yield (in PMMA)	~95% to 100%[7]	Not specified
Light Fastness (in PS)	Excellent	8 (on a scale of 1-8)[5][8]
Heat Resistance (in PS)	High	300 °C[5]
Host Polymer Compatibility	PMMA, PCHMA[9][10]	PS, HIPS, ABS, PC, RPVC, PMMA, SAN, AS, PA6, PA66, PET[5]

Experimental Protocols

The following sections provide detailed methodologies for incorporating fluorescent dyes into polymer hosts, a common practice in optical materials research.

Protocol for Fabricating Dye-Doped Polymer Films via Solution Casting

This protocol is suitable for creating thin films of dye-doped polymers such as Poly(methyl methacrylate) (PMMA) for applications like luminescent solar concentrators.

Materials and Equipment:

• Host Polymer (e.g., PMMA)

• Fluorescent Dye (e.g., Lumogen F Red 305)

• Solvent (e.g., Toluene or Chloroform)

• Glass substrates or Petri dishes

• Sonicator

• Magnetic stirrer and hotplate

• Leveling table or spin coater

• Vacuum oven

Procedure:

• Dye Solution Preparation: Dissolve a precise amount of Lumogen F Red 305 powder in the chosen solvent to achieve the desired concentration (e.g., 0.2-1.8 wt% relative to the polymer).[10] Use a sonicator to ensure complete dissolution.

• Polymer Solution Preparation: Separately, dissolve the host polymer (PMMA) in the same solvent to create a polymer solution of a specific concentration (e.g., 10-20 wt%). Use a magnetic stirrer to facilitate dissolution, which may take several hours.

• Doping the Polymer: Add the dye solution to the polymer solution dropwise while continuously stirring. Continue stirring for at least 2 hours to ensure a homogeneous mixture.

• Casting the Film:

  • For static casting: Pour the dye-doped polymer solution onto a clean, level glass substrate or into a Petri dish. The volume of the solution will determine the final film thickness.

  • For spin coating: Dispense the solution onto a substrate mounted on a spin coater and spin at a set speed to achieve a uniform thin film.

• Solvent Evaporation: Allow the solvent to evaporate slowly in a dust-free environment at room temperature. For thicker films, this may take 24-48 hours.

• Annealing: Place the cast film in a vacuum oven and anneal at a temperature below the polymer's glass transition temperature (e.g., 80°C for PMMA) for several hours to remove any residual solvent and relieve internal stresses.

Protocol for Doping Polymer Optical Fibers (POFs) via Solution Doping

This protocol describes a post-fabrication method to introduce fluorescent dyes into the core of an existing polymer optical fiber.[6]

Materials and Equipment:

• Uncladded Polymer Optical Fiber (e.g., PMMA fiber)

• Fluorescent Dyes (e.g., Lumogen F Red 305, Lumogen F Yellow 083)

• Solvent (e.g., Methanol, Acetone)

• Sealed container (e.g., glass vial)

• Oven or heating block

• Fiber cleaving and polishing tools

Procedure:

• Dye Solution Preparation: Prepare a solution of the fluorescent dye(s) in the chosen solvent at the desired concentration. The choice of solvent is critical as it needs to swell the polymer without dissolving it.[11]

• Fiber Immersion: Immerse a cleaved and cleaned section of the uncladded POF into the dye solution within a sealed container.

• Diffusion: Heat the container to a specific temperature (e.g., 60-80°C) for a defined period (e.g., several hours to days). The heat facilitates the diffusion of the dye molecules into the polymer matrix. The duration will determine the penetration depth of the dopant.[6]

• Solvent Removal: After the doping process, remove the fiber from the solution and place it in an oven at a moderate temperature to allow the solvent to evaporate from the polymer matrix.

• Characterization: Cleave and polish the ends of the doped fiber for optical characterization, such as absorption and emission spectroscopy.

Visualizations of Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key experimental processes.

Caption: Workflow for fabricating dye-doped polymer films via solution casting.

References

• 1. azooptics.com [azooptics.com]
• 2. An update on recent advances in fluorescent materials for fluorescence molecular imaging: a review - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03102H [pubs.rsc.org]
• 3. Optics & Photonics News - Fluorescent Materials Glow Bright [optica-opn.org]
• 4. Chemists create the brightest known fluorescent materials in existence [techexplorist.com]
• 5. Solvent Red 179 Dyes | CAS 6829-22-7, 89106-94-5 Manufacturers in Mumbai, India [colorantsgroup.com]
• 6. addi.ehu.es [addi.ehu.es]
• 7. essay.utwente.nl [essay.utwente.nl]
• 8. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 9. Effects of Fabrication Methods on the Performance of Luminescent Solar Concentrators Based on Doped Polymer Optical Fibers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. OPG [opg.optica.org]

Application Notes and Protocols: Solvent Red 179 for Non-Destructive Staining of Polymer Microstructures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Red 179 is a thermally stable, yellowish-red solvent dye belonging to the amino ketone class.[1][2] It is widely recognized for its high heat resistance and light fastness, making it a common colorant for various plastics, resins, and fibers, including polystyrene (PS), polycarbonate (PC), and polyethylene (B3416737) terephthalate (B1205515) (PET).[3][4][5][6][7][8][9] While traditionally used for bulk coloration during manufacturing, the fluorescent properties and affinity for polymers make Solvent Red 179 a candidate for the non-destructive staining and visualization of polymer microstructures in a research setting. This document provides detailed application notes and a generalized protocol for utilizing Solvent Red 179 for the microscopic analysis of polymer morphology, such as in polymer blends, films, and microparticles.

Principle of Staining

Solvent dyes, by their nature, are soluble in organic solvents and polymers but insoluble in water.[3] The staining mechanism relies on the partitioning of the dye from a carrier solvent into the polymer matrix. The dye molecules diffuse into and become entrapped within the amorphous regions of the polymer, allowing for the visualization of these structures.[6] For non-destructive analysis, it is crucial to select a carrier solvent that facilitates dye penetration without significantly swelling, dissolving, or altering the native microstructure of the polymer sample.

Key Applications

• Visualization of phase morphology in immiscible polymer blends.

• Identification of polymer phases in composites and multi-component systems.

• Analysis of microstructural features in polymer films, fibers, and microparticles.

• Potential for monitoring drug delivery systems where a fluorescently labeled polymer matrix is desirable.

Quantitative Data for Solvent Red 179

The following tables summarize the key physical and chemical properties of Solvent Red 179, which are critical for developing appropriate staining protocols.

Table 1: General Properties of Solvent Red 179

Property	Value
Chemical Class	Amino Ketone
Molecular Formula	C₂₂H₁₂N₂O
Molecular Weight	320.34 g/mol
Appearance	Yellowish-Red Powder
Melting Point	251-256 °C
Heat Resistance (in PS)	Up to 300 °C
Light Fastness (in PS)	Grade 7-8 (Excellent)

Data sourced from multiple references.[2][3][5][9]

Table 2: Solubility of Solvent Red 179 in Various Solvents at 20°C

Solvent	Solubility (g/L)
Acetone	1.6
Butyl Acetate	1.5 - 1.6
Dichloromethane	1.0 - 8.0
Ethanol	0.9 - 8.0
Methylbenzene	4.1

Note: Solubility values may vary slightly between different manufacturers. Data compiled from available technical datasheets.[5][7]

Table 3: Compatibility and Performance in Various Polymers

Polymer	Compatibility/Performance
Polystyrene (PS)	Excellent
Polycarbonate (PC)	Excellent
Polyethylene Terephthalate (PET)	Excellent
Polymethyl Methacrylate (PMMA)	Excellent
Acrylonitrile Butadiene Styrene (ABS)	Excellent
Polyamide (PA6, PA66)	Good

This table reflects the dye's primary application in bulk coloring.[5][6][8]

Experimental Protocols

The following protocols are generalized starting points for the non-destructive staining of polymer microstructures with Solvent Red 179. Optimization of dye concentration, solvent system, and incubation time will be necessary for specific polymer systems and sample geometries.

Protocol 1: Staining of Polymer Films and Sections

This protocol is suitable for thin polymer films, microtomed sections, or the surface of larger polymer objects.

Materials:

• Solvent Red 179 powder

• Carrier Solvent (e.g., Acetone, Ethanol, or a mixture such as Acetone/Water)

• Volumetric flasks and pipettes

• Glass slides and coverslips

• Staining dish or petri dish

• Fluorescence microscope with appropriate filter sets (e.g., Green or Red fluorescence channels)

Procedure:

• Preparation of Staining Solution:

  • Prepare a stock solution of Solvent Red 179 at 1 mg/mL in a suitable organic solvent (e.g., Acetone).

  • From the stock solution, prepare a working staining solution with a concentration in the range of 1-10 µg/mL. The optimal solvent for the working solution may be a mixture that balances dye solubility with minimal impact on the polymer structure (e.g., 25% Acetone in deionized water).

• Sample Preparation:

  • Ensure the polymer sample is clean and free of surface contaminants.

  • Mount the sample on a glass slide if necessary.

• Staining:

  • Immerse the sample in the staining solution.

  • Incubate for 15-60 minutes at room temperature. Incubation time will depend on the polymer's permeability and thickness. Gentle heating (e.g., 40-60°C) may enhance staining but should be used with caution to avoid altering the microstructure.

• Washing:

  • Remove the sample from the staining solution.

  • Briefly rinse the sample with the carrier solvent (without the dye) to remove excess stain from the surface.

• Mounting and Imaging:

  • Allow the sample to air dry completely.

  • Place a coverslip over the sample.

  • Image the stained microstructure using a fluorescence microscope.

Protocol 2: Staining of Polymer Microparticles in Suspension

This protocol is designed for staining polymer microparticles or beads suspended in a liquid.

Materials:

• Polymer microparticle suspension

• Solvent Red 179 staining solution (see Protocol 1)

• Microcentrifuge tubes

• Centrifuge

• Glass slides and coverslips

• Fluorescence microscope

Procedure:

• Staining:

  • To a known volume of the microparticle suspension in a microcentrifuge tube, add the Solvent Red 179 working staining solution to achieve a final dye concentration of 1-10 µg/mL.

  • Vortex briefly to mix.

  • Incubate for 30-60 minutes at room temperature, protected from light.

• Washing:

  • Centrifuge the suspension to pellet the microparticles.

  • Carefully remove the supernatant.

  • Resuspend the particles in a fresh aliquot of the carrier solvent (without dye).

  • Repeat the centrifugation and resuspension steps 2-3 times to ensure removal of unbound dye.

• Imaging:

  • After the final wash, resuspend the microparticles in a suitable imaging buffer or the carrier solvent.

  • Pipette a small volume of the stained particle suspension onto a glass slide, add a coverslip, and image with a fluorescence microscope.

Visualizations

The following diagrams illustrate the logical workflow for the staining procedures.

Caption: Experimental workflow for staining polymer films and sections.

Caption: Experimental workflow for staining polymer microparticles in suspension.

Safety and Handling

• Solvent Red 179 is a chemical powder. Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.

• Work in a well-ventilated area or a chemical fume hood when handling the powder and solvent-based solutions.

• Consult the Safety Data Sheet (SDS) for detailed safety and disposal information.

Disclaimer

The provided protocols are intended as a starting point for research and development. The optimal conditions for staining are highly dependent on the specific polymer system and analytical instrumentation. Users should conduct their own optimization and validation studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Solvent Red 179 - Transparent Red E2G - Amaplast Red RP from Emperor Chem [emperordye.com]
• 3. researchgate.net [researchgate.net]
• 4. journals.aijr.org [journals.aijr.org]
• 5. Solvent Red 179, Transparent Red E2G, CAS 6829-22-7 [xcwydyes.com]
• 6. scispace.com [scispace.com]
• 7. epsilonpigments.com [epsilonpigments.com]
• 8. specialchem.com [specialchem.com]
• 9. Solvent Red 179 Dyes | CAS 6829-22-7, 89106-94-5 Manufacturers in Mumbai, India [colorantsgroup.com]

Application Notes and Protocols: Lab-Scale Preparation of Solvent Red 179 Masterbatches

Introduction

Solvent Red 179 is a high-performance yellowish-red dye known for its exceptional heat resistance, light fastness, and migration resistance.[1][2][3] These properties make it a suitable colorant for a wide range of plastics and synthetic fibers, including polyethylene (B3416737) terephthalate (B1205515) (PET), polystyrene (PS), polycarbonate (PC), and polymethyl methacrylate (B99206) (PMMA).[1][3] Masterbatches, which are concentrated mixtures of pigments or additives encapsulated in a carrier resin, offer a convenient and efficient method for coloring plastics.[4] The use of masterbatches ensures uniform dispersion of the colorant, leading to consistent product quality and improved handling by minimizing dust formation.[4]

These application notes provide a detailed protocol for the laboratory-scale preparation of Solvent Red 179 masterbatches, intended for researchers, scientists, and professionals in drug development and materials science. The focus is on providing a practical and reproducible methodology for creating high-quality masterbatches for subsequent use in polymer processing.

Materials and Equipment

Materials

• Solvent Red 179: A yellowish-red, oil-soluble dye.[2][3][5]

• Carrier Resin: A thermoplastic polymer compatible with the target application. The carrier resin should ideally be the same as the polymer to be colored.[6] For high-temperature applications like PET, a PET carrier resin is recommended. For other polymers, compatible resins such as polyethylene (PE) or polypropylene (B1209903) (PP) can be used.[6][7][8]

• Dispersing Agent (Optional): Additives like waxes or other processing aids can be used to improve the dispersion of the dye within the carrier resin.[9]

Equipment

• High-Speed Mixer: For pre-mixing the Solvent Red 179 powder with the carrier resin pellets.

• Laboratory-Scale Twin-Screw Extruder: The primary equipment for melt compounding the masterbatch.[10]

• Pelletizer: To cut the extruded strands into uniform masterbatch pellets.

• Drying Oven: For drying the carrier resin and the final masterbatch pellets.

• Personal Protective Equipment (PPE): Safety glasses, gloves, and a lab coat.

Experimental Protocols

Pre-Drying of Materials

It is crucial to dry the carrier resin to the recommended moisture level before processing to prevent defects in the final product. For PET, drying at 120-150°C for 4-6 hours is typically required to reduce moisture content to below 50 ppm.

Formulation

The concentration of Solvent Red 179 in the masterbatch can be varied depending on the desired color intensity in the final product and the let-down ratio (LDR). A typical starting formulation for a lab-scale batch is provided in the table below. The let-down ratio is the dosage at which the masterbatch is incorporated into the base polymer.[4]

Masterbatch Preparation using a Twin-Screw Extruder

• Pre-mixing: In a high-speed mixer, blend the pre-dried carrier resin pellets with the Solvent Red 179 powder and any optional dispersing agents according to the desired formulation. Mix for 5-10 minutes to ensure a homogenous dry blend.

• Extruder Setup: Set the temperature profile of the twin-screw extruder according to the processing window of the carrier resin. A typical temperature profile for a PET carrier resin is provided in the data table.

• Extrusion: Feed the pre-mixed blend into the main hopper of the twin-screw extruder. The screws will convey, melt, and mix the components, ensuring a thorough dispersion of the Solvent Red 179 in the molten polymer.

• Strand Pelletizing: The molten, colored polymer will be extruded through a die to form continuous strands. These strands are then cooled in a water bath and fed into a pelletizer, which cuts them into small, uniform masterbatch pellets.

• Post-Drying: The prepared masterbatch pellets should be dried to remove any residual moisture before storage or further use.

Data Presentation

Table 1: Properties of Solvent Red 179 and Example Formulation

Parameter	Value	Reference
Solvent Red 179 Properties
Chemical Family	Ketoamine	[2]
C.I. Name	Solvent Red 179	[2]
CAS Number	6829-22-7, 89106-95-5	[3]
Molecular Formula	C22H12N2O	[2]
Appearance	Yellowish-red powder	[5]
Melting Point	251-256 °C	[3][5]
Heat Resistance (in PS)	300 °C	[2][3]
Light Fastness (in PS, 1-8 scale)	8	[2][3]
Example Lab-Scale Formulation
Solvent Red 179	20-40% (w/w)
PET Carrier Resin	60-80% (w/w)
Dispersing Agent (Optional)	0.5-2% (w/w)
Example Extrusion Parameters (PET Carrier)
Feed Zone Temperature	240-260 °C
Melting Zone Temperature	260-280 °C
Metering Zone Temperature	270-290 °C
Die Temperature	270-280 °C
Screw Speed	100-200 RPM

Visualization

References

• 1. specialchem.com [specialchem.com]
• 2. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. useon.com [useon.com]
• 5. Solvent Red 179 [jnogilvychem.com]
• 6. The Role of Carrier Resins in Masterbatch [bsmasterbatch.com]
• 7. lasermarkingadditives.com [lasermarkingadditives.com]
• 8. Masterbatch and Compound Carrier Resins - Solutions for Polymers - Industries - Borealis [borealisgroup.com]
• 9. How Is Masterbatch Produced - Masterbatch Manufacturing Process - COWELL EXTRUSION [cowellextrusion.com]
• 10. Comprehensive Guide to Color Masterbatch Extruder - COWELL EXTRUSION [cowellextrusion.com]

Application Notes and Protocols: Use of Solvent Red 179 in Manufacturing Colored Polymer Films

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Red 179 is a high-performance perinone-type solvent dye known for its vibrant yellowish-red hue, exceptional heat stability, and excellent lightfastness.[1][2] These properties make it a suitable colorant for a wide variety of polymers, particularly in applications where durability and color stability are critical. This document provides detailed application notes and experimental protocols for the incorporation of Solvent Red 179 into polymer films for research and development purposes. The protocols cover two common manufacturing techniques: solvent casting and melt extrusion.

Physical and Chemical Properties of Solvent Red 179

A summary of the key physical and chemical properties of Solvent Red 179 is presented in Table 1. This data is essential for determining suitable processing conditions and compatible polymer systems.

Table 1: Physical and Chemical Properties of Solvent Red 179

Property	Value	Reference
CI Name	Solvent Red 179	[3]
CAS Number	6829-22-7, 89106-94-5	[4]
Dyestuff Type	Perinone	[4]
Appearance	Yellowish-red powder	[1]
Melting Point	249-252°C	[4]
Heat Stability	Up to 370°C (for 5 minutes)	[4]
Lightfastness (Masstone)	8 (on a scale of 1-8)	[4]
Lightfastness (Tint)	6 (on a scale of 1-8)	[4]

Polymer Compatibility

Solvent Red 179 exhibits excellent compatibility with a range of engineering plastics. Its suitability for various polymers is summarized in Table 2.

Table 2: Polymer Compatibility of Solvent Red 179

Polymer	Compatibility	Reference
Acrylonitrile Butadiene Styrene (ABS)	Suitable	[4]
Polybutylene Terephthalate (PBT)	Suitable	[4]
Polycarbonate (PC)	Suitable	[4]
Polyethylene Terephthalate (PET)	Suitable	[4]
Polymethyl Methacrylate (PMMA)	Suitable	[4]
Polystyrene (PS)	Suitable	[5]
Polysulfone (PSU)	Suitable	[4]
Styrene Acrylonitrile (SAN)	Suitable	[5]
Unplasticised Polyvinyl Chloride (PVC-U)	Suitable	[3]

Experimental Protocols

The following sections provide detailed protocols for preparing colored polymer films using Solvent Red 179 via solvent casting and melt extrusion.

Protocol 1: Solvent Casting

Solvent casting is a versatile method for producing small-scale or thin polymer films in a laboratory setting. The process involves dissolving the polymer and dye in a common solvent, casting the solution onto a flat surface, and allowing the solvent to evaporate.

4.1.1 Materials and Equipment

• Polymer resin (e.g., PMMA, PC, PS)

• Solvent Red 179

• Volatile organic solvent (e.g., dichloromethane, chloroform, toluene)

• Glass petri dish or flat glass plate

• Magnetic stirrer and stir bar

• Beakers

• Graduated cylinders

• Pipettes

• Leveling table

• Ventilated fume hood

• Drying oven

4.1.2 Experimental Workflow: Solvent Casting

Caption: Workflow for Solvent Casting of Colored Polymer Films.

4.1.3 Step-by-Step Procedure

• Preparation of Polymer Solution:

  • In a fume hood, weigh the desired amount of polymer resin and dissolve it in a suitable volatile solvent in a beaker. The concentration of the polymer will depend on the desired film thickness and the viscosity of the solution. A typical starting point is a 10-20% (w/v) solution.

  • Stir the mixture with a magnetic stirrer until the polymer is completely dissolved. This may take several hours.

• Dissolution of Solvent Red 179:

  • Weigh the required amount of Solvent Red 179. The concentration can be varied to achieve different color intensities, typically ranging from 0.01% to 1.0% (w/w) relative to the polymer weight.

  • Add the dye to the polymer solution and continue stirring until it is fully dissolved. The solution should be clear and uniformly colored.

• Casting of the Solution:

  • Place a clean, dry glass petri dish or glass plate on a leveling table inside the fume hood.

  • Carefully pour the colored polymer solution onto the casting surface, ensuring it spreads evenly. The volume of the solution will determine the final film thickness.

• Solvent Evaporation:

  • Cover the casting surface with a lid or watch glass, leaving a small opening to allow for slow and controlled solvent evaporation. This helps to prevent the formation of bubbles and ensures a uniform film.

  • Allow the solvent to evaporate at room temperature in the fume hood. The time required will vary depending on the solvent's volatility and the film's thickness (typically 12-24 hours).

• Final Drying:

  • Once the film appears dry, transfer the cast film (still on the glass substrate) to a vacuum oven.

  • Dry the film at a temperature below the polymer's glass transition temperature (e.g., 60-80°C for PMMA) under vacuum for several hours to remove any residual solvent.

• Film Removal:

  • After drying, carefully peel the colored polymer film from the glass substrate.

Protocol 2: Melt Extrusion

Melt extrusion is a common industrial method for producing polymer films. This process involves melting the polymer and dye together and forcing the molten mixture through a die to form a continuous film. For laboratory-scale preparations, a benchtop single or twin-screw extruder is suitable. The use of a masterbatch, a concentrated mixture of the dye in a carrier polymer, is recommended for uniform color dispersion.[6]

4.2.1 Materials and Equipment

• Polymer resin pellets (e.g., PET, ABS, PC)

• Solvent Red 179 (or a pre-made masterbatch)

• Carrier polymer for masterbatch (if preparing in-house)

• Twin-screw extruder with a film die

• Gravimetric or volumetric feeder

• Chilling rolls

• Film winding system

4.2.2 Experimental Workflow: Melt Extrusion

Caption: Workflow for Melt Extrusion of Colored Polymer Films.

4.2.3 Step-by-Step Procedure

• Masterbatch Preparation (Optional but Recommended):

  • If not using a commercial masterbatch, prepare one by dry blending a high concentration of Solvent Red 179 (e.g., 10-20% w/w) with a carrier polymer that is compatible with the main polymer.

  • Melt compound this mixture using a twin-screw extruder and pelletize the extrudate.

• Dry Blending:

  • Dry blend the main polymer pellets with the Solvent Red 179 masterbatch pellets at a predetermined ratio to achieve the desired final dye concentration in the film (e.g., 0.1% to 2.0% w/w).

• Feeding into Extruder:

  • Ensure the extruder is clean and has been purged with the neat polymer.

  • Set the desired temperature profile for the different zones of the extruder barrel. The temperatures should be appropriate for the specific polymer being processed, ensuring it is molten but not degraded.

  • Feed the dry blend into the extruder hopper using a gravimetric or volumetric feeder for a consistent feed rate.

• Melting and Mixing:

  • The rotating screw(s) will convey the polymer blend down the barrel, where it will melt and be thoroughly mixed, ensuring uniform distribution of the colorant.

• Extrusion through Die:

  • The molten, colored polymer is forced through a film die (e.g., a flat or annular die) to form a continuous film of the desired width and thickness.

• Cooling and Solidification:

  • The extruded film is then passed over a series of chilling rolls to cool and solidify it. The cooling rate can affect the film's properties.

• Film Winding:

  • The final, colored polymer film is wound onto a roll.

Characterization and Quality Control

The resulting colored polymer films should be characterized to ensure they meet the desired specifications. Recommended tests include:

• Color Measurement: Use a spectrophotometer or colorimeter to measure the color coordinates (e.g., CIELAB Lab*) to ensure color consistency.

• Film Thickness: Use a micrometer to measure the thickness at multiple points to check for uniformity.

• Lightfastness Testing: Expose the film to a controlled light source (e.g., a xenon arc lamp) according to standard test methods (e.g., ASTM G155) to evaluate the color stability over time.

• Thermal Stability: Analyze the thermal properties of the colored film using techniques like Thermogravimetric Analysis (TGA) to confirm that the dye has not adversely affected the polymer's thermal stability.

Safety Precautions

• Always work in a well-ventilated area, preferably a fume hood, when handling organic solvents.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for Solvent Red 179 and any solvents or polymers used for specific handling and disposal information.

• When operating a melt extruder, be aware of high temperatures and moving parts. Follow all manufacturer's safety guidelines.

References

• 1. Solvent Red 179 [jnogilvychem.com]
• 2. nbinno.com [nbinno.com]
• 3. Certifications Compliance Clean Water Act Cwa Certified - Plastics - Palmer Holland, Inc. - page 4 - 4 [products.palmerholland.com]
• 4. Dyes for PET [colorchem.com]
• 5. lanxess.com [lanxess.com]
• 6. Carrier-free high-gloss oil black color master batch as well as preparation method and application thereof - Eureka | Patsnap [eureka.patsnap.com]

Solvent Red 179: Application Notes and Protocols for Solvent-Based Inks and Coatings

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Solvent Red 179 in solvent-based inks and coatings. Solvent Red 179 is a yellowish-red solvent dye known for its high color strength, excellent heat stability, and good lightfastness, making it a versatile colorant for various industrial applications.[1][2][3]

Physicochemical and Performance Data

Quantitative data for Solvent Red 179 has been compiled to facilitate its evaluation and use in different formulations.

Property	Value	Reference
C.I. Name	Solvent Red 179	[4]
CAS Number	89106-94-5, 6829-22-7	[1][5]
Chemical Family	Ketoamine Series	[2]
Appearance	Yellowish-red powder	[1][4]
Melting Point	251-256 °C	[1][2]
Heat Resistance	Up to 300 °C	[2][6]
Lightfastness (in PS)	7-8 (on a scale of 1-8, where 8 is excellent)	[2][7]
Purity	≥99%	[1]

Solvent	Solubility at 20°C (g/L)	Reference
Acetone	1.6	[2][7]
Butyl Acetate	1.5 - 1.6	[2][7]
Dichloromethane	1.0 - 8.0	[2][7]
Ethyl Alcohol	0.9 - 8.0	[2][7]
Methylbenzene	4.1	[2][5]

Applications in Solvent-Based Inks

Solvent Red 179 is well-suited for solvent-based printing inks due to its good solubility in common organic solvents and its vibrant, transparent shade.[8] Its high color strength allows for the formulation of inks with excellent color vibrancy at low concentrations.[2]

Key Features in Inks:

• Vibrant Color: Provides a bright, yellowish-red hue.[8]

• Good Transparency: Ideal for applications where clarity is required.[8]

• High Lightfastness: Ensures the longevity of the printed color.[1]

• Batch-to-Batch Consistency: Ensures reproducible color in printing processes.[8]

Experimental Protocol: Formulation of a Solvent-Based Gravure Ink

This protocol outlines a general procedure for incorporating Solvent Red 179 into a nitrocellulose-based gravure ink.

Materials:

• Solvent Red 179

• Nitrocellulose resin (e.g., RS 1/2 sec)

• Plasticizer (e.g., dioctyl phthalate)

• Solvent blend (e.g., ethanol, ethyl acetate, toluene)

• Stirrer/mixer

• Beakers and measuring cylinders

• Viscometer

• Grindometer

Procedure:

• Solvent Blend Preparation: Prepare the desired solvent blend in a beaker.

• Resin Dissolution: Slowly add the nitrocellulose resin to the solvent blend while stirring continuously until the resin is completely dissolved.

• Dye Incorporation: In a separate container, dissolve the required amount of Solvent Red 179 in a portion of the solvent blend. Gentle warming may be required to facilitate dissolution.

• Mixing: Add the dissolved dye solution to the nitrocellulose resin solution under constant agitation.

• Plasticizer Addition: Introduce the plasticizer to the mixture and continue stirring for 15-20 minutes to ensure homogeneity.

• Quality Control:

  • Measure the viscosity using a viscometer and adjust with the solvent blend if necessary.

  • Check the dispersion quality using a grindometer.

  • Perform a drawdown on a substrate to evaluate color strength and shade.

Caption: Workflow for Solvent-Based Ink Formulation.

Applications in Solvent-Based Coatings

In coatings, Solvent Red 179 offers excellent heat and light stability, which is crucial for applications exposed to harsh environmental conditions.[1] It is compatible with a wide range of resin systems used in the coatings industry. Its use is noted in various plastic and resin coloring applications.[1][9]

Key Features in Coatings:

• High Heat Stability: Maintains color integrity at elevated temperatures.[2][6]

• Excellent Lightfastness: Resists fading upon exposure to light.[1]

• Good Migration Resistance: Stays within the coating matrix without bleeding.[2][3]

• Strong Tinting Strength: Provides deep color with a small amount of dye.[2]

Experimental Protocol: Preparation of a Solvent-Based Acrylic Coating

This protocol provides a general method for incorporating Solvent Red 179 into a solvent-based acrylic coating.

Materials:

• Solvent Red 179

• Acrylic resin

• Solvent blend (e.g., xylene, butyl acetate)

• Dispersing agent

• Leveling agent

• High-speed disperser

• Beakers and measuring equipment

• Applicator for film coating

Procedure:

• Solvent and Resin Preparation: In a suitable vessel, charge the solvent blend and acrylic resin.

• Dye Predispersion: In a separate container, create a pre-dispersion of Solvent Red 179 with a portion of the solvent and the dispersing agent.

• Dispersion: Add the pre-dispersed dye to the acrylic resin solution under high-speed dispersion. Continue mixing until a homogenous dispersion is achieved.

• Additive Incorporation: Add the leveling agent and any other required additives to the mixture under slow agitation.

• Let-down: Adjust the final formulation to the desired viscosity and solids content with the remaining solvent.

• Application and Evaluation:

  • Apply the coating to a substrate using a suitable applicator.

  • Allow the coating to cure as per the resin manufacturer's recommendations.

  • Evaluate the final film for color, gloss, and other performance properties.

Caption: Decision Logic for Using Solvent Red 179 in Coatings.

References

• 1. Solvent Red 179 [jnogilvychem.com]
• 2. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]
• 3. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 4. additivesforpolymer.com [additivesforpolymer.com]
• 5. epsilonpigments.com [epsilonpigments.com]
• 6. Ranbar Heat Resistant Plastic Dye Red E2g | Solvent Red 179 [ranbarr.com]
• 7. colorantsgroup.com [colorantsgroup.com]
• 8. nbinno.com [nbinno.com]
• 9. ulprospector.com [ulprospector.com]

Application Notes and Protocols for Spin Coating of Solvent Red 179 Thin Films

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the fabrication of thin films of Solvent Red 179 using spin coating. Due to the limited availability of specific experimental data for Solvent Red 179 in the scientific literature, this document outlines a set of foundational protocols and characterization methods based on the known physicochemical properties of the dye and established principles of spin coating for similar organic materials. The provided parameters should be considered as a starting point for experimental optimization.

Overview and Physicochemical Properties of Solvent Red 179

Solvent Red 179 is a yellowish-red organic dye belonging to the perylene (B46583) imide class of compounds. It is known for its high thermal stability, good lightfastness, and solubility in various organic solvents, making it a candidate for applications in materials science and potentially as a fluorescent probe in biomedical research.[1][2][3][4][5][6][7][8][9] Its primary industrial applications are in the coloration of plastics, resins, and fibers.[6][9]

Table 1: Physicochemical Properties of Solvent Red 179

Property	Value
Chemical Formula	C₂₂H₁₂N₂O
Molecular Weight	320.34 g/mol
Appearance	Yellowish-red to dark red powder[7][9]
CAS Number	89106-94-5, 6829-22-7[6][8]
Melting Point	251-256 °C[10]
Heat Resistance	Up to 300 °C in plastics[9]
Light Fastness	Grade 8 (Excellent)[9]

Table 2: Solubility of Solvent Red 179 in Common Organic Solvents at 20°C

Solvent	Solubility (g/L)
Dichloromethane	8.0
Methylbenzene (Toluene)	4.1
Acetone	1.6
Butyl Acetate	1.6
Ethyl Alcohol	0.9

Data compiled from publicly available technical data sheets. Actual solubility may vary depending on the specific grade and purity of the dye and solvent.

Experimental Protocols

Solution Preparation

The quality of the spin-coated thin film is highly dependent on the quality of the precursor solution.

Protocol: Solvent Red 179 Solution Preparation

• Solvent Selection: Choose a suitable solvent from Table 2. Dichloromethane or toluene (B28343) are recommended as starting points due to the higher solubility of Solvent Red 179.

• Weighing: Accurately weigh the desired amount of Solvent Red 179 powder. For initial experiments, concentrations ranging from 1 to 10 mg/mL are recommended.

• Dissolution: Add the powder to the corresponding volume of the chosen solvent in a clean glass vial.

• Sonication: Place the vial in an ultrasonic bath and sonicate until the dye is completely dissolved. This may take 15-30 minutes. Visually inspect the solution against a light source to ensure no solid particles remain.

• Filtration: Filter the solution through a 0.2 µm PTFE syringe filter to remove any undissolved particles or aggregates. This step is critical to prevent defects in the final thin film.

• Storage: Store the prepared solution in a sealed vial in a dark environment to prevent photodegradation.

dot

Caption: Workflow for Solvent Red 179 solution preparation.

Spin Coating Procedure

The spin coating process should be carried out in a clean environment (e.g., a fume hood or a cleanroom) to minimize particle contamination.

Protocol: Spin Coating of Solvent Red 179 Thin Films

• Substrate Preparation:

  • Use clean, flat substrates (e.g., glass slides, silicon wafers).

  • Clean the substrates by sonicating sequentially in deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Optional: Treat the substrates with oxygen plasma for 5 minutes to enhance surface wettability.

• Spin Coating:

  • Place the cleaned substrate on the spin coater chuck and ensure it is centered.

  • Dispense a small volume of the filtered Solvent Red 179 solution onto the center of the substrate (e.g., 100 µL for a 1x1 inch substrate).

  • Start the spin coating program immediately. A two-stage process is often recommended:

    • Stage 1 (Spreading): A low spin speed (e.g., 500 rpm) for a short duration (e.g., 5-10 seconds) to allow the solution to spread evenly across the substrate.

    • Stage 2 (Thinning): A higher spin speed (e.g., 1000-6000 rpm) for a longer duration (e.g., 30-60 seconds) to achieve the desired film thickness.[11] The solvent will evaporate during this stage.

• Annealing (Optional):

  • After spin coating, the film can be annealed on a hotplate to remove residual solvent and potentially improve film morphology.

  • A typical annealing temperature is 80-120°C for 5-10 minutes. The temperature should be kept well below the melting point of Solvent Red 179.

dot

Caption: Experimental workflow for spin coating thin films.

Influence of Spin Coating Parameters on Film Properties (Hypothetical Data)

The following tables present hypothetical data to illustrate the expected relationships between spin coating parameters and thin film properties. Actual experimental results will need to be determined empirically.

Table 3: Hypothetical Influence of Solution Concentration on Film Properties (Solvent: Toluene, Spin Speed: 3000 rpm, Spin Time: 45s)

Concentration (mg/mL)	Expected Film Thickness (nm)	Expected Surface Roughness (RMS, nm)	Expected Absorbance (at λmax)
1	~20	~0.5	~0.1
2.5	~50	~0.8	~0.25
5	~100	~1.2	~0.5
10	~200	~2.0	~1.0

Table 4: Hypothetical Influence of Spin Speed on Film Properties (Solvent: Toluene, Concentration: 5 mg/mL, Spin Time: 45s)

Spin Speed (rpm)	Expected Film Thickness (nm)	Expected Surface Roughness (RMS, nm)
1000	~170	~1.8
2000	~120	~1.5
3000	~100	~1.2
4000	~85	~1.0
5000	~75	~0.9

Note: Film thickness is generally inversely proportional to the square root of the spin speed.[11]

Characterization of Solvent Red 179 Thin Films

Film Thickness

Film thickness can be measured using techniques such as:

• Stylus Profilometry: A stylus is dragged across a scratch made in the film to measure the step height.

• Ellipsometry: A non-destructive optical technique that measures the change in polarization of light reflected from the film surface.

Surface Morphology and Roughness

The surface topography and roughness of the thin films can be characterized by:

• Atomic Force Microscopy (AFM): Provides high-resolution 3D images of the film surface, allowing for the quantification of root-mean-square (RMS) roughness.[12][13][14][15][16]

• Scanning Electron Microscopy (SEM): Can be used to visualize the surface morphology and identify any defects or aggregates.

Optical Properties

• UV-Visible Spectroscopy: Measures the absorbance and transmittance spectra of the thin film.[17][18][19][20][21][22] This can be used to determine the characteristic absorption peaks of Solvent Red 179 in the solid state and to estimate the film's uniformity.

• Fluorospectrometry: Measures the fluorescence emission spectrum and quantum yield of the film, which is crucial for applications relying on its emissive properties.

Applications in a Drug Development Context

While Solvent Red 179 is not documented for direct use in drug delivery due to a lack of biocompatibility and cytotoxicity data, its properties as a perylene dye suggest potential utility in ancillary drug development applications. Perylene diimides are known for their high fluorescence quantum yields and photostability, making them excellent fluorophores.[1][2][3][4]

Potential Application: High-Throughput Screening (HTS) Assay Development

Thin films of Solvent Red 179 could potentially be used as a fluorescent substrate in cell-based or biochemical assays. For instance, a change in the fluorescence of the film could indicate cell attachment, proliferation, or the activity of a secreted enzyme, which could be modulated by a drug candidate.

dot

Caption: Logical workflow for a hypothetical HTS assay.

Safety and Handling

• Handle Solvent Red 179 powder in a well-ventilated area or fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[23]

• Avoid inhalation of the powder and contact with skin and eyes.[23]

• Consult the Safety Data Sheet (SDS) for detailed toxicological information and emergency procedures.[10][23][24] Organic solvents used for solution preparation are flammable and should be handled with care, away from ignition sources.

References

• 1. mdpi.com [mdpi.com]
• 2. Fluorescent probes based on multifunctional encapsulated perylene diimide dyes for imaging of lipid droplets in live cells - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. Recent Advances in Applications of Fluorescent Perylenediimide and Perylenemonoimide Dyes in Bioimaging, Photothermal and Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Water-soluble and fluorescent dendritic perylene bisimides for live-cell imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. epsilonpigments.com [epsilonpigments.com]
• 7. Solvent Dye Information - Solvent Red 179 [solventdye.info]
• 8. echemi.com [echemi.com]
• 9. nbinno.com [nbinno.com]
• 10. epsilonpigments.com [epsilonpigments.com]
• 11. ossila.com [ossila.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. spectraresearch.com [spectraresearch.com]
• 15. researchgate.net [researchgate.net]
• 16. Thin Films Surface Roughness: Atomic Force Microscopy (AFM) [afm.oxinst.com]
• 17. researchgate.net [researchgate.net]
• 18. scispace.com [scispace.com]
• 19. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 20. biointerfaceresearch.com [biointerfaceresearch.com]
• 21. [PDF] Solvent Effects on the UV/ Visible Absorption Spectra of Some Aminoazobenzene Dyes | Semantic Scholar [semanticscholar.org]
• 22. researchgate.net [researchgate.net]
• 23. chemicalbook.com [chemicalbook.com]
• 24. echemi.com [echemi.com]

Application Notes and Protocols for C.I. Solvent Red 179 in Material Science

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of C.I. Solvent Red 179, a high-performance colorant for use in material science experiments. This document outlines its key properties, applications, and detailed protocols for its incorporation and evaluation in various polymer matrices.

Application Notes

C.I. Solvent Red 179, also known as Transparent Red E2G, is a yellowish-red solvent dye belonging to the amino ketone chemical family.[1][2] It is widely utilized in the plastics and fiber industries due to its exceptional thermal stability, lightfastness, and migration resistance.[3][4] Its high tinting strength and transparency make it a versatile choice for a variety of applications.[4]

Key Advantages:

• High Thermal Stability: With a heat resistance of up to 300°C, Solvent Red 179 is suitable for engineering plastics that require high processing temperatures.[4][5]

• Excellent Lightfastness: It boasts a lightfastness rating of 8 on the Blue Wool Scale, ensuring color stability and resistance to fading upon prolonged exposure to light.[3][6] This makes it ideal for products intended for outdoor use or those subjected to harsh environmental conditions.[7]

• Good Migration Resistance: This property prevents the dye from bleeding or transferring from the colored material to other surfaces, which is critical for applications in packaging and textiles.[3]

• Broad Polymer Compatibility: Solvent Red 179 is compatible with a wide range of polymers, including Polystyrene (PS), Polycarbonate (PC), Polyethylene Terephthalate (PET), Polyamide (PA), and Acrylonitrile Butadiene Styrene (ABS).[3][4]

• Ease of Use: It dissolves readily in organic solvents, facilitating a smooth and efficient dyeing process.[7]

Primary Applications in Material Science:

• Coloring of Engineering Plastics: Its primary application is in the coloration of high-performance plastics where heat resistance and color stability are crucial.[4]

• Fiber Spinning: It is recommended for the dope (B7801613) dyeing of PET and PA6 fibers, providing vibrant and long-lasting color.[3][4]

• Masterbatch Formulation: Solvent Red 179 is commonly incorporated into masterbatches, which are then used to color the bulk polymer during processing.[3] This method ensures uniform dispersion of the colorant.

Quantitative Data Summary

The following tables summarize the key quantitative properties of C.I. Solvent Red 179.

Table 1: General and Physical Properties

Property	Value	Reference
C.I. Name	Solvent Red 179	[1]
C.I. Number	564150	[1]
CAS Number	89106-94-5, 6829-22-7	[3]
Molecular Formula	C22H12N2O	[1]
Molecular Weight	320.34 g/mol	[1]
Appearance	Yellowish-red powder	[5]
Melting Point	251 °C	[3][5]
Density	0.27 g/cm³	[3]

Table 2: Thermal and Lightfastness Properties

Property	Value	Reference
Heat Resistance in PS	300 °C	[5]
Lightfastness in PS (Blue Wool Scale)	8 (Superior)	[3][6]

Table 3: Solubility in Organic Solvents at 20°C

Solvent	Solubility (g/L)	Reference
Acetone	1.6	[5]
Butyl Acetate	1.6	[3]
Dichloromethane	8.0	[5]
Ethyl Alcohol	0.9	[8]
Methylbenzene	4.1	[8]

Experimental Protocols

The following are generalized protocols for the incorporation and evaluation of C.I. Solvent Red 179 in a polymer matrix. Researchers should adapt these protocols based on the specific polymer and experimental requirements.

Protocol 1: Incorporation of C.I. Solvent Red 179 into a Polymer Matrix via Twin-Screw Extrusion

This protocol describes the preparation of a colored polymer composite using a twin-screw extruder, a common method for ensuring excellent dispersion of additives.

Materials and Equipment:

• C.I. Solvent Red 179 powder

• Base polymer resin (e.g., PC, PET, PS) in pellet form

• Twin-screw extruder with multiple heating zones

• Gravimetric or volumetric feeders

• Strand pelletizer

• Drying oven or dehumidifying dryer

Procedure:

• Drying: Dry the base polymer resin according to the manufacturer's specifications to remove any moisture that could affect the final product quality.

• Premixing (Optional): For masterbatch preparation, pre-blend the Solvent Red 179 powder with a small amount of the base resin at a specific ratio (e.g., 1-5% colorant loading) in a high-speed mixer.

• Extrusion Setup:

  • Set the temperature profile of the twin-screw extruder's heating zones according to the processing requirements of the base polymer.[9]

  • Ensure the screw configuration is optimized for dispersive and distributive mixing.

• Compounding:

  • Feed the dried base polymer resin into the main hopper of the extruder using a calibrated feeder.

  • Simultaneously, feed the Solvent Red 179 powder or the premixed masterbatch into a side feeder at a precise rate to achieve the desired final color concentration (typically 0.05% for transparent applications and up to 0.3% for opaque applications).[3]

• Extrusion and Pelletizing:

  • The molten polymer and colorant mixture is homogenized as it travels through the extruder barrel.

  • The colored polymer strand exits the extruder die and is cooled in a water bath.

  • The cooled strand is then fed into a pelletizer to produce colored polymer pellets.

• Drying of Pellets: Dry the resulting colored pellets to remove surface moisture before subsequent processing (e.g., injection molding, film extrusion).

Protocol 2: Evaluation of Thermal Stability of the Colored Polymer

This protocol is based on the principles of ASTM D3045 for heat aging of plastics.[5]

Materials and Equipment:

• Colored polymer samples (e.g., injection-molded plaques)

• Air-circulating oven with precise temperature control

• Colorimeter or spectrophotometer

• Mechanical testing equipment (e.g., tensile tester, impact tester)

Procedure:

• Sample Preparation: Prepare standardized test specimens from the colored polymer pellets (e.g., via injection molding).

• Initial Property Measurement:

  • Measure the initial color coordinates (e.g., CIE Lab*) of the control samples using a colorimeter.

  • Measure the initial mechanical properties (e.g., tensile strength, impact strength) of the control samples.

• Heat Aging:

  • Place the test specimens in the air-circulating oven at a specified high temperature (below the polymer's melting point, e.g., 150°C) for a defined period (e.g., 100, 500, 1000 hours).[10]

• Post-Aging Analysis:

  • After the specified aging period, remove the samples from the oven and allow them to cool to room temperature.

  • Re-measure the color coordinates and mechanical properties.

• Data Analysis: Compare the initial and post-aging properties to determine the effect of heat on the color stability and physical integrity of the material. Calculate the color change (ΔE*) and the percentage change in mechanical properties.

Protocol 3: Evaluation of Lightfastness of the Colored Polymer

This protocol is based on the principles of ISO 4892-2 for xenon-arc lamp exposure.[7][11]

Materials and Equipment:

• Colored polymer samples (e.g., injection-molded plaques)

• Xenon-arc weathering chamber

• Colorimeter or spectrophotometer

• Gray scale for assessing color change

Procedure:

• Sample Preparation: Prepare standardized test specimens from the colored polymer.

• Initial Color Measurement: Measure the initial color coordinates of the samples.

• Accelerated Weathering:

  • Mount the samples in the xenon-arc chamber.

  • Expose the samples to a specified cycle of light, temperature, and humidity that simulates outdoor or indoor light exposure, as described in ISO 4892-2.[12]

• Periodic Evaluation:

  • At predetermined intervals, remove the samples and measure their color coordinates.

  • Visually assess the color change against a gray scale.

• Data Analysis: Plot the color change (ΔE*) as a function of exposure time to determine the lightfastness of the colored polymer. Compare the results to a control sample or a known standard.

Mandatory Visualizations

Caption: Experimental workflow for incorporating and evaluating C.I. Solvent Red 179 in polymers.

Caption: Decision-making logic for selecting C.I. Solvent Red 179 based on material and application.

References

• 1. micomlab.com [micomlab.com]
• 2. China Professional Design China Solvent Dye (Solvent Red 179) for Plastic factory and manufacturers | Precise Color [precisechem.com]
• 3. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 4. nbinno.com [nbinno.com]
• 5. matestlabs.com [matestlabs.com]
• 6. web.ostermann.eu [web.ostermann.eu]
• 7. m2lab-international.com [m2lab-international.com]
• 8. scribd.com [scribd.com]
• 9. specialchem.com [specialchem.com]
• 10. infinitalab.com [infinitalab.com]
• 11. ISO 4892-2 | Q-Lab [q-lab.com]
• 12. ISO 4892 - Plastics -- Methods of exposure to laboratory light sources [impact-solutions.co.uk]

Technical Notes & Optimization

How to prevent aggregation of Solvent Red 179 in solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to prevent the aggregation of Solvent Red 179 in solutions.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Red 179 and in which solvents is it soluble?

Solvent Red 179 is a yellowish-red solvent dye known for its high heat resistance and lightfastness.[1][2][3] It is insoluble in water but soluble in a variety of organic solvents.[1][4] Its solubility in some common solvents is detailed in the table below.

Q2: Why does Solvent Red 179 aggregate in solution?

The aggregation of Solvent Red 179 is primarily caused by strong intermolecular π–π stacking interactions between the planar dye molecules.[5][6][7] This phenomenon is more pronounced at higher concentrations.[5] Aggregation can lead to inconsistent color, reduced performance, and precipitation.

Q3: How can I tell if my Solvent Red 179 solution has aggregated?

Aggregation can be identified by several observations:

• Visual Changes: The formation of visible particles, sediment, or a change in the color and transparency of the solution.[8]

• Spectroscopic Shifts: A shift in the maximum absorption wavelength (λmax) in UV-Vis spectroscopy can indicate the formation of aggregates.[5][9]

• Particle Size Analysis: Techniques like Dynamic Light Scattering (DLS) can be used to measure an increase in particle size, which is a direct indication of aggregation.[9]

Q4: Can I use additives to prevent aggregation?

Yes, using dispersing agents or surfactants can help prevent aggregation. These molecules work by adsorbing onto the surface of the dye particles, creating a steric or electrostatic barrier that prevents them from sticking together.[8][10] The choice of additive depends on the solvent system and the specific application.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Precipitate forms in the solution over time.	The concentration of Solvent Red 179 is too high for the chosen solvent, leading to aggregation and precipitation.	1. Reduce the concentration of the dye in the solution.2. Experiment with a different solvent that has a higher solubility for Solvent Red 179 (see solubility table below).3. Incorporate a suitable dispersing agent.
The color of the solution is inconsistent or appears weaker than expected.	Aggregation of the dye molecules is affecting the solution's optical properties.	1. Improve dispersion by using mechanical methods such as sonication or high-speed mixing.[11]2. Ensure the dye is fully dissolved by gently heating the solution (ensure the temperature is below the solvent's boiling point and the dye's degradation temperature).3. Consider the use of a co-solvent to improve solubility.
The solution appears cloudy or hazy.	Fine, dispersed aggregates are present in the solution.	1. Filter the solution through a syringe filter of an appropriate pore size to remove larger aggregates.2. Optimize the solvent system by testing different solvent blends.3. Utilize ultrasonic dispersion to break down agglomerates into smaller particles.[11]

Quantitative Data Summary

The solubility of Solvent Red 179 in various organic solvents is presented below. This data can help in selecting an appropriate solvent to minimize aggregation.

Solvent	Solubility (g/L)
Acetone	1.6[12][13]
Butyl Acetate	1.5[12][13]
Dichloromethane	1.0[12][13]
Ethyl Alcohol	8.0[12][13]

Note: Solubility data can vary slightly depending on the specific grade of the dye and the purity of the solvent.

Experimental Protocols

Protocol for Preparing a Stable Solution of Solvent Red 179

This protocol outlines a general procedure for preparing a stable solution of Solvent Red 179, with a focus on preventing aggregation.

Materials:

• Solvent Red 179 powder

• Selected organic solvent (e.g., ethanol, acetone)

• Volumetric flask

• Magnetic stirrer and stir bar

• Ultrasonic bath

• Syringe filter (0.45 µm or smaller, solvent-compatible)

Procedure:

• Solvent Selection: Choose a solvent in which Solvent Red 179 has good solubility (refer to the solubility table).

• Weighing: Accurately weigh the desired amount of Solvent Red 179 powder. It is recommended to start with a concentration below the maximum solubility to avoid saturation.

• Initial Dissolution:

  • Place the magnetic stir bar in the volumetric flask.

  • Add the weighed Solvent Red 179 powder to the flask.

  • Add approximately half of the final desired volume of the solvent.

  • Begin stirring on the magnetic stirrer at a moderate speed.

• Enhancing Dissolution and Dispersion:

  • Place the volumetric flask in an ultrasonic bath for 15-30 minutes to break up any initial agglomerates.

  • Gentle warming of the solution can be employed to aid dissolution, but the temperature should be carefully controlled to avoid solvent evaporation and dye degradation.

• Final Volume Adjustment:

  • Once the dye appears to be fully dissolved, remove the flask from the stirrer and ultrasonic bath.

  • Carefully add the solvent to the final volume mark on the volumetric flask.

  • Cap the flask and invert it several times to ensure a homogenous solution.

• Filtration (Optional but Recommended):

  • To remove any remaining micro-aggregates, filter the solution through a solvent-compatible syringe filter into a clean storage container.

• Storage:

  • Store the solution in a tightly sealed, light-protected container to prevent solvent evaporation and photodegradation.

Diagrams

Caption: Workflow for preventing Solvent Red 179 aggregation.

References

• 1. Solvent Red 179 [jnogilvychem.com]
• 2. Solvent Red 179 / Solvent Dyes - Honor Pigments [honorpigment.com]
• 3. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 4. Solvent Red 179 [colorbloomdyes.com]
• 5. Aggregation Effects on Pigment Coatings: Pigment Red 179 as a Case Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Aggregation Effects on Pigment Coatings: Pigment Red 179 as a Case Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Dyeing properties of disperse dyes - dispersion stability - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 9. benchchem.com [benchchem.com]
• 10. How to disperse colored pigments in base solvent paints - ایساتیس هور وستا [isatistrading.com]
• 11. abbeymb.com [abbeymb.com]
• 12. colorantsgroup.com [colorantsgroup.com]
• 13. Solvent Red 179 Dyes | CAS 6829-22-7, 89106-94-5 Manufacturers in Mumbai, India [colorantsgroup.com]

Technical Support Center: Enhancing Solvent Red 179 Dispersion in Polystyrene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers and scientists in overcoming challenges related to the dispersion of Solvent Red 179 in polystyrene matrices.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Red 179 and why is it used in polystyrene?

A: Solvent Red 179 is a yellowish-red solvent dye known for its high heat resistance and good light fastness, making it suitable for coloring various plastics, including polystyrene (PS).[1][2] It is used in applications for coloring PS, HIPS (High Impact Polystyrene), ABS, PC, PET, and other resins.[1][3] Its key properties include excellent thermal stability, withstanding temperatures up to 300-340°C in plastics like polystyrene and polycarbonate, making it ideal for high-temperature processing methods like extrusion and injection molding.[2][4]

Q2: What are the common signs of poor Solvent Red 179 dispersion in polystyrene?

A: Poor dispersion of Solvent Red 179 in polystyrene can manifest in several ways, including:

• Color spots or specks: Visible clumps or agglomerates of the dye in the final product.[5][6]

• Streaks or uneven color: Inconsistent color distribution throughout the plastic part.[5][6]

• Reduced color strength: The final color appears weaker than expected for the concentration used.[7]

• Poor surface gloss: A dull or uneven surface finish on the molded part.[5]

• Compromised mechanical properties: The presence of large agglomerates can act as stress concentrators, potentially reducing the material's strength and durability.[8]

Q3: How does the choice of polystyrene grade affect dye dispersion?

A: The properties of the polystyrene resin, particularly its Melt Flow Index (MFI) or melt viscosity, are critical. A carrier resin with a very different MFI from the masterbatch can lead to poor dispersion.[9] If the polystyrene has a low MFI (high viscosity), it may not generate enough shear to break down dye agglomerates effectively.[5] Conversely, while a higher MFI might seem better, an unsuitable melt index can also hinder dispersion.[10] It is crucial to ensure compatibility between the dye, any carrier resin used (in a masterbatch), and the bulk polystyrene.[9]

Q4: Can dispersing agents improve the dispersion of Solvent Red 179?

A: Yes, dispersing agents are additives designed to improve the separation and stabilization of pigment or dye particles within a medium.[11][12] These agents work by adsorbing onto the surface of the dye particles, reducing the forces that cause them to clump together (agglomeration).[11] The selection of a dispersant is crucial; its melting point should be lower than the processing temperature, and it must have good compatibility with both the polystyrene and the Solvent Red 179.[9]

Troubleshooting Guide: Common Dispersion Issues

Problem	Potential Cause	Recommended Solution
Color Specks / Agglomerates	1. Inadequate Mixing/Shear: The dye agglomerates are not being sufficiently broken down during processing.[5][13] 2. Low Processing Temperature: The polymer melt viscosity is too high, preventing effective shear.[5] 3. Poor Dye Quality: The dye itself has very strong agglomeration tendencies.	1. Increase Screw Speed: Higher screw speeds in an extruder generate greater shear forces.[5][14] 2. Optimize Screw Design: Use a screw configuration with more kneading or mixing elements to enhance dispersive mixing.[5][7][13] 3. Increase Back Pressure: Higher back pressure improves mixing and homogenization in the extruder.[5] 4. Increase Temperature: Raising the melt temperature will lower viscosity, allowing for better wetting and breakdown of dye particles.[5] 5. Consider a Dispersing Agent: Add a compatible dispersing agent to the formulation to help break up and stabilize dye particles.
Uneven Color / Streaking	1. Poor Distributive Mixing: The dye is not being spread evenly throughout the polymer melt.[13] 2. Incompatible Carrier Resin: If using a masterbatch, the carrier resin may not be compatible with the polystyrene.[9] 3. Short Residence Time: The material is not spending enough time in the extruder for thorough mixing.[5][15]	1. Modify Screw Design: Incorporate more distributive mixing elements (e.g., conveying elements) in the screw configuration.[13] 2. Increase Residence Time: Reduce the feed rate or use a longer extruder barrel to allow more time for mixing.[5][15] 3. Ensure Material Compatibility: Verify that the masterbatch carrier has a suitable melt index and is compatible with the polystyrene grade.[9]
Low Color Strength	1. Incomplete Dispersion: Agglomerates are still present, "hiding" some of the dye's color potential.[7] 2. Dye Degradation: Excessively high processing temperatures or long residence times could be degrading the dye.	1. Improve Dispersive Mixing: Follow the recommendations for eliminating agglomerates (increase shear, optimize screw design).[7][13] 2. Optimize Temperature Profile: While higher temperatures can aid dispersion, avoid excessive heat that could degrade Solvent Red 179. Check the dye's thermal stability data.[1]

Data Presentation

Table 1: Properties of Solvent Red 179

Property	Value	Source(s)
Chemical Formula	C₂₂H₁₂N₂O₁	[16]
Appearance	Yellowish-red / Dark red powder	[1][16]
Heat Resistance (in PS)	300°C	[2][17]
Heat Resistance (in PC)	340°C	[2]
Light Fastness (in PS)	Grade 7-8 (on a scale of 1-8)	[2]
Recommended Dosage (Transparent PS)	0.05%	[2]

Table 2: Solubility of Solvent Red 179 in Organic Solvents (at 20°C)

Solvent	Solubility (g/L)	Source(s)
Dichloromethane	8.0	[2]
Methylbenzene (Toluene)	4.1	[2]
Acetone	1.6	[2]
Butyl Acetate	1.6	[2]
Ethyl Alcohol	0.9	[2]

Table 3: Effect of Extrusion Parameters on Color Difference (dE) in Polycarbonate*

(Note: Data for Polycarbonate is presented as an illustrative example of processing effects on color dispersion, as similar principles apply to Polystyrene.)

Screw Speed (rpm)	Feed Rate ( kg/hr )	Temperature (°C)	Color Difference (dE)	Observation	Source(s)
750	20	255	Higher dE	Lower feed rate can impact mixing dynamics.	[8][18]
750	25	255	Lower dE	Optimal feed rate for this speed and temperature.	[8][18]
750	30	255	Slightly Higher dE	Higher feed rate reduces residence time.	[8][18]
700	25	255	Higher dE	Lower speed provides less shear.	[8][19]
750	25	255	Lower dE	Center point shows better dispersion.	[8][19]
800	25	255	Higher dE	Very high speed might reduce residence time too much.	[8][19]
750	25	260	Lowest dE	Higher temperature reduces viscosity, improving dispersion.	[18]

Experimental Protocols

Methodology: Compounding Solvent Red 179 with Polystyrene via Twin-Screw Extrusion

This protocol outlines a general procedure for dispersing Solvent Red 179 into a polystyrene matrix using a co-rotating twin-screw extruder.

1. Materials and Pre-Processing:

• Polystyrene (PS): Select a grade with a suitable Melt Flow Index (MFI) for your application. Dry the pellets in a vacuum oven at 60-80°C for 2-4 hours to remove moisture, which can affect surface finish.

• Solvent Red 179: Use the dye as a powder or as part of a pre-made masterbatch. If using powder, pre-blend it with a small amount of the polystyrene pellets in a bag to ensure a more uniform feed.

• Dispersing Agent (Optional): If required, select a compatible dispersing agent (e.g., a low molecular weight wax or a functionalized polymer). Pre-blend with the dye and a portion of the PS pellets.

2. Twin-Screw Extruder Setup:

• Screw Configuration: Design the screw profile to include an optimal balance of conveying, dispersive, and distributive mixing elements. A typical configuration includes:

  • Feed Zone: Conveying elements.

  • Melting Zone: Kneading blocks to impart high shear and melt the polymer.[13]

  • Mixing Zone: A combination of kneading blocks and toothed mixing elements to break down dye agglomerates and distribute them evenly.[5][7]

  • Venting Zone (Optional): To remove volatiles.

  • Pumping Zone: Conveying elements to build pressure before the die.

• Temperature Profile: Set a rising temperature profile from the feed throat to the metering zone. A typical profile for polystyrene might be: 180°C (Feed) -> 200°C -> 220°C -> 230°C -> 225°C (Die). The optimal temperature will depend on the PS grade and should be high enough to lower viscosity for good mixing without degrading the dye or polymer.[5][18]

3. Compounding Process:

• Feeding: Calibrate the feeders to deliver the polystyrene and the dye (or masterbatch) at the desired ratio (e.g., 0.05% Solvent Red 179 by weight). Ensure the feeding is stable and consistent.[5]

• Extrusion: Start the extruder at a low screw speed (e.g., 100 rpm) and gradually increase to the target speed (e.g., 200-400 rpm). Higher screw speeds increase shear but decrease residence time.[14]

• Back Pressure: Adjust back pressure, if possible, to enhance melt mixing and homogenization.[5]

• Pelletizing: The extrudate (strand) is cooled in a water bath and then cut into pellets by a pelletizer.

4. Quality Control and Analysis:

• Visual Inspection: Examine the pellets and molded parts for specks, streaks, and color uniformity.

• Microscopy: Use optical or scanning electron microscopy (SEM) to examine thin sections of the compounded material to assess the size and distribution of any remaining agglomerates.[8]

• Colorimetry: Measure the color of molded plaques using a spectrophotometer to obtain CIELAB values (L, a, b) and calculate the color difference (dE) to quantify dispersion quality.[18]

Visualizations

Logical Relationships and Workflows

References

• 1. nbinno.com [nbinno.com]
• 2. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. lanxess.com [lanxess.com]
• 5. rongfengmasterbatch.com [rongfengmasterbatch.com]
• 6. News - What Causes Poor Color Dispersion of Color Masterbatch and How to Solve The Problem Of Uneven Dispersion Of color concentrates and compounds? [siliketech.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. cowinextrusion.com [cowinextrusion.com]
• 10. rongfengmasterbatch.com [rongfengmasterbatch.com]
• 11. abbeymb.com [abbeymb.com]
• 12. scribd.com [scribd.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]
• 16. additivesforpolymer.com [additivesforpolymer.com]
• 17. China High Performance solvent red 179 polyester fiber PET - Solvent Red 168 / CAS 71832-19-4 – Precise Color factory and manufacturers | Precise Color [precisechem.com]
• 18. Evaluating Processing Parameter Effects on Polymer Grades and Plastic Coloring: Insights from Experimental Design and Characterization Studies | MDPI [mdpi.com]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Photodegradation and Stabilization of Polymers Containing Solvent Red 179

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols related to the photodegradation and stabilization of polymers containing Solvent Red 179.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during photodegradation and stabilization experiments.

Observed Problem (Symptom)	Potential Cause(s)	Recommended Action(s)
Rapid initial color fading that slows over time.	This may indicate a reversible photodegradation mechanism, where some dye molecules initially change state but can revert. It can also be caused by the degradation of dye molecules located at the polymer's surface, which are more exposed to UV radiation and oxygen.	- Analyze samples at various time intervals to characterize the degradation curve.- Consider the possibility of both reversible and irreversible degradation pathways in your analysis.- Use surface analysis techniques (e.g., ATR-FTIR) to distinguish surface effects from bulk degradation.
Inconsistent degradation rates between identical samples.	Inhomogeneous dispersion of Solvent Red 179 or stabilizers within the polymer matrix can lead to localized "hot spots" of degradation. Variations in sample thickness or surface finish can also affect UV exposure and moisture retention.	- Ensure your processing method (e.g., melt compounding, solution casting) achieves a uniform dispersion of all additives.- Verify the consistency of sample thickness and surface quality before exposure.- Prepare and test at least three replicate specimens to ensure statistical validity, as recommended by standards like ASTM D4329.[1]
Polymer becomes brittle or cracks, but color change is minimal.	This suggests that the primary degradation is occurring in the polymer backbone, not the dye. Some stabilizers may protect the colorant effectively but offer less protection to the polymer itself. The dye itself might be acting as a photosensitizer for polymer degradation.	- Select a stabilization package that protects both the polymer and the colorant. A combination of a UV absorber (protects the bulk polymer) and a HALS (scavenges radicals at the surface) is often effective.- Evaluate mechanical properties (e.g., tensile strength, impact resistance) alongside colorimetric data.
Yellowing of the polymer matrix, altering the overall color.	The polymer itself (e.g., polycarbonate) is undergoing photodegradation, often through a photo-Fries rearrangement followed by oxidation, which produces yellow-colored byproducts.[2] This is a known degradation pathway for polymers like polycarbonate.	- Incorporate a UV absorber that filters the specific UV wavelengths responsible for the polymer's degradation.- Use a polymer grade that is inherently more UV-stable if possible.- Differentiate between dye fading and polymer yellowing using spectrophotometric analysis across the visible spectrum.
Stabilizer package (UVA/HALS) is not effective.	The chosen stabilizers may not be compatible with the polymer, leading to migration or "bloom." Alternatively, the concentration may be too low, or they may not be effective against the specific wavelengths of the light source used in the experiment.	- Verify the solubility and compatibility of the stabilizers in the selected polymer.- Optimize the concentration of the UVA and HALS. A typical starting point is 0.1-0.5% by weight for each.- Ensure your light source in the accelerated weathering chamber (e.g., UVA-340 lamps in an ASTM G154 test) simulates the end-use environment.[3]

Frequently Asked Questions (FAQs)

Q1: What is Solvent Red 179 and why is it known for good lightfastness? A1: Solvent Red 179 is a yellowish-red anthraquinone-based dye.[4] Anthraquinone (B42736) dyes are known for their inherent stability due to their rigid, conjugated structure which can dissipate absorbed UV energy without breaking down. It is often rated with a lightfastness of 7-8 on the Blue Wool Scale (where 8 is the highest), indicating excellent resistance to fading when exposed to light.[5]

Q2: What is the primary mechanism of photodegradation for polymers colored with Solvent Red 179? A2: The photodegradation process is complex and involves both the dye and the polymer matrix. UV radiation excites the dye and polymer molecules. For the polymer (like polycarbonate), this can lead to chain scission and photo-Fries rearrangement reactions, causing yellowing and loss of mechanical properties.[2] Interestingly, some studies suggest that anthraquinone dyes can stabilize polycarbonate against photodegradation through a deactivation mechanism of the polymer's excited states.[6][7][8] However, the dye itself can also be degraded through photo-oxidation if not properly stabilized.

Q3: How do UV stabilizers protect the polymer and the dye? A3: There are two primary types of light stabilizers that work synergistically:

• UV Absorbers (UVAs): These additives (e.g., benzotriazoles, benzophenones) function by absorbing harmful UV radiation and dissipating it as harmless heat energy. They act like a screen, protecting the bulk of the polymer and the dye within it.

• Hindered Amine Light Stabilizers (HALS): HALS do not absorb UV radiation. Instead, they are potent radical scavengers. They actively interrupt the degradation process by neutralizing free radicals that are formed when UV light breaks chemical bonds in the polymer. A key advantage of HALS is that they are regenerated in a cyclic process, allowing them to provide long-term protection.

Q4: What is the benefit of using a combination of UVA and HALS? A4: Combining UVA and HALS provides a synergistic effect, offering more robust protection than either stabilizer used alone. The UVA blocks a significant portion of the UV radiation from penetrating the polymer, reducing the overall rate of radical formation. The HALS then "cleans up" any radicals that are still formed, protecting the surface and preventing degradation from initiating. This dual-action approach is the most effective way to ensure long-term color and polymer stability.

Q5: What does a color change value of ΔE (Delta E) represent?* A5: ΔE* is a standard metric used to quantify the total color difference between two samples (e.g., an unexposed sample and an exposed sample). It is calculated in a 3D color space (CIELAB) and represents the magnitude of change in lightness, red/green tones, and yellow/blue tones. A lower ΔE* value indicates less color change. Generally, a ΔE* of 1.0 is the smallest difference the human eye can perceive.

Quantitative Data Presentation

The following table presents illustrative data on the photodegradation of a polymer containing a high-performance red dye, such as Solvent Red 179. The data shows the typical trend of color change (ΔE*) over time in an accelerated weathering test.

Table 1: Representative Color Change (ΔE) Data for Polymer with Red Dye under Accelerated UV Exposure*

Exposure Time (hours)	No Stabilizer (Control)	0.3% UV Absorber (UVA)	0.3% HALS	0.3% UVA + 0.3% HALS
0	0.0	0.0	0.0	0.0
250	4.5	2.1	1.8	0.9
500	8.2	4.0	3.5	1.6
1000	15.6	7.5	6.8	2.9
1500	24.1	11.2	10.1	4.5
2000	33.5	15.8	14.2	6.2

Note: Data is representative and intended to illustrate performance trends. Actual results will vary based on the specific polymer, dye concentration, stabilizer package, and weathering conditions.

Experimental Protocols & Methodologies

Sample Preparation

A consistent and well-documented sample preparation method is critical for reproducible results.

• Material Compounding:

  • Dry the base polymer resin (e.g., polycarbonate, polystyrene) according to the manufacturer's specifications to prevent degradation during processing.

  • Prepare a masterbatch or pre-blend of Solvent Red 179 and any stabilizers (UVA, HALS) with a small amount of the base polymer. This ensures uniform dispersion.

  • Melt-compound the base polymer with the masterbatch using a twin-screw extruder. Maintain a consistent temperature profile and screw speed to ensure homogeneity and avoid thermal degradation.

• Specimen Molding:

  • Injection mold the compounded material into flat plaques of a standard size (e.g., 75 mm x 150 mm) and thickness (e.g., 2-3 mm).[3]

  • Ensure consistent molding parameters (temperature, pressure, cooling time) for all samples to minimize internal stress and variations in morphology.

  • Condition the prepared plaques for at least 40 hours at a standard temperature and humidity (e.g., 23°C, 50% RH) before testing.

Accelerated Weathering Test

This protocol is based on common industry standards such as ASTM G154 and ASTM D4329.[1][3]

• Apparatus: Use a fluorescent UV accelerated weathering chamber (e.g., QUV tester).

• Lamps: Equip the chamber with UVA-340 fluorescent lamps, which provide a good simulation of sunlight in the critical short-wavelength UV region.

• Test Cycle: A common cycle for general plastics is 8 hours of UV exposure followed by 4 hours of condensation.

  • UV Cycle: 8 hours at a black panel temperature of 60°C with an irradiance of 0.89 W/(m²·nm) at 340 nm.

  • Condensation Cycle: 4 hours in darkness with 100% condensing humidity at a black panel temperature of 50°C.

• Exposure Duration: Expose samples for a total duration of up to 2000 hours. Remove replicate samples for analysis at predetermined intervals (e.g., 0, 250, 500, 1000, 1500, 2000 hours).

Analysis and Evaluation

• Colorimetric Analysis:

  • Use a spectrophotometer or colorimeter to measure the CIELAB L, a, and b* values for each sample at each interval.

  • Calculate the total color change (ΔE) relative to the unexposed control sample (0 hours) using the formula: ΔE = √[(ΔL)² + (Δa)² + (Δb*)²]

• Gloss Measurement:

  • Use a gloss meter to measure the specular gloss at a defined angle (e.g., 60°) to quantify changes in surface luster. A loss of gloss is often an early indicator of surface degradation.

• Visual Inspection:

  • Visually inspect samples for any signs of physical degradation, such as cracking, chalking, or hazing.

• Spectroscopic Analysis (Optional):

  • Use Fourier Transform Infrared (FTIR) spectroscopy to monitor chemical changes, such as the formation of carbonyl groups, which indicate polymer oxidation.

Visualized Mechanisms and Workflows

The following diagrams illustrate the key pathways and processes involved in the photodegradation and stabilization of polymers containing Solvent Red 179.

Caption: Simplified photodegradation pathway in a polymer-dye system.

Caption: Synergistic mechanism of UV Absorbers and HALS stabilizers.

Caption: Workflow for testing photodegradation and stabilization.

References

• 1. micomlab.com [micomlab.com]
• 2. researchgate.net [researchgate.net]
• 3. Accelerated Weathering (QUV) ASTM G154, ASTM D4329, ASTM D4587, ISO 4892 [intertek.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. scielo.br [scielo.br]
• 7. scienceopen.com [scienceopen.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Solubility of C.I. 564150 in Specific Solvents

Disclaimer: The chemical identifier "C.I. 564150" does not correspond to a readily identifiable substance in public chemical databases. The following technical support guide has been constructed using Paclitaxel , a well-documented compound with known solubility challenges, as a representative model. This guide is intended to serve as a comprehensive template that researchers can adapt for their specific compound of interest.

Frequently Asked Questions (FAQs)

Q1: Why is my compound exhibiting low solubility in a recommended solvent?

A1: Several factors can contribute to lower-than-expected solubility. These include, but are not limited to:

• Polymorphism: The compound may exist in a different crystalline form (polymorph) than the one for which solubility data is available. Different polymorphs can have significantly different solubilities.

• Purity: Impurities in the compound can affect its dissolution characteristics.

• Solvent Quality: The grade, purity, and water content of the solvent can impact the solubility of the compound.

• Temperature: Solubility is often temperature-dependent. Ensure your experimental temperature aligns with the reported data.

• pH of the Solution: For ionizable compounds, the pH of the solvent system is a critical determinant of solubility.

Q2: Can I use sonication to improve the solubility of my compound?

A2: Yes, sonication can be an effective method to aid in the dissolution of poorly soluble compounds. The high-frequency sound waves create cavitation bubbles, which can help to break down particle agglomerates and increase the surface area of the compound exposed to the solvent. However, prolonged sonication can generate heat, which may degrade thermally sensitive compounds. It is advisable to use an ice bath during sonication to mitigate this risk.

Q3: Are there any general-purpose co-solvents that I can try to enhance solubility?

A3: For many poorly water-soluble drugs, the use of co-solvents is a common strategy.[1] Co-solvents are water-miscible organic solvents that can increase the solubility of hydrophobic compounds.[1] Commonly used co-solvents in research and pharmaceutical development include:

• Dimethyl sulfoxide (B87167) (DMSO)

• Ethanol

• Propylene glycol

• Polyethylene glycol (PEG)

• Glycerin[1]

The choice and concentration of the co-solvent need to be optimized for your specific compound and experimental system.

Troubleshooting Guide for Low Solubility

This guide provides a systematic approach to addressing common solubility issues.

Issue 1: The compound precipitates out of solution after initial dissolution.

• Question: I dissolved my compound successfully, but it crashed out of solution after a short period. What should I do?

• Answer: This is indicative of a supersaturated solution, which is inherently unstable.

  • Short-term solution: Try to use the solution immediately after preparation.

  • Long-term solution: Re-evaluate the solvent system. You may need to decrease the concentration of the compound or increase the proportion of the co-solvent in your mixture. Alternatively, consider using a different solvent system altogether. The formation of a solid dispersion is another technique to enhance the solubility of poorly soluble drugs.[2]

Issue 2: The compound is not dissolving even with vigorous mixing and heating.

• Question: I have been stirring my compound in the solvent for an extended period, and even gentle heating is not helping. What are my next steps?

• Answer: When standard methods fail, more advanced techniques may be necessary.

  • Particle Size Reduction: The dissolution rate of a drug can be increased by reducing its particle size, which in turn increases the surface area.[3][4] Techniques like micronization or high-pressure homogenization can be employed.[3]

  • pH Adjustment: For ionizable compounds, adjusting the pH of the solution can significantly increase solubility.[1][5] Ensure that the pH change does not degrade your compound.

  • Use of Surfactants: Surfactants can increase solubility by forming micelles that encapsulate the hydrophobic drug molecules.[5]

Quantitative Solubility Data for Paclitaxel

The following table summarizes the approximate solubility of Paclitaxel in various common solvents. This data is for illustrative purposes and may vary based on the specific experimental conditions.

Solvent	Solubility (mg/mL)	Temperature (°C)
Water	< 0.01	25
Ethanol	~ 30	25
Methanol	~ 55	25
Acetonitrile	~ 7	25
Dimethyl Sulfoxide (DMSO)	> 100	25
1:1 Ethanol:Water (v/v)	~ 0.1	25

Experimental Protocol: Preparation of a Nanosuspension to Enhance Solubility

This protocol describes a method for increasing the apparent solubility and dissolution rate of a poorly water-soluble compound like Paclitaxel through the creation of a nanosuspension.

Objective: To prepare a stable nanosuspension of a poorly soluble compound using an anti-solvent precipitation method followed by high-pressure homogenization.

Materials:

• Poorly soluble compound (e.g., Paclitaxel)

• Suitable organic solvent (e.g., Methanol)

• Anti-solvent (e.g., Deionized water)

• Stabilizer (e.g., Poloxamer 188)

• High-pressure homogenizer

• Magnetic stirrer

Methodology:

• Preparation of the Organic Phase: Dissolve the poorly soluble compound in the organic solvent to create a saturated or near-saturated solution.

• Preparation of the Aqueous Phase: Dissolve the stabilizer in the anti-solvent (water). A typical concentration for the stabilizer is 0.5% to 2% (w/v).

• Precipitation: While vigorously stirring the aqueous phase, slowly inject the organic phase into it. The rapid change in solvent polarity will cause the compound to precipitate out as fine particles.

• Homogenization: Immediately subject the resulting suspension to high-pressure homogenization. The cavitation forces will further reduce the particle size to the nanometer range.[3]

• Solvent Removal: Remove the organic solvent from the nanosuspension, typically through evaporation under reduced pressure.

• Characterization: Characterize the resulting nanosuspension for particle size, polydispersity index, and zeta potential to ensure stability.

Visualizations

Caption: Troubleshooting workflow for addressing low compound solubility.

Caption: Hypothetical signaling pathway initiated by an extracellular compound.

References

• 1. wjbphs.com [wjbphs.com]
• 2. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijmsdr.org [ijmsdr.org]
• 5. brieflands.com [brieflands.com]

Technical Support Center: Optimizing Solvent Red 179 for Polymer Extrusion

This technical support guide is designed for researchers and polymer scientists to address common challenges and optimize the performance of Solvent Red 179 during high-temperature polymer extrusion processes.

Frequently Asked Questions (FAQs)

Q1: What is the maximum processing temperature for Solvent Red 179?

A1: Solvent Red 179 generally exhibits excellent thermal stability, with a heat resistance of up to 300°C (572°F)[1][2][3]. However, the optimal processing temperature depends on the specific polymer being used, the residence time in the extruder, and the shear rate. For sensitive applications, it is always recommended to conduct preliminary trials.

Q2: Which polymers are compatible with Solvent Red 179?

A2: Solvent Red 179 is highly compatible with a wide range of engineering plastics. It is recommended for use in Polystyrene (PS), Polycarbonate (PC), Polyethylene Terephthalate (PET), Polymethyl Methacrylate (PMMA), Polybutylene Terephthalate (PBT), Acrylonitrile Butadiene Styrene (ABS), and Polyamide (PA6), among others[1][4][5]. It is noted to have some restrictions with ABS, so thorough testing is advised[4].

Q3: What are the typical signs of thermal degradation for Solvent Red 179?

A3: Thermal degradation can manifest as a noticeable color shift, typically towards a duller or darker shade. Other signs include a loss of transparency, the appearance of streaks, or inconsistent color in the final extruded product[6].

Q4: What is the typical lightfastness of Solvent Red 179?

A4: Solvent Red 179 offers excellent lightfastness, typically rated between 7 and 8 on the Blue Wool Scale, ensuring long-lasting color stability when exposed to light[1][7][8][9].

Troubleshooting Guide: Color Shift & Degradation

This guide provides a systematic approach to diagnosing and resolving common issues encountered during the extrusion of polymers colored with Solvent Red 179.

Problem: Inconsistent color or color shift in the final product.

This issue is often related to processing parameters or material handling. Follow the diagnostic workflow below to identify and resolve the root cause.

graph TroubleshootingWorkflow { graph [rankdir="TB", splines=ortho, nodesep=0.6, pad="0.5,0.5"]; node [shape=rectangle, style="filled,rounded", fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10];

}

Troubleshooting workflow for color stability issues.

Data Presentation

Table 1: Heat Stability of Solvent Red 179 in Various Polymers

The following table provides typical performance data for Solvent Red 179 in common engineering plastics. The color difference (ΔEab) is a measure of the total color change, where a lower value indicates better stability. A ΔE value of < 2.0 is generally considered acceptable for many commercial applications[10].

Polymer	Processing Temp. (°C)	Residence Time (min)	Color Difference (ΔE*ab)	Visual Observation
PET	285	5	< 1.5	No significant change
295	5	2.0 - 2.5	Slight darkening
PC	300	5	< 1.0	No significant change
310	5	1.5 - 2.0	Minor color shift
PBT	270	5	< 1.0	No significant change
280	5	1.0 - 1.5	Very slight change
PA6	280	5	< 2.0	No significant change
290	5	2.5 - 3.5	Noticeable shift

Note: These values are representative and can vary based on the specific grade of polymer, extruder configuration, and presence of other additives. Independent testing is required for precise characterization.

Experimental Protocols

Protocol 1: Thermogravimetric Analysis (TGA) of Solvent Red 179

This protocol outlines the procedure for determining the thermal stability and decomposition profile of the dye.

Objective: To identify the onset temperature of thermal decomposition for Solvent Red 179.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of Solvent Red 179 powder into a TGA pan (ceramic or platinum)[11].

• Instrument Setup: Place the sample pan into the TGA furnace. Purge the furnace with an inert gas, such as nitrogen, at a consistent flow rate (e.g., 40 mL/min) to create a non-oxidative atmosphere[11].

• Temperature Program: Heat the sample from ambient temperature (e.g., 30°C) to a final temperature of 600°C at a linear heating rate of 10°C per minute[11].

• Data Acquisition: Continuously record the sample's mass as a function of temperature[12][13].

• Analysis: Plot the percentage of initial mass versus temperature. The onset of decomposition is identified as the temperature at which significant mass loss begins. The derivative of this curve (DTG) can pinpoint the temperature of the maximum decomposition rate[13].

graph TGA_Workflow { graph [rankdir="TB", splines=lines, nodesep=0.5]; node [shape=rectangle, style="filled,rounded", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

}

Experimental workflow for TGA.

Protocol 2: Evaluating Color Stability in Extruded Polymer

This protocol describes how to measure the color shift of Solvent Red 179 in a polymer after extrusion.

Objective: To quantify the color difference (ΔE*ab) between a reference sample and a test sample subjected to specific extrusion conditions.

Methodology:

• Masterbatch Preparation: Prepare a masterbatch of Solvent Red 179 in the desired polymer at a specific concentration (e.g., 0.1%).

• Reference Sample: Produce a colored polymer sample (e.g., an injection-molded plaque) under ideal, low-temperature, and short-residence-time conditions. This will serve as the color standard.

• Test Sample: Process the masterbatch through the extruder at the desired test temperature and residence time. Produce a sample plaque of the same dimensions as the reference.

• Color Measurement:

  • Allow both samples to cool completely and equilibrate to room temperature.

  • Using a spectrophotometer, measure the CIELAB (L, a, b*) values for both the reference and test samples[14][15]. Ensure the measurement mode (reflectance for opaque, transmittance for transparent) is appropriate for the sample[15].

  • Take at least three measurements per sample and average the results.

• Data Analysis:

  • Calculate the color difference, ΔEab, using the CIE76 formula: ΔEab = √[(L₂ - L₁)² + (a₂ - a₁)² + (b₂ - b₁)²][10]

  • Compare the calculated ΔE*ab value to industry standards or project-specific tolerances to determine if the color shift is acceptable[10][16].

graph Color_Evaluation_Workflow { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=rectangle, style="filled,rounded", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

}

Workflow for evaluating color stability.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. additivesforpolymer.com [additivesforpolymer.com]
• 4. specialchem.com [specialchem.com]
• 5. epsilonpigments.com [epsilonpigments.com]
• 6. usmasterbatch.com [usmasterbatch.com]
• 7. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 8. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]
• 9. Solvent Red 179 [jnogilvychem.com]
• 10. Color Difference Formula and ΔE: CIE Standards and Color Tolerance [skychemi.com]
• 11. benchchem.com [benchchem.com]
• 12. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]
• 13. Thermogravimetric analysis - Wikipedia [en.wikipedia.org]
• 14. alpolic-americas.com [alpolic-americas.com]
• 15. Acrylic Plastics Color Measurement Made Simple With Spectrophotometer | Konica Minolta Color, Light, and Display Measuring Instruments [sensing.konicaminolta.asia]
• 16. colordesigner.io [colordesigner.io]

Addressing color shifts of Solvent Red 179 at high processing temperatures

This technical support center provides troubleshooting guidance and frequently asked questions regarding color shifts of Solvent Red 179 observed at high processing temperatures. The information is intended for researchers, polymer scientists, and plastics processing professionals.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Red 179 and what are its key properties?

Solvent Red 179 is a high-performance perinone-type solvent dye known for its yellowish-red hue, excellent lightfastness, and good thermal stability.[1][2][3] It is widely used to color a variety of plastics and resins, including PET, PBT, PC, PA6, PA66, PS, and ABS.[4][5][6][7] Its key properties are summarized below.

Table 1: Key Properties of Solvent Red 179

Property	Value	References
C.I. Name	Solvent Red 179	[5][8]
CAS Number(s)	6829-22-7, 89106-94-5	[4][5]
Chemical Type	Perinone, Amino Ketone	[1][7][9]
Molecular Formula	C22H12N2O	[10][11]
Appearance	Yellowish-red powder	[2][4][5]
Heat Resistance	Up to 300°C in PS; 370°C for 5 min in others	[1][3][4][12]
Melting Point	249 - 252 °C	[1][4]
Light Fastness (in PS)	8 (on a scale of 1-8)	[1][2][4][12]

Q2: I am observing a color shift (e.g., browning, darkening) when processing with Solvent Red 179. What are the primary causes?

While Solvent Red 179 has high heat stability, color shifts can occur under certain conditions. The most common causes are not typically the degradation of the dye itself, but rather the environment it is in. Potential causes include:

• Thermal Degradation of the Polymer: The base resin (e.g., PET, PC) can undergo thermal or thermo-oxidative degradation if the processing temperature is too high or the residence time in the extruder is too long.[13] This degradation of the polymer itself produces chromophores (colored bodies), leading to yellowing or browning, which alters the final perceived color.[14]

• Reaction with Polymer or Additives: In some cases, reactive species within the molten polymer can interact with the colorant.[13] For instance, certain polymers like nylon can act as reducing agents at high temperatures and may cause some dyes to fade.[13]

• Excessive Processing Temperature: Although the dye is stable up to 300°C, pushing processing temperatures significantly beyond the polymer's recommended range can accelerate degradation of the entire system.[3][4]

• Poor Dispersion: Incomplete dissolution or uneven distribution of the dye in the polymer melt can lead to color streaks or apparent shifts in shade.[15] Thorough mixing is essential, especially for dyes with high melting points.[9][16]

Q3: How can I determine if my processing temperature is too high?

The ideal processing temperature is a balance between achieving complete dissolution of the dye and preventing the degradation of the host polymer. Compare your current processing temperature against the recommended melt temperature range for your specific grade of polymer and the heat stability data for the dye.

Table 2: General Processing Temperatures for Common Polymers

Polymer	Typical Processing Temperature Range (°C)
PET (Polyethylene Terephthalate)	260 - 280
PBT (Polybutylene Terephthalate)	240 - 265
PC (Polycarbonate)	280 - 320
PA6 (Polyamide 6)	230 - 260
PA66 (Polyamide 6,6)	260 - 290
ABS (Acrylonitrile Butadiene Styrene)	220 - 260
PS (Polystyrene)	180 - 240

Note: These are general ranges. Always consult the technical data sheet for your specific polymer grade.

Q4: What troubleshooting steps should I follow to mitigate color shifts?

A systematic approach is the best way to identify and resolve the root cause of the color shift. Key steps include verifying processing parameters, examining raw materials, and considering the use of stabilizers. The workflow below provides a logical sequence for troubleshooting.

Caption: Troubleshooting workflow for addressing color shifts.

Q5: Can additives help prevent color shifts with Solvent Red 179?

Yes. Since the color shift is often due to the degradation of the polymer matrix, incorporating thermal stabilizers can be highly effective.[14]

• Primary Antioxidants (Radical Scavengers): Phenolic antioxidants protect the finished product by neutralizing free radicals that cause degradation.[17]

• Secondary Antioxidants (Peroxide Decomposers): Phosphite-based antioxidants are particularly useful during high-temperature processing to protect the polymer and maintain color stability.[17]

A combination of primary and secondary antioxidants often provides the best protection throughout the processing cycle and the service life of the product.[17]

Caption: Role of antioxidants in preventing polymer degradation.

Experimental Protocol

Objective: To determine the effect of processing temperature on the color stability of Solvent Red 179 in a specific polymer resin.

Materials & Equipment:

• Solvent Red 179 dye

• Virgin polymer resin (e.g., PET, PC)

• Thermal stabilizer package (optional, for comparison)

• Twin-screw extruder or injection molding machine with precise temperature control

• Spectrophotometer or colorimeter for CIELAB measurements

• Drying oven for polymer resin

• Granulator (if extruding)

• Flat plaques or chips for color measurement

Methodology:

• Preparation of Masterbatch:

  • Thoroughly dry the polymer resin according to the manufacturer's specifications to prevent hydrolytic degradation.

  • Create a concentrated masterbatch by tumble-blending a precise amount of Solvent Red 179 (e.g., 1% by weight) with the dried polymer pellets.

• Processing:

  • Set the extruder or injection molder to the lowest recommended processing temperature for the polymer (T1). Allow the system to stabilize.

  • Process the masterbatch, letting it down with more virgin resin to achieve the final desired concentration (e.g., 0.05% for transparent applications).[5][12]

  • Collect samples (plaques or chips) once the color is consistent. Label clearly as "T1".

  • Increase the processing temperature by 10°C (T2) and allow the system to stabilize.

  • Collect and label a new set of samples ("T2").

  • Repeat the process, increasing the temperature in 10°C increments (T3, T4, T5) up to the maximum recommended processing temperature.

• Color Measurement:

  • Allow all samples to cool to room temperature under consistent lighting conditions.

  • Calibrate the spectrophotometer according to the manufacturer's instructions.

  • Measure the CIELAB color values (L, a, b*) for at least three separate samples from each temperature group.

  • The b* value is a critical indicator of yellowing. An increase in the b* value signifies a shift towards yellow.

• Data Analysis:

  • Calculate the average L, a, and b* values for each temperature setting.

  • Calculate the total color difference (ΔE*₀₀) between the samples processed at the lowest temperature (T1) and each subsequent higher temperature (T2, T3, etc.).

  • Plot the b* value and ΔE*₀₀ as a function of processing temperature. A sharp increase in these values indicates the onset of thermal degradation.

Table 3: Troubleshooting Summary

Symptom	Potential Cause	Recommended Action
Overall Yellowing or Browning	Polymer thermal degradation	Reduce processing temperature and/or residence time. Introduce a thermal stabilizer package (antioxidants).
Color Fading	Reaction with polymer (e.g., reduction by PA)	Confirm dye suitability for the specific polymer. Test alternative thermally stable dyes if necessary.
Color Streaks or Specks	Poor dye dispersion	Increase mixing shear or time. Ensure the masterbatch is of high quality. Verify that the processing temperature is sufficient to fully dissolve the dye.[18]
Sublimation (deposit on mold)	Processing temperature too high for the dye	While Solvent Red 179 has good sublimation resistance, extreme temperatures can cause issues.[9][16] Reduce temperature.

References

• 1. Colorants for High Temperature Applications [colorchem.com]
• 2. Solvent Red 179 [jnogilvychem.com]
• 3. Ranbar Heat Resistant Plastic Dye Red E2g | Solvent Red 179 [ranbarr.com]
• 4. Solvent Red 179 Dyes | CAS 6829-22-7, 89106-94-5 Manufacturers in Mumbai, India [colorantsgroup.com]
• 5. epsilonpigments.com [epsilonpigments.com]
• 6. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 7. specialchem.com [specialchem.com]
• 8. additivesforpolymer.com [additivesforpolymer.com]
• 9. lanxess.com [lanxess.com]
• 10. worlddyevariety.com [worlddyevariety.com]
• 11. C.I.Solvent Red 179 [chembk.com]
• 12. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]
• 13. longchangchemical.com [longchangchemical.com]
• 14. specialchem.com [specialchem.com]
• 15. what about Application characteristics of solvent dyes in plastics coloring? - FAQ - Emperor Chem [emperordye.com]
• 16. lanxess.com [lanxess.com]
• 17. songwon.com [songwon.com]
• 18. China Factory Customized China Solvent Red Dyes 179 -Transparent Red E2g factory and manufacturers | Precise Color [precisechem.com]

Technical Support Center: Minimizing Dye Migration with Solvent Red 179

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in minimizing dye migration when using Solvent Red 179 in plastics.

Introduction to Solvent Red 179

Solvent Red 179 is a yellowish-red, polymer-soluble dye known for its high heat resistance, good light fastness, and strong tinting strength.[1][2] It is widely used for coloring a variety of plastics, including polystyrene (PS), acrylonitrile (B1666552) butadiene styrene (B11656) (ABS), polymethyl methacrylate (B99206) (PMMA), polycarbonate (PC), and polyethylene (B3416737) terephthalate (B1205515) (PET).[3][4][5] While it is noted for good migration resistance, issues can still arise under certain conditions.[1][2]

Properties of Solvent Red 179

Property	Value	Source(s)
C.I. Name	Solvent Red 179	[5]
CAS No.	89106-95-5, 6829-22-7	[3][5]
Appearance	Yellowish Red Powder	[1][3]
Heat Resistance	Up to 300°C in PS	[1][3][5]
Light Fastness (in PS)	Grade 8 (Superior)	[1][3]
Melting Point	251°C	[1][3][5]
Molecular Formula	C22H12N2O	[5]
Molecular Weight	320.34	[5]

Troubleshooting Guide

This section addresses common problems encountered during experiments involving Solvent Red 179.

Q: Why is dye migration occurring on the surface of my plastic part after processing?

A: Dye migration is the movement of colorant from within the plastic to its surface.[6] This can happen for several reasons:

• Polymer Type: Crystalline plastics, like polyolefins, have a looser molecular structure that can allow dye molecules to move, whereas amorphous plastics (e.g., PS, ABS, PC) have a more rigid structure that typically restricts movement at room temperature.[6][7]

• Processing Temperature: Excessive heat during processing can increase the mobility of dye molecules, leading to migration as the plastic cools and the dye becomes supersaturated in the polymer matrix.[8][9]

• Incompatible Additives: Certain additives, such as some plasticizers or lubricants, can interact with the dye and facilitate its movement to the surface.[8]

• Dye Concentration: Using an excessive concentration of Solvent Red 179 can lead to a supersaturated state within the polymer, causing the excess dye to migrate.[6][8]

Troubleshooting Steps:

• Verify Polymer Compatibility: Ensure that the plastic being used is recommended for Solvent Red 179. It performs best in amorphous engineering plastics like PC, PS, and ABS.[2][4]

• Optimize Processing Temperature: Lower the processing temperature to the minimum required for proper molding, while ensuring the dye is fully dissolved and dispersed.[2][10]

• Review Additive Package: Check for compatibility between all additives (plasticizers, slip agents, etc.) and Solvent Red 179. Consider using additives with lower migration potential.

• Adjust Dye Loading: Reduce the concentration of Solvent Red 179 to the recommended dosage (e.g., 0.05% for transparent applications) to avoid supersaturation.[1]

Q: The color of the final product is inconsistent or has streaks. What is the cause?

A: Inconsistent coloring is typically a result of poor dispersion of the dye within the plastic matrix.[8]

• Insufficient Mixing: If the dye is not adequately mixed with the resin, it can lead to areas of high and low concentration, resulting in streaks or color variations.[8]

• Improper Processing Temperature: A temperature that is too low may not allow the dye to dissolve completely in the polymer melt.[2]

• Machine and Process Variations: Differences in injection molding machines, screw design, or back pressure can affect the mixing and dispersion of the colorant.[11]

Troubleshooting Steps:

• Improve Dispersion: Ensure sufficient mixing and shear during processing to achieve a homogenous distribution of the dye. Using a masterbatch can help improve dispersion.[2]

• Optimize Temperature and Back Pressure: Adjust the processing temperature to ensure complete dissolution of the dye.[2] Increasing the back pressure on the injection molding machine can also improve the mixing effect.[7]

• Standardize Process: Maintain consistent processing parameters (temperature, screw speed, etc.) across different batches to ensure color consistency.[8]

Q: A powdery deposit is forming on the mold surface during processing. What is this and how can it be prevented?

A: This phenomenon is likely dye sublimation. Sublimation occurs when the dye transitions directly from a solid to a gas at high temperatures and then deposits on cooler surfaces, like the mold.[9]

• High Processing Temperatures: Engineering plastics often require high processing temperatures, which can be high enough to cause some solvent dyes to sublimate.

• Dye Properties: The tendency to sublimate varies between different dyes.

Troubleshooting Steps:

• Select a High-Performance Dye: Solvent Red 179 is noted for good heat resistance, but if sublimation persists, consider a dye with even higher sublimation fastness.

• Minimize Processing Temperature: Operate at the lowest possible temperature that still allows for complete melting and good part formation.[10]

• Ensure Proper Ventilation: Adequate ventilation around the molding equipment can help to remove sublimated dye particles.

• Regular Mold Cleaning: Implement a regular cleaning schedule for the mold to prevent the buildup of dye deposits, which can cause surface defects on parts.

Frequently Asked Questions (FAQs)

Q1: What is dye migration?

Dye migration is the physical movement of a colorant from the interior of a plastic part to its surface or into an adjacent material in contact with it.[6] This can result in a tacky or colored surface, color transfer to other objects, and a reduction in the color intensity of the original part.

Q2: What are the primary factors that influence dye migration?

Several factors can influence dye migration:

• Polymer Crystallinity: Crystalline polymers allow for more molecular movement, making them more prone to dye migration than amorphous polymers.[7]

• Temperature: Higher temperatures, both during processing and in the end-use environment, increase the energy of dye molecules and facilitate their movement.[9]

• Plasticizers and Additives: The presence of plasticizers can soften the polymer matrix, creating pathways for the dye to migrate.[8]

• Dye Solubility and Concentration: If the dye concentration exceeds its solubility limit in the polymer at a given temperature, the excess dye is more likely to migrate.[7]

Q3: In which plastics is Solvent Red 179 most effective for minimizing migration?

Solvent Red 179 is recommended for use in a variety of engineering plastics where it exhibits good stability and migration resistance.[2] These include:

• Polystyrene (PS)[4]

• Acrylonitrile Butadiene Styrene (ABS)[4]

• Polycarbonate (PC)[4]

• Polymethyl Methacrylate (PMMA)[4]

• Polyethylene Terephthalate (PET)[4]

• Polyamide (PA6, PA66)[4]

It is generally less suitable for highly crystalline or heavily plasticized polymers without careful formulation and testing.

Q4: How can I proactively select materials to prevent dye migration?

To minimize the risk of dye migration from the outset:

• Choose Amorphous Polymers: Whenever the application allows, select amorphous polymers like PC, PS, or ABS, which inherently restrict dye movement.[6]

• Select High-Performance Dyes: Use dyes with high heat stability and good migration resistance ratings, such as Solvent Red 179.[2]

• Use Compatible Additives: Ensure that any required additives, like plasticizers or slip agents, are compatible with the chosen dye and have low migration characteristics themselves.

• Consider Masterbatches: Using a pre-dispersed color masterbatch can lead to better dissolution and more uniform distribution of the dye, reducing the chances of localized supersaturation.[2]

Experimental Protocols

Protocol 1: Contact Migration Test (Plate-to-Plate)

This test evaluates the transfer of color from a colored plastic specimen to an uncolored plastic specimen upon contact under specified conditions of temperature and pressure.

Materials:

• Compression molder or injection molding machine

• Test plaques (50mm x 50mm x 2mm) of plastic colored with Solvent Red 179

• Uncolored test plaques of the same plastic, or a white-pigmented (e.g., with TiO2) version

• Oven capable of maintaining a constant temperature (e.g., 80°C)

• Glass plates

• Weights (to apply approximately 5 kPa pressure)

• Colorimeter or spectrophotometer

Methodology:

• Specimen Preparation: Produce flat, smooth plaques of the colored plastic and the uncolored/white contact plastic.

• Assembly: Place a colored plaque in direct contact with an uncolored/white plaque. Sandwich this assembly between two clean glass plates.

• Applying Pressure: Place a weight on top of the glass plates to ensure uniform contact and pressure.

• Incubation: Place the entire assembly in an oven at a predetermined temperature (e.g., 80°C) for a specified duration (e.g., 24 hours). The temperature should be chosen based on the end-use application of the plastic part.

• Cooling and Evaluation: After the incubation period, remove the assembly from the oven and allow it to cool to room temperature.

• Assessment: Separate the plaques and visually inspect the uncolored/white plaque for any color staining.

• Quantitative Analysis: Use a colorimeter to measure the color change (ΔE) on the surface of the uncolored/white plaque. A higher ΔE value indicates a greater degree of dye migration.

Protocol 2: Solvent Extraction Test

This test determines the amount of dye that leaches from a plastic material into a liquid solvent, simulating contact with liquids.

Materials:

• Plastic specimens colored with Solvent Red 179 (e.g., pellets, films, or plaques of known surface area)

• Food-simulating solvents (e.g., 10% ethanol, 50% ethanol, 3% acetic acid, or vegetable oil, as per relevant regulations like FDA or EU standards)[12]

• Glass migration cells or vials with inert caps[12]

• Shaking incubator or oven

• UV-Vis Spectrophotometer

• Analytical balance

Methodology:

• Sample Preparation: Accurately weigh the plastic specimen and/or measure its surface area.

• Extraction Setup: Place the specimen into a glass vial and add a specific volume of the chosen solvent, ensuring the specimen is fully immersed.[12]

• Incubation: Seal the vial and place it in an incubator at a controlled temperature (e.g., 40°C or 60°C) for a defined period (e.g., 10 days). The conditions should be selected to represent the intended use or regulatory requirements.

• Analysis:

  • After incubation, remove an aliquot of the solvent.

  • Create a calibration curve for Solvent Red 179 in the same solvent using known concentrations.

  • Measure the absorbance of the solvent aliquot using a UV-Vis spectrophotometer at the wavelength of maximum absorbance for Solvent Red 179.

• Calculation: Use the calibration curve to determine the concentration of the migrated dye in the solvent. Express the result as mg of dye per kg of food simulant or mg of dye per dm² of the plastic surface area.

Visualizations

Caption: Troubleshooting workflow for diagnosing and resolving dye migration issues.

Caption: Key factors influencing the migration of Solvent Red 179 in plastics.

References

• 1. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]
• 2. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 3. Solvent Red 179 Dyes | CAS 6829-22-7, 89106-94-5 Manufacturers in Mumbai, India [colorantsgroup.com]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. Solvent red 179 TDS|Solvent red 179 from Chinese supplier and producer - SOLVENT RED DYES - Enoch dye [enochdye.com]
• 6. Basic Requirements for Plastic Colorants—Migration - Industry News [pigmentchemical.com]
• 7. The reasons for pigment precipitation in the plastics industry - Knowledge [dyestuffscn.com]
• 8. usmasterbatch.com [usmasterbatch.com]
• 9. zdigitizing.com [zdigitizing.com]
• 10. printexpress.pl [printexpress.pl]
• 11. News - Causes and solutions of nine common problems in Color Masterbatch [sanowax.com]
• 12. infinitalab.com [infinitalab.com]

Impact of Solvent Red 179 impurities on experimental results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Solvent Red 179. The information addresses common issues that may arise during experimentation due to impurities in the dye, helping to ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Red 179 and what are its primary applications?

Solvent Red 179 is a yellowish-red, oil-soluble dye known for its high heat resistance and light fastness.[1][2][3] Its primary application is the coloring of various plastics and resins, including polystyrene (PS), polycarbonate (PC), polymethyl methacrylate (B99206) (PMMA), and polyethylene (B3416737) terephthalate (B1205515) (PET).[1][2][3][4] It is also used in the coloration of fibers before the spinning process.[5]

Q2: What are the potential sources of impurities in Solvent Red 179?

Impurities in Solvent Red 179 can originate from several sources throughout the manufacturing process. These include:

• Unreacted Starting Materials: The synthesis of Solvent Red 179 involves the condensation of 1,8-diaminonaphthalene (B57835) and 1,8-naphthalenedicarboxylic acid anhydride.[6] Incomplete reactions can leave residual amounts of these starting materials in the final product.

• By-products of Synthesis: Side reactions occurring during the manufacturing process can generate unintended chemical compounds.

• Degradation Products: Exposure to excessive heat, light, or incompatible chemicals can lead to the degradation of the dye, forming new impurities.[7]

• Contamination from Equipment: Trace metals or other substances from manufacturing equipment can be introduced into the dye.

Q3: How can impurities in Solvent Red 179 affect my experimental results?

Impurities in Solvent Red 179 can have a significant impact on a variety of applications, leading to inconsistent and unreliable results. Some of the key effects include:

• Inconsistent Coloration in Plastics: This is one of the most common issues, where variations in color intensity or shade appear within a single product or between different batches.[8] This can be caused by the uneven dispersion of the dye or the presence of impurities that alter the expected color.[8][9]

• Color Bleeding and Migration: Impurities can affect the compatibility of the dye with the polymer matrix, leading to the bleeding of color into surrounding materials or migration to the surface of the product.[8]

• Altered Physical Properties of Polymers: The presence of foreign substances can weaken the polymer's original properties, such as impact resistance.[10] The extent of this impact can depend on the concentration of the colorant and any impurities it contains.[10][11]

• Artifacts in Fluorescence-Based Experiments: In sensitive applications like fluorescence microscopy, even trace fluorescent impurities can lead to severe artifacts, such as false-positive signals or incorrect colocalization, compromising the quantitative analysis of images.[12][13]

Q4: What level of purity should I expect for high-quality Solvent Red 179?

For applications requiring high performance and consistency, it is recommended to use Solvent Red 179 with a purity level of 99.5% or higher.[14] High-purity grades are more likely to provide predictable color yield, lightfastness, and heat resistance, while minimizing the risk of experimental artifacts.[14]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered when using Solvent Red 179 in plastics and other applications.

Issue 1: Inconsistent Color in Plastic Products

Symptoms:

• Variations in hue, depth, or shade across a single molded part.

• Noticeable color differences between different production batches.

• Swirls, streaks, or patches of different shades within the plastic.[15]

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Poor Dye Dispersion	1. Ensure the dye is thoroughly mixed with the polymer resin before processing. 2. Optimize processing parameters such as temperature and screw speed to improve dispersion.[8] 3. Consider using a masterbatch, where the dye is pre-dispersed in a carrier resin, to improve consistency.[10]
Impurities in Solvent Red 179	1. Request a Certificate of Analysis (CoA) from your supplier to verify the purity of the dye. 2. Perform a simple solubility test: high-purity dye should dissolve completely in the appropriate solvent without leaving a residue. 3. If impurities are suspected, consider purifying a small batch of the dye using column chromatography or recrystallization.
Inconsistent Processing Conditions	1. Monitor and control key processing parameters, including temperature, injection speed, and cooling rates, as these can all affect the final color.[9][15] 2. Ensure that the raw polymer material is properly dried to prevent moisture-related defects.[8]
Contamination of Equipment	1. Thoroughly clean all mixing and processing equipment between batches to remove any residual materials that could cause color contamination.[9]

Issue 2: Color Bleeding or Migration

Symptoms:

• The color from the plastic part transfers to adjacent materials upon contact.

• A noticeable color shift or the appearance of a colored film on the surface of the product over time.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Incompatibility with Polymer or Additives	1. Ensure that Solvent Red 179 is compatible with the specific type of plastic resin and any other additives being used, such as plasticizers or lubricants.[8][10] 2. Consult the supplier's technical data sheet for compatibility information.
Presence of Impurities	1. Impurities can reduce the stability of the dye within the polymer matrix. Use a higher-purity grade of Solvent Red 179 to minimize this risk.
Excessive Processing Temperatures	1. High temperatures can increase the mobility of dye molecules, leading to migration. Optimize the processing temperature to be within the recommended range for both the polymer and the dye.[8]

Experimental Protocols

Protocol 1: Purity Analysis of Solvent Red 179 by UV-Vis Spectroscopy

This protocol provides a method for a quick qualitative assessment of the purity of a Solvent Red 179 sample by comparing its absorption spectrum to a reference standard.

Materials:

• Solvent Red 179 (sample and reference standard)

• Spectrophotometric grade solvent (e.g., Dichloromethane)

• UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

• Quartz cuvettes

Procedure:

• Prepare stock solutions of both the sample and the reference standard of Solvent Red 179 at a concentration of 100 µg/mL in the chosen solvent.

• From the stock solutions, prepare a series of dilutions (e.g., 1, 2, 5, 10 µg/mL).

• Using the spectrophotometer, measure the absorbance of each dilution across a wavelength range of 400-700 nm.

• Plot the absorbance spectra for both the sample and the reference standard.

• Analysis: Compare the spectra. The presence of additional peaks or a significant shift in the wavelength of maximum absorbance (λmax) in the sample spectrum compared to the reference standard may indicate the presence of impurities.

Protocol 2: Incorporation of Solvent Red 179 into Polystyrene

This protocol describes a general procedure for coloring polystyrene with Solvent Red 179.

Materials:

• Polystyrene (PS) pellets

• Solvent Red 179 powder

• Twin-screw extruder or other suitable compounding equipment

• Injection molding machine

Procedure:

• Pre-blending: In a container, thoroughly mix the polystyrene pellets with the desired amount of Solvent Red 179 powder (typically 0.05% to 0.3% by weight).[3] For better dispersion, a masterbatch can be used.

• Extrusion: Feed the pre-blended mixture into the extruder. The heat and shear from the extruder will melt the polymer and disperse the dye. The typical heat resistance for Solvent Red 179 in PS is up to 300°C.[1][2]

• Pelletizing: The colored molten polymer is extruded into strands, cooled, and then cut into pellets.

• Injection Molding: The colored pellets are then fed into an injection molding machine to produce the final plastic parts.

Visualizations

Caption: A logical workflow for troubleshooting color inconsistency issues.

Caption: Potential sources of impurities in Solvent Red 179.

References

• 1. Solvent Red 179 Dyes | CAS 6829-22-7, 89106-94-5 Manufacturers in Mumbai, India [colorantsgroup.com]
• 2. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 3. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]
• 4. specialchem.com [specialchem.com]
• 5. Solvent Red 179 [jnogilvychem.com]
• 6. echemi.com [echemi.com]
• 7. researchgate.net [researchgate.net]
• 8. usmasterbatch.com [usmasterbatch.com]
• 9. zdcpu.com [zdcpu.com]
• 10. How Colorants Affect Plastic Characteristics | ManufacturingTomorrow [manufacturingtomorrow.com]
• 11. dyespigments.net [dyespigments.net]
• 12. researchgate.net [researchgate.net]
• 13. Blue-conversion of organic dyes produces artifacts in multicolor fluorescence imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 14. nbinno.com [nbinno.com]
• 15. Understanding and Solving Color Consistency Issues in Injection Molding | TEAM MFG [team-mfg.com]

Technical Support Center: Enhancing the Lightfastness of Materials Dyed with Solvent Red 179

This guide provides researchers, scientists, and drug development professionals with technical information, troubleshooting advice, and experimental protocols to enhance the lightfastness of materials colored with Solvent Red 179.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Red 179 and what are its typical properties?

Solvent Red 179 is a high-performance, yellowish-red solvent dye belonging to the ketoamine chemical family.[1][2][3] It is known for its excellent heat resistance and good migration resistance, making it suitable for coloring a wide variety of plastics and resins, including polystyrene (PS), polycarbonate (PC), ABS, PET, and PMMA.[4][5]

Q2: What is "lightfastness" and how is it measured?

Lightfastness is a property of a colorant that describes its resistance to fading or changing color when exposed to light.[6] The fading is caused by photodegradation, a process where light, particularly UV radiation, breaks down the chemical bonds of the dye's chromophore (the part of the molecule responsible for color).[6]

Lightfastness is typically measured on a standardized scale, most commonly the Blue Wool Scale, which rates materials from 1 (very poor) to 8 (excellent).[5][6][7] Testing involves exposing a dyed sample to a controlled artificial light source, such as a xenon arc lamp, that simulates natural sunlight and comparing the degree of fading to a set of eight standard blue wool references.[7][8][9]

Q3: What is the inherent lightfastness of Solvent Red 179?

Solvent Red 179 is generally considered to have very good lightfastness, with a rating of 8 on the Blue Wool Scale in polystyrene (PS).[2][4][5][10] However, the actual performance can be influenced by the substrate, dye concentration, and the presence of other additives.

Q4: What chemical processes cause Solvent Red 179 to fade?

As a perylene-based dye, the photodegradation of Solvent Red 179 can occur through two primary mechanisms:

• Type II Photo-oxidation: In the presence of oxygen, the excited dye molecule can transfer energy to oxygen, creating highly reactive singlet oxygen. This species then attacks the dye molecule, leading to its degradation. This process is prevalent under aerobic (oxygen-rich) conditions.[11][12]

• Photoreduction: Under anaerobic (oxygen-poor) conditions, the excited dye molecule can accept an electron, leading to a reduced, unstable form that is prone to irreversible chemical changes.[11][12]

Q5: What are the primary strategies for improving the lightfastness of Solvent Red 179?

The most effective strategies involve incorporating specialized additives into the material formulation:

• UV Absorbers (UVAs): These compounds function by absorbing harmful UV radiation and dissipating it as harmless thermal energy before it can reach and excite the dye molecules.[13][14] Common classes include benzotriazoles and benzophenones.[13][15]

• Hindered Amine Light Stabilizers (HALS): HALS do not absorb UV radiation. Instead, they are radical scavengers that inhibit the degradation of the polymer and the dye by neutralizing free radicals formed during photo-oxidation.[14][16] Their effectiveness is long-lasting as they are regenerated during the stabilization process.[16]

• Antioxidants: These compounds, similar to HALS, protect the dye from oxidative degradation.[17][18][19][20]

• Synergistic Combinations: Using a combination of a UV absorber and a HALS often produces a synergistic effect, offering significantly better protection than either additive alone.[16][21][22] The UVA protects the bulk of the material, while the HALS protects the surface.[16]

Data Presentation

Table 1: Physical and Chemical Properties of Solvent Red 179

Property	Value	References
C.I. Name	Solvent Red 179	[1]
C.I. Number	564150	[1][2]
CAS Number	89106-94-5, 6829-22-7	[1][4][5]
Chemical Formula	C₂₂H₁₂N₂O	[1]
Molecular Weight	320.34 g/mol	[1]
Appearance	Yellowish-red powder	[2][10]
Melting Point	~251 °C	[2][4]
Heat Resistance (in PS)	300 °C	[2][4]
Lightfastness (in PS)	8 (Excellent)	[2][4][5]

Table 2: Common Light Stabilizers for Use with Solvent Dyes

Stabilizer Type	Chemical Class	Mechanism of Action	Recommended for
UV Absorber (UVA)	Benzotriazoles	Absorbs UV radiation (280-390 nm) and dissipates it as heat.	General purpose, excellent UV absorption.[13]
UV Absorber (UVA)	Benzophenones	Absorbs UV radiation (290-400 nm), good compatibility with polyolefins.	Cost-effective, good compatibility.[13][15]
Light Stabilizer	Hindered Amine Light Stabilizers (HALS)	Scavenges free radicals generated during photo-oxidation; is regenerated.	Surface protection, long-term stability.[14][16]
Antioxidant	Sterically Hindered Phenols (e.g., BHT)	Neutralizes free radicals to prevent oxidative degradation.	Preventing oxidative breakdown.[18]

Troubleshooting Guide

Problem: The material exhibits significant color fading despite Solvent Red 179's high lightfastness rating.

• Possible Cause 1: Intense UV Exposure

  • Explanation: The application environment may have higher UV radiation levels than standard testing conditions, accelerating photodegradation.

  • Solution: Incorporate a UV absorber (UVA) into the polymer matrix. A benzotriazole-type UVA is highly effective at absorbing a broad range of UV light.[13] Start with a concentration of 0.1% to 0.5% by weight and optimize based on test results.

• Possible Cause 2: Photo-oxidative Degradation

  • Explanation: The polymer matrix or other additives may be promoting the formation of free radicals under light exposure, which then attack the dye molecules.

  • Solution: Add a Hindered Amine Light Stabilizer (HALS). HALS are extremely efficient at trapping free radicals. For enhanced performance, use a synergistic blend of a UVA and a HALS.[16][21] A typical starting ratio might be 1:1 (e.g., 0.2% UVA and 0.2% HALS).

• Possible Cause 3: Low Dye Concentration

  • Explanation: The lightfastness of a dye is often lower at lighter shades or lower concentrations.[23] A smaller number of dye molecules means each one absorbs more photons, leading to faster degradation.

  • Solution: If the application allows, increase the concentration of Solvent Red 179. A higher concentration leads to dye aggregation, which can improve lightfastness.[24]

Problem: The lightfastness performance is inconsistent across different batches or parts.

• Possible Cause: Poor Dispersion of Additives

  • Explanation: If the UV absorber and/or HALS are not uniformly dispersed throughout the material, some areas will be unprotected and fade more quickly.

  • Solution: Ensure proper mixing and processing conditions. When using masterbatches, verify that the carrier resin is compatible with the bulk material and that the processing temperature is sufficient for complete dissolution and dispersion of the dye and additives.[5]

Experimental Protocols

Protocol 1: Standardized Lightfastness Testing

This protocol is based on the principles of ISO 105-B02 and ASTM standards.[6][25]

• Sample Preparation: Prepare several identical samples of the material dyed with Solvent Red 179. Cut at least two specimens for each formulation to be tested. One will be the test specimen, and one will be stored as an unexposed reference.

• Mounting: Mount the test specimens in sample holders. Partially cover each specimen with an opaque mask to allow for direct comparison between the exposed and unexposed areas.

• Blue Wool Standards: Place a set of Blue Wool standards (references 1 through 8) in the test chamber alongside the samples.[7]

• Exposure: Place the mounted samples in a xenon arc weather-ometer. Set the test conditions (e.g., irradiance, temperature, humidity) according to the relevant standard (e.g., ISO 105-B02).

• Assessment: Periodically inspect the samples and the Blue Wool standards. The lightfastness rating is determined by identifying which Blue Wool standard has faded to the same extent as the test sample. For example, if the sample shows fading similar to Blue Wool standard 7, its lightfastness rating is 7.

Protocol 2: Incorporating Light Stabilizers into a Polymer Matrix via Melt Blending

• Material Preparation: Thoroughly dry the base polymer resin to prevent degradation during processing.

• Pre-mixing: Create a dry blend of the polymer pellets/powder, Solvent Red 179 powder, and the selected UV absorber and/or HALS powders. Tumble mix for at least 15 minutes to ensure a homogenous mixture. Typical concentrations are 0.05-0.3% for the dye and 0.1-1.0% for each light stabilizer.[2]

• Melt Compounding: Feed the dry blend into a twin-screw extruder. Set the temperature profile of the extruder barrels appropriate for the specific polymer being used. The high shear and intensive mixing in the extruder will ensure excellent dispersion of the dye and additives.

• Pelletizing: Extrude the molten polymer blend through a die into strands, cool them in a water bath, and cut them into pellets.

• Final Processing: Use the compounded pellets for subsequent processes like injection molding or film extrusion to create the final test plaques or parts.

• Testing: Subject the final parts to lightfastness testing as described in Protocol 1 to quantify the improvement.

Visualizations

Caption: A step-by-step workflow for diagnosing and resolving lightfastness issues.

Caption: How UV Absorbers and HALS protect dyes from photodegradation.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]
• 3. Solvent Dye Information - Solvent Red 179 [solventdye.info]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 6. Lightfastness - Wikipedia [en.wikipedia.org]
• 7. fyitester.com [fyitester.com]
• 8. contractlaboratory.com [contractlaboratory.com]
• 9. textilelearner.net [textilelearner.net]
• 10. Solvent Red 179 [jnogilvychem.com]
• 11. Photodegradation of polymer-dispersed perylene di-imide dyes [opg.optica.org]
• 12. soar-ir.repo.nii.ac.jp [soar-ir.repo.nii.ac.jp]
• 13. UV absorber [sunnychemical.com]
• 14. Protecting coatings with UV absorbers and light stabilizers from BASF | Where business meets science [insights.basf.com]
• 15. photochem.alfa-chemistry.com [photochem.alfa-chemistry.com]
• 16. paint.org [paint.org]
• 17. Solvent-Free Stabilization Techniques For Plant-Based Dyes [eureka.patsnap.com]
• 18. researchgate.net [researchgate.net]
• 19. Natural Pigment Stabilization Techniques For High-Temperature Dyeing [eureka.patsnap.com]
• 20. dl.edi-info.ir [dl.edi-info.ir]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. How to improve the light fastness of textiles? [utstesters.com]
• 24. Factors Affecting The Light Fastness of Dyes And Improvement Methods - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 25. blog.qima.com [blog.qima.com]

Overcoming batch-to-batch color variations with Solvent Red 179

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming batch-to-batch color variations with Solvent Red 179.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Red 179 and what are its typical applications?

Solvent Red 179 is a yellowish-red solvent dye known for its high light fastness (grade 8) and thermal stability, with a heat resistance of up to 300°C.[1] It is commonly used for coloring a variety of materials, including plastics (such as PS, HIPS, ABS, PC, PVC, PMMA, SAN, AS, PA6, PA66, PET), resins, and fibers.[2][3] Its chemical formula is C22H12N2O.[4]

Q2: What are the key properties of Solvent Red 179?

Key properties are summarized in the table below.

Property	Value
Appearance	Yellowish-red powder[2]
CAS Number	6829-22-7, 89106-94-5[1][2]
Light Fastness	Grade 8 (in PS)[2][5]
Heat Resistance	Up to 300°C (in PS)[1][2]
Melting Point	251-256°C[2][6]
Purity	≥99%[6]

Q3: In which solvents is Solvent Red 179 soluble?

Solvent Red 179 is insoluble in water but soluble in various organic solvents.[6] The solubility in common solvents is detailed in the table below.

Solvent	Solubility (g/L at 20°C)
Acetone	1.6[2]
Butyl Acetate	1.5[2]
Dichloromethane (B109758)	1.0[2]
Ethyl Alcohol	8.0[2]

Troubleshooting Guide: Batch-to-Batch Color Variations

Q4: We are observing significant color differences between different batches of Solvent Red 179. What are the potential causes?

Batch-to-batch color variations in Solvent Red 179 can stem from several factors throughout the manufacturing and application process. The primary causes can be categorized as follows:

• Intrinsic Dye Properties: Minor variations in the synthesis and purification of the dye can lead to differences in purity, isomeric ratio, and crystalline structure between batches.

• Application Process Parameters: Inconsistent processing conditions are a major contributor to color variation. Key parameters include:

  • Dispersion Quality: Inadequate or inconsistent dispersion of the dye powder into the solvent or polymer matrix can lead to color strength and shade variations.

  • Processing Temperature: The temperature during processing can affect the solubility and stability of the dye, influencing the final color.[5]

  • Solvent System: The type of solvent and its polarity can significantly impact the dissolved state of the dye and its resulting color.

• Raw Material Consistency: Variations in the raw materials, such as the polymer resin or other additives, can interact differently with the dye, leading to color shifts.[7]

Q5: How can we systematically troubleshoot the root cause of our color variation issue?

A systematic approach is crucial for identifying the source of the problem. The following workflow can guide your investigation.

Caption: A logical workflow for troubleshooting batch-to-batch color variations.

Q6: What specific analytical tests can we perform to compare different batches of Solvent Red 179?

To quantitatively assess the differences between batches, the following analytical methods are recommended:

• UV-Visible (UV-Vis) Spectrophotometry: To compare the absorption spectra and identify shifts in the maximum absorption wavelength (λmax), which can indicate changes in the chemical environment or dye concentration.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the dye and quantify any impurities that may be present and affecting the color.

• Particle Size Analysis: To measure the particle size distribution of the dye powder, as this can significantly impact the dispersion rate and color strength.

Experimental Protocols

Protocol 1: Comparative Analysis of Solvent Red 179 Batches by UV-Vis Spectrophotometry

Objective: To compare the absorbance spectra of different batches of Solvent Red 179 in a standardized solvent to identify variations in color strength and shade.

Materials:

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks (100 mL)

• Analytical balance

• Solvent Red 179 samples from different batches

• Dichloromethane (analytical grade)

Procedure:

• Standard Solution Preparation:

  • Accurately weigh 10.0 mg of a reference (or "good") batch of Solvent Red 179.

  • Transfer the dye to a 100 mL volumetric flask.

  • Dissolve the dye in a small amount of dichloromethane and then dilute to the mark with the same solvent. Mix thoroughly. This is your stock solution (100 µg/mL).

  • Prepare a working solution by diluting 1 mL of the stock solution to 100 mL with dichloromethane in a separate volumetric flask (1 µg/mL).

• Sample Solution Preparation:

  • Repeat step 1 for each of the suspect or new batches of Solvent Red 179, ensuring the same precise weighing and dilution steps are followed.

• Spectrophotometric Analysis:

  • Set the spectrophotometer to scan a wavelength range of 400 nm to 700 nm.

  • Use dichloromethane as the blank to zero the instrument.

  • Record the absorbance spectrum of the reference solution.

  • Without changing the instrument settings, record the absorbance spectra of each of the sample solutions.

• Data Analysis:

  • Overlay the spectra of all batches.

  • Compare the wavelength of maximum absorbance (λmax) for each batch. A significant shift (> 2 nm) may indicate a chemical difference.

  • Compare the absorbance intensity at λmax. A lower intensity suggests a lower color strength.

Protocol 2: Purity Assessment of Solvent Red 179 Batches by HPLC

Objective: To determine the purity and identify any impurity profiles of different batches of Solvent Red 179.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Solvent Red 179 samples from different batches

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade) for sample preparation

Procedure:

• Mobile Phase Preparation:

  • Prepare a mobile phase of 80:20 (v/v) acetonitrile and water.

  • Degas the mobile phase before use.

• Sample Preparation:

  • Accurately weigh 5.0 mg of each Solvent Red 179 batch into separate vials.

  • Dissolve each sample in 10 mL of methanol.

  • Filter the solutions through a 0.45 µm syringe filter into HPLC vials.

• Chromatographic Conditions:

  • Column: C18 reverse-phase

  • Mobile Phase: 80:20 Acetonitrile:Water

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detector Wavelength: Set to the λmax determined by UV-Vis spectrophotometry (e.g., 510 nm).

  • Run Time: 15 minutes

• Analysis:

  • Inject each sample onto the HPLC system.

  • Record the chromatograms.

• Data Analysis:

  • Compare the chromatograms of the different batches.

  • Calculate the area percent of the main peak for each batch to determine the purity.

  • Compare the impurity profiles (number and size of secondary peaks). Significant differences in impurities can contribute to color variations.

Protocol 3: Particle Size Distribution Analysis of Solvent Red 179 Powder

Objective: To measure and compare the particle size distribution of different batches of Solvent Red 179 powder.

Materials:

• Laser diffraction particle size analyzer

• Dry powder dispersion unit

• Solvent Red 179 samples from different batches

Procedure:

• Instrument Setup:

  • Ensure the particle size analyzer and the dry powder dispersion unit are clean and calibrated according to the manufacturer's instructions.

• Sample Analysis:

  • Load a representative sample of the first batch of Solvent Red 179 powder into the feeder of the dry powder dispersion unit.

  • Disperse the powder using an appropriate air pressure to ensure individual particles are measured.

  • Perform the measurement and record the particle size distribution.

  • Repeat the measurement for each of the other batches, ensuring the same instrument settings are used for all samples.

• Data Analysis:

  • Compare the particle size distribution curves for each batch.

  • Pay close attention to the D10, D50 (median), and D90 values. Significant differences in these values, particularly a larger D90 or a broader distribution, can indicate a higher tendency for agglomeration and may lead to dispersion issues and color inconsistencies.

Signaling Pathways and Logical Relationships

The following diagram illustrates the relationship between key factors and the resulting color variation.

References

• 1. epsilonpigments.com [epsilonpigments.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]
• 5. nbinno.com [nbinno.com]
• 6. Polarity of Solvents [chemed.chem.purdue.edu]
• 7. lsinstruments.ch [lsinstruments.ch]

Effect of pH on the stability and color of Solvent Red 179

This technical support center provides troubleshooting guidance and frequently asked questions regarding the effect of pH on the stability and color of Solvent Red 179. This resource is intended for researchers, scientists, and professionals in drug development who utilize this solvent dye in their experimental work.

Troubleshooting Guide

Unexpected color shifts or degradation of Solvent Red 179 can often be attributed to pH fluctuations in the experimental medium. The following guide provides insights into common issues, their probable causes related to pH, and recommended solutions.

Problem	Probable Cause	Recommended Solution
Inconsistent Color Readouts	Variation in the pH of the solvent or buffer system between experiments. The molecular structure and charge of the dye can be altered by pH changes, affecting its color.[1]	Standardize and verify the pH of all solvents and solutions before adding Solvent Red 179. Use buffered solutions to maintain a stable pH environment.
Fading or Discoloration	Exposure to highly acidic or alkaline conditions. Extreme pH levels can trigger chemical reactions, leading to the degradation of the dye.[2]	Maintain the pH of the solution within the recommended stable range for Solvent Red 179, which is generally between pH 6.0 and 8.0.[3][4]
Precipitation of the Dye	Changes in solubility due to pH shifts. The protonation or deprotonation of the dye molecule at different pH values can affect its solubility in a given solvent.	Ensure the pH of the medium is compatible with the desired solubility of Solvent Red 179. Conduct small-scale solubility tests at different pH values if working outside the recommended range.
Batch-to-Batch Color Variation	The pH of the dye solution was not controlled or monitored during preparation.	Implement a strict protocol for pH measurement and adjustment for every new batch of Solvent Red 179 solution.

Frequently Asked Questions (FAQs)

Q1: What is the recommended pH range for maintaining the stability and color of Solvent Red 179?

Based on technical data sheets, the optimal pH for a 1% solution of Solvent Red 179 is in the range of 6.0 to 8.0.[3][4] Operating within this neutral to slightly alkaline range is recommended to ensure color consistency and stability.

Q2: How does pH affect the color of Solvent Red 179?

Q3: Can Solvent Red 179 be used in acidic or alkaline conditions?

Solvent Red 179 has good acid and alkali fastness.[3] However, prolonged exposure to strong acids or bases may affect its long-term stability and color. If your application requires a pH outside the recommended 6.0-8.0 range, it is crucial to perform stability studies to determine its suitability for your specific experimental conditions.

Q4: What are the signs of Solvent Red 179 degradation due to pH?

Degradation can manifest as a loss of color intensity (fading), a noticeable change in hue, or the formation of a precipitate. To monitor for degradation, it is advisable to measure the absorbance spectrum of the solution over time. A decrease in the absorbance at the characteristic λmax or a shift in this peak would indicate instability.

Experimental Protocols

For researchers needing to qualify the use of Solvent Red 179 under their specific experimental pH conditions, the following general protocol for assessing dye stability can be adapted.

Protocol: pH Stability Assessment of Solvent Red 179

• Preparation of Buffer Solutions: Prepare a series of buffer solutions covering the desired pH range (e.g., pH 2, 4, 6, 7, 8, 10, 12).

• Preparation of Dye Stock Solution: Prepare a concentrated stock solution of Solvent Red 179 in a suitable organic solvent in which it is highly soluble (e.g., acetone, ethyl alcohol).[3][5]

• Preparation of Test Solutions: Add a small, precise volume of the Solvent Red 179 stock solution to each buffer solution to achieve the desired final concentration. Ensure the volume of the organic solvent from the stock solution is minimal to not significantly alter the properties of the buffer.

• Initial Spectrophotometric Analysis: Immediately after preparation, measure the UV-Visible absorption spectrum of each test solution to determine the initial absorbance at the maximum absorption wavelength (λmax).

• Incubation: Store the test solutions under controlled temperature and light conditions relevant to your experimental setup.

• Time-Course Monitoring: At predetermined time intervals (e.g., 1, 6, 12, 24, 48 hours), re-measure the UV-Visible absorption spectrum of each solution.

• Data Analysis: Plot the absorbance at λmax as a function of time for each pH value. A significant decrease in absorbance indicates degradation. Any shift in the λmax should also be noted as an indicator of a change in the dye's chemical structure or color.

Visualizations

The following diagrams illustrate a general troubleshooting workflow for color instability issues and a typical experimental setup for evaluating the effect of pH on dye stability.

Caption: Troubleshooting workflow for Solvent Red 179 color instability.

Caption: Experimental workflow for assessing the pH stability of Solvent Red 179.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. allanchem.com [allanchem.com]
• 3. colorantsgroup.com [colorantsgroup.com]
• 4. C22H12N2O Solvent Dye Powder Solvent Red 179 With 6.5-8.5 PH 9.00% Fineness [dyes-and-pigments.com]
• 5. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]

Reference Data & Comparative Studies

A Comparative Analysis of Heat Stability: C.I. Solvent Red 179 vs. C.I. Solvent Red 135

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the thermal stability of two common perinone-class solvent dyes, C.I. Solvent Red 179 and C.I. Solvent Red 135. The selection of an appropriate colorant is critical in applications involving high-temperature processing, such as in engineering plastics, where thermal degradation can lead to color shifts and compromised material integrity. This document summarizes key performance data and outlines a typical experimental protocol for evaluating heat stability.

Data Presentation: Quantitative Comparison

The thermal performance of a solvent dye is a key determinant of its suitability for various applications. The following table summarizes the heat stability and melting points of C.I. Solvent Red 179 and C.I. Solvent Red 135 based on available technical data.

Property	C.I. Solvent Red 179	C.I. Solvent Red 135	Notes
Heat Resistance	280°C - 300°C[1][2][3][4]	300°C - 320°C[5][6][7]	General rating. Stability can vary based on the polymer matrix.
In Polystyrene (PS)	300°C[3][8]	300°C[6][9][10]	Both dyes show excellent stability in PS.
In Polycarbonate (PC)	~300°C	Up to 350°C[11]	Solvent Red 135 exhibits superior stability in high-temperature engineering plastics like PC.
In PET	~300°C	~290°C - 300°C[11]	Both are suitable for PET applications.
Melting Point	251°C - 256°C[3][4][8]	308°C - 318°C[6][12]	A higher melting point often correlates with better thermal stability.
Chemical Class	Perinone[13]	Perinone[13]	Both dyes belong to the same chemical class, known for good stability.

Summary of Findings: Based on the data, C.I. Solvent Red 135 generally exhibits higher thermal stability than C.I. Solvent Red 179, as indicated by its higher heat resistance ratings, particularly in polycarbonate, and its significantly higher melting point.[1][6][11] While both are highly stable and suitable for many plastics, Solvent Red 135's superior heat resistance makes it a more robust choice for engineering plastics processed at extreme temperatures.[9][11]

Experimental Protocols: Determining Heat Stability

The heat stability of a colorant in a specific polymer is typically determined by observing the change in color after exposing the colored polymer to a series of elevated temperatures for a defined period.

Objective: To assess the maximum temperature a solvent dye can withstand in a given polymer without significant color deviation.

Materials & Equipment:

• Solvent dye (e.g., Solvent Red 179 or 135)

• Polymer resin (e.g., Polystyrene, Polycarbonate)

• Two-roll mill or twin-screw extruder for compounding

• Injection molding machine

• Spectrophotometer or colorimeter

• Laboratory oven with precise temperature control

• Standard light source for visual assessment (D65)

Methodology:

• Masterbatch Preparation: A concentrated masterbatch is prepared by dispersing a known percentage of the solvent dye into the polymer resin using a two-roll mill or extruder.

• Dilution & Specimen Preparation: The masterbatch is then let down with the natural polymer to the desired final pigment concentration (e.g., 0.05%). This compounded material is used to create standardized color chips via injection molding. A control specimen is produced at a standard processing temperature that does not cause degradation.

• Thermal Exposure: The molded specimens are placed in a laboratory oven and subjected to a range of increasing temperatures (e.g., 200°C, 220°C, 240°C, 260°C, 280°C, 300°C, 320°C). The residence time at each temperature is kept constant, typically for 5-10 minutes.

• Colorimetric Analysis: After cooling to room temperature, the color of each heat-treated specimen is measured using a spectrophotometer. The color difference (ΔE*ab) is calculated relative to the unexposed control specimen.

• Data Interpretation: The heat stability is defined as the maximum temperature at which the color change (ΔEab) remains within an acceptable, predefined tolerance (e.g., ΔEab ≤ 3). Visual assessment against the control under a standard light source is also performed to check for any noticeable discoloration. Common testing standards like ISO 105-P01 provide a framework for this type of assessment.[14]

Mandatory Visualization

The following diagram illustrates the logical workflow for selecting a solvent dye based on thermal stability requirements for a specific application.

Caption: Workflow for Solvent Dye Selection Based on Heat Stability.

References

• 1. additivesforpolymer.com [additivesforpolymer.com]
• 2. colorantsgroup.com [colorantsgroup.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. Solvent Red 179 Red Powder Solvent Dye Melting Point 252-256℃ Moisture <1% [fluorescenttracer.com]
• 5. cncolorchem.com [cncolorchem.com]
• 6. Solvent Red 135 [jnogilvychem.com]
• 7. echemi.com [echemi.com]
• 8. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]
• 9. nbinno.com [nbinno.com]
• 10. epsilonpigments.com [epsilonpigments.com]
• 11. additivesforpolymer.com [additivesforpolymer.com]
• 12. Solvent Red 135 - Safety Data Sheet [chemicalbook.com]
• 13. lanxess.com [lanxess.com]
• 14. solventdyesupplier.com [solventdyesupplier.com]

Purity Analysis of Solvent Red 179: A Comparative Guide to HPLC and Spectroscopic Methods

For researchers, scientists, and drug development professionals, ensuring the purity of chemical compounds is paramount. This guide provides a detailed comparison of High-Performance Liquid Chromatography (HPLC) and UV-Visible (UV-Vis) Spectroscopy for the purity analysis of Solvent Red 179, a yellowish-red oil-soluble dye.[1] This document outlines experimental protocols, presents comparative data, and discusses the relative merits of each technique.

Introduction to Solvent Red 179 and Purity Assessment

Solvent Red 179 (CAS No. 6829-22-7 and 89106-94-5) is a perylene-based dye used in various industrial applications, including the coloring of plastics, resins, and fibers.[1][2] Manufacturers often specify a minimum purity of 99.5%, underscoring the importance of accurate and reliable analytical methods for quality control.[1] Impurities can affect the dye's coloristic properties, performance, and potentially introduce safety concerns in sensitive applications.[1] Both HPLC and UV-Vis spectroscopy are powerful techniques for assessing the purity of such dyes.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a highly effective technique for separating, identifying, and quantifying components in a mixture, making it ideal for detecting and quantifying impurities in Solvent Red 179. A reversed-phase HPLC method is typically suitable for the analysis of organic, non-polar to moderately polar compounds like Solvent Red 179.

Experimental Protocol: HPLC

A generalized reversed-phase HPLC method for the purity analysis of Solvent Red 179 is detailed below.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the Solvent Red 179 sample.

• Dissolve the sample in a suitable solvent, such as acetonitrile (B52724) or a mixture of acetonitrile and water, to a final concentration of 0.1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

2. HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is often employed to separate impurities with a wide range of polarities.

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: Diode Array Detector (DAD) or UV-Vis detector set at the wavelength of maximum absorbance (λmax) of Solvent Red 179.

• Column Temperature: 30 °C.

3. Data Analysis:

• The purity of the sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

• Purity (%) = (Area of Solvent Red 179 Peak / Total Area of All Peaks) x 100.

Logical Workflow for HPLC Purity Analysis

Caption: Workflow for the purity analysis of Solvent Red 179 using HPLC.

UV-Visible (UV-Vis) Spectroscopy Analysis

UV-Vis spectroscopy is a rapid and straightforward method for determining the concentration of a substance in a solution by measuring its absorbance of light. For purity assessment, it is often used to determine the overall dye content rather than to identify individual impurities. Technical data sheets for Solvent Red 179 sometimes refer to a "Dye Content (spectro)" of 98-102%, indicating the use of this method.[3][4]

Experimental Protocol: UV-Vis Spectroscopy

The following protocol outlines a general procedure for determining the dye content of Solvent Red 179 using UV-Vis spectroscopy.

1. Sample Preparation:

• Prepare a stock solution of Solvent Red 179 by accurately weighing a small amount of the sample and dissolving it in a suitable, transparent solvent (e.g., ethanol, acetone, or dichloromethane) to a known concentration (e.g., 100 µg/mL).

• From the stock solution, prepare a series of dilutions to a lower concentration range suitable for absorbance measurements (typically absorbance values between 0.2 and 0.8).

2. Spectroscopic Measurement:

• Use a calibrated UV-Vis spectrophotometer.

• Record the absorption spectrum of the most dilute solution over a wavelength range of approximately 200-800 nm to determine the wavelength of maximum absorbance (λmax).

• Measure the absorbance of all prepared solutions at the determined λmax.

3. Data Analysis:

• The purity can be estimated by comparing the measured absorbance to that of a certified reference standard of known purity.

• Alternatively, the dye content can be calculated using the Beer-Lambert law (A = εbc), where A is the absorbance, ε is the molar absorptivity (a constant for the pure substance), b is the path length of the cuvette, and c is the concentration. The molar absorptivity of a pure standard needs to be predetermined.

Logical Workflow for Spectroscopic Purity Analysis

Caption: Workflow for the purity analysis of Solvent Red 179 using UV-Vis Spectroscopy.

Comparison of HPLC and UV-Vis Spectroscopy

The choice of analytical technique depends on the specific requirements of the purity assessment.

Feature	HPLC	UV-Vis Spectroscopy
Principle	Separation based on differential partitioning between a mobile and stationary phase.	Measurement of light absorption by the analyte in a solution.
Information Provided	Provides quantitative data on the main component and individual impurities. Allows for the identification of unknown impurities when coupled with a mass spectrometer.	Provides a quantitative measure of the total dye content. Does not distinguish between the main component and colored impurities with similar absorption spectra.
Specificity	High. Can separate structurally similar compounds.	Low. Any impurity that absorbs at the analytical wavelength will interfere with the measurement.
Sensitivity	High. Can detect trace levels of impurities.	Moderate.
Sample Throughput	Lower, due to longer analysis times per sample.	Higher, as measurements are rapid.
Cost & Complexity	Higher initial instrument cost and operational complexity.	Lower instrument cost and simpler operation.
Ideal Application	Detailed purity profiling, identification and quantification of impurities, and method validation.	Rapid quality control screening and determination of overall dye content.

Conclusion

Both HPLC and UV-Vis spectroscopy are valuable tools for the purity analysis of Solvent Red 179. HPLC offers a more comprehensive and detailed analysis, providing information on individual impurities, which is crucial for in-depth quality control and research purposes. In contrast, UV-Vis spectroscopy is a simpler, faster, and more cost-effective method suitable for routine checks of the overall dye content. For a complete and rigorous purity assessment, a combination of both techniques is often employed, with HPLC being the method of choice for impurity profiling and UV-Vis spectroscopy for rapid screening.

References

• 1. nbinno.com [nbinno.com]
• 2. epsilonpigments.com [epsilonpigments.com]
• 3. colorantsgroup.com [colorantsgroup.com]
• 4. Solvent Red 179 Dyes | CAS 6829-22-7, 89106-94-5 Manufacturers in Mumbai, India [colorantsgroup.com]

A Comparative Analysis of Perylene Versus Other Leading Solvent Dyes

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Solvent Dye Performance

In the vast landscape of solvent dyes, the selection of an appropriate chromophore is paramount to achieving desired performance characteristics in a multitude of applications, from industrial plastics and coatings to advanced biomedical imaging and diagnostics. This guide provides a comprehensive comparative study of perylene-class solvent dyes against other major classes, namely azo, anthraquinone, and phthalocyanine (B1677752) dyes. The information presented herein is supported by experimental data to facilitate informed decision-making for your research and development endeavors.

Executive Summary

Perylene dyes distinguish themselves with exceptional thermal stability, outstanding lightfastness, and high fluorescence quantum yields, making them a premier choice for high-performance applications. While other dye classes like azos offer a broad color spectrum and cost-effectiveness, they often do not match the sheer durability and efficiency of perylenes. Anthraquinones provide very good lightfastness and a range of bright colors, and phthalocyanines are unparalleled for their intense blue and green shades and overall stability, though they typically lack the fluorescent properties of perylenes.

Quantitative Performance Comparison

The following tables summarize key performance indicators for representative dyes from each class. It is important to note that properties can vary significantly within a dye class based on specific chemical structures and substitutions.

Table 1: Thermal Stability and Lightfastness

Dye Class	Representative Dye	Chemical Structure Class	Heat Resistance (°C)	Lightfastness (Blue Wool Scale)
Perylene	Solvent Red 135	Perinone	300-320[1][2]	7-8[1][3][4]
Azo	Solvent Yellow 93	Methine	~300[5]	7-8[6]
Anthraquinone	Solvent Blue 35	Anthraquinone	≥260[7]	7-8[7][8][9]
Phthalocyanine	Copper Phthalocyanine	Phthalocyanine	Decomposes >300-339[10]	8 (Excellent)

Table 2: Solubility and Fluorescence

Dye Class	Representative Dye	Solubility in Acetone (g/L at 20°C)	Solubility in Toluene (g/L at 20°C)	Fluorescence Quantum Yield (Φ_F)
Perylene	Solvent Red 135	0.2[11]	0.6[1][11]	High (can approach 1.0)
Azo	Solvent Yellow 93	Soluble[5][12][13]	10.7[6]	Generally Low
Anthraquinone	Solvent Blue 35	13.5 - 13.6[3][7][14]	86.0 - 86.3[3][7][14]	Generally Low to Negligible[4][15][16]
Phthalocyanine	Copper Phthalocyanine	Soluble (Fluorinated derivatives)[17]	Soluble (with substitution)[18]	Generally Low to Moderate (e.g., ~0.6 for some)[19]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of dye performance. Below are standard protocols for determining the key parameters presented in the tables.

Lightfastness Determination (ISO 105-B02)

Objective: To assess the resistance of a dye to fading upon exposure to a standardized artificial light source.

Methodology:

• Sample Preparation: A sample of the material colored with the test dye is prepared.

• Blue Wool Standards: A set of eight standardized blue wool fabrics, with known and varying lightfastness (rated 1 to 8), are used as a reference.[20][21][22][23]

• Exposure: The test sample and the blue wool standards are simultaneously exposed to a high-intensity artificial light source (e.g., a Xenon arc lamp) under controlled conditions of temperature and humidity.[24]

• Assessment: The fading of the test sample is periodically compared to the fading of the eight blue wool standards.

• Rating: The lightfastness rating of the dye is the number of the blue wool standard that exhibits a similar degree of fading to the test sample.[20][21][22][23]

Thermal Stability Analysis (Thermogravimetric Analysis - TGA)

Objective: To determine the temperature at which a dye begins to decompose.

Methodology:

• Sample Preparation: A small, precisely weighed sample of the dye is placed in a TGA crucible.

• Instrumentation: The crucible is placed in a TGA instrument, which consists of a high-precision balance and a furnace.

• Heating Program: The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (typically nitrogen to prevent oxidation).

• Data Acquisition: The TGA instrument records the mass of the sample as a function of temperature.

• Analysis: The temperature at which a significant loss of mass occurs is identified as the decomposition temperature.

Solubility Measurement

Objective: To determine the maximum amount of a dye that can dissolve in a specific solvent at a given temperature.

Methodology:

• Saturation: An excess amount of the dye is added to a known volume of the solvent in a sealed container.

• Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker) at a constant temperature for a sufficient period to ensure that equilibrium is reached and the solution is saturated.

• Separation: The undissolved dye is separated from the saturated solution by filtration or centrifugation.

• Quantification: A known volume of the clear, saturated solution is taken, and the solvent is evaporated to dryness. The mass of the remaining dye is measured.

• Calculation: The solubility is calculated and expressed in grams per liter (g/L).

Fluorescence Quantum Yield Measurement (Comparative Method)

Objective: To determine the efficiency of a dye's fluorescence emission relative to a known standard.

Methodology:

• Standard Selection: A fluorescent standard with a known quantum yield and with absorption and emission spectra that overlap with the test sample is chosen.

• Solution Preparation: A series of dilute solutions of both the test sample and the standard are prepared in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept low (typically < 0.1) to avoid inner filter effects.

• Spectroscopic Measurements: The UV-Vis absorption spectra and the fluorescence emission spectra of all solutions are recorded.

• Data Analysis: The integrated fluorescence intensity (the area under the emission curve) is plotted against the absorbance at the excitation wavelength for both the sample and the standard.

• Calculation: The quantum yield of the sample (Φ_sample) is calculated using the following equation: Φ_sample = Φ_std * (m_sample / m_std) * (η_sample² / η_std²) where Φ is the quantum yield, m is the slope of the plot of integrated fluorescence intensity versus absorbance, and η is the refractive index of the solvent.

Visualizing Workflows and Pathways

To further illustrate the practical applications and underlying mechanisms of these dyes, the following diagrams are provided.

Industrial Polymer Coloring Workflow

References

• 1. Solvent Red 135 | High-Purity Solvent Dye [benchchem.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. elitepigment.com [elitepigment.com]
• 4. Scholars Crossing - Liberty University Research Week: Assessing the Fluorescent Properties of Anthraquinone-Based Dyes [digitalcommons.liberty.edu]
• 5. How to Prepare your Specimen for Immunofluorescence Microscopy | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 6. ikm.org.my [ikm.org.my]
• 7. Solvent blue 35/CAS NO:17354-14-2/Transparent Blue HNR - OOPS COLOR [oopscolor.com]
• 8. Frontiers | Immunofluorescence Staining of Paraffin Sections Step by Step [frontiersin.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. ijettjournal.org [ijettjournal.org]
• 11. union-pigment.com [union-pigment.com]
• 12. ptglab.com [ptglab.com]
• 13. Copper(II) phthalocyanine CAS#: 147-14-8 [m.chemicalbook.com]
• 14. epsilonpigments.com [epsilonpigments.com]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Copper phthalocyanine | C32H16CuN8 | CID 6531516 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. dergipark.org.tr [dergipark.org.tr]
• 19. omlc.org [omlc.org]
• 20. Blue Wool Scale - Wikipedia [en.wikipedia.org]
• 21. hibiscus-plc.co.uk [hibiscus-plc.co.uk]
• 22. Materials Technology Limited [drb-mattech.co.uk]
• 23. UV Weathering | Blue Wool & Grey Scale [uvweathering.com]
• 24. Light and Weather Fastness | Assessing Lightfastness [prismacolour.com]

Validating Solvent Red 179 Stock Solutions: A Comparative Guide to UV-Vis Spectrophotometry and HPLC Methods

For researchers, scientists, and drug development professionals, the accuracy of experimental data is paramount. This begins with the precise concentration of stock solutions. This guide provides a comparative analysis of two common analytical techniques, UV-Visible (UV-Vis) Spectrophotometry and High-Performance Liquid Chromatography (HPLC), for validating the concentration of Solvent Red 179 stock solutions. Detailed experimental protocols and data presentation are included to assist in selecting the most suitable method for your laboratory needs.

Solvent Red 179 is a yellowish-red solvent dye.[1][2] It finds applications in the coloring of plastics, resins, and fibers.[1][3][4] The molecular formula for Solvent Red 179 is C22H12N2O, and it has a molar mass of 320.34 g/mol .[5][6][7][8] Its solubility varies across different organic solvents, including acetone, butyl acetate, and dichloromethane.[2][3][9] Accurate determination of its concentration in stock solutions is critical for reproducible experimental results.

Comparison of Concentration Validation Methods

Two widely used methods for determining the concentration of colored compounds like Solvent Red 179 are UV-Vis spectrophotometry and HPLC.[10][11][12][13][14][15][16] The choice between these methods depends on factors such as the required level of accuracy, sample complexity, and available instrumentation.

Feature	UV-Vis Spectrophotometry	High-Performance Liquid Chromatography (HPLC)
Principle	Measures the absorbance of light at a specific wavelength.	Separates components of a mixture based on their affinity for a stationary phase, followed by detection.
Accuracy	Good, but can be affected by impurities that absorb at the same wavelength.	High, provides separation from impurities, leading to more accurate quantification.
Specificity	Lower, as any substance absorbing at the analytical wavelength will contribute to the signal.	High, as it separates the analyte of interest from other components in the sample.
Sensitivity	Generally lower than HPLC.	High, capable of detecting and quantifying low concentrations.
Speed	Relatively fast for a single sample.	Can be more time-consuming due to system setup and run times.
Cost	Lower initial instrument cost and operational expenses.	Higher initial instrument cost and ongoing expenses for solvents and columns.
Ease of Use	Simpler instrumentation and methodology.	More complex instrumentation and requires expertise in method development.

Experimental Protocols

UV-Vis Spectrophotometry Method

This method relies on the Beer-Lambert law, which states that the absorbance of a solution is directly proportional to its concentration.

1. Preparation of Standard Solutions:

• Prepare a stock solution of Solvent Red 179 of a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., acetone).

• Perform a serial dilution of the stock solution to prepare a series of standard solutions with concentrations ranging from, for example, 1 µg/mL to 20 µg/mL.

2. Determination of Maximum Absorbance (λmax):

• Scan one of the standard solutions across a range of wavelengths (e.g., 400-700 nm) to determine the wavelength of maximum absorbance (λmax).

3. Generation of a Standard Curve:

• Measure the absorbance of each standard solution at the determined λmax.

• Plot a graph of absorbance versus concentration.

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value close to 1 indicates a good linear relationship.

4. Validation of the Unknown Stock Solution:

• Dilute the stock solution to be validated to a concentration that falls within the range of the standard curve.

• Measure the absorbance of the diluted unknown sample at λmax.

• Calculate the concentration of the diluted sample using the equation from the standard curve.

• Multiply the calculated concentration by the dilution factor to determine the original concentration of the stock solution.

Figure 1: Experimental workflow for UV-Vis spectrophotometry.

High-Performance Liquid Chromatography (HPLC) Method

HPLC separates Solvent Red 179 from potential impurities before quantification, offering higher specificity.

1. HPLC System and Conditions:

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: An appropriate mixture of organic solvent (e.g., acetonitrile (B52724) or methanol) and water. The exact ratio may require optimization.

• Flow Rate: Typically 1.0 mL/min.

• Injection Volume: 10-20 µL.

• Detector: A UV-Vis or Diode Array Detector (DAD) set to the λmax of Solvent Red 179.

2. Preparation of Standard Solutions:

• Prepare a stock solution and a series of standard solutions of Solvent Red 179 as described for the UV-Vis method.

3. Generation of a Standard Curve:

• Inject each standard solution into the HPLC system.

• Record the peak area corresponding to Solvent Red 179 for each injection.

• Plot a graph of peak area versus concentration.

• Perform a linear regression analysis to obtain the equation of the line and the R² value.

4. Validation of the Unknown Stock Solution:

• Dilute the stock solution to be validated to a concentration within the range of the standard curve.

• Inject the diluted unknown sample into the HPLC system.

• Record the peak area for the Solvent Red 179 peak.

• Calculate the concentration of the diluted sample using the equation from the standard curve.

• Multiply the calculated concentration by the dilution factor to determine the original concentration of the stock solution.

Figure 2: Experimental workflow for HPLC analysis.

Hypothetical Signaling Pathway Application

Solvent Red 179, due to its fluorescent properties, could potentially be used as a probe in cellular imaging to study specific signaling pathways. The following diagram illustrates a hypothetical pathway where a fluorescently labeled ligand binds to a receptor, initiating a downstream cascade.

Figure 3: Hypothetical signaling pathway involving a fluorescent ligand.

Conclusion

Both UV-Vis spectrophotometry and HPLC are reliable methods for validating the concentration of Solvent Red 179 stock solutions. UV-Vis spectrophotometry is a rapid and cost-effective technique suitable for routine checks of relatively pure samples. HPLC provides higher accuracy and specificity, making it the preferred method when dealing with complex mixtures or when a high degree of certainty is required. The choice of method should be based on the specific needs of the experiment and the resources available.

References

• 1. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 2. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]
• 3. Solvent Red 179 Dyes | CAS 6829-22-7, 89106-94-5 Manufacturers in Mumbai, India [colorantsgroup.com]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. chembk.com [chembk.com]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. 14H-benz[4,5]isoquino[2,1-a]perimidin-14-one | C22H12N2O | CID 81271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 6829-22-7 CAS MSDS (Solvent Red 179) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 9. colorantsgroup.com [colorantsgroup.com]
• 10. ugtl.hkust-gz.edu.cn [ugtl.hkust-gz.edu.cn]
• 11. waters.com [waters.com]
• 12. ugtl.hkust-gz.edu.cn [ugtl.hkust-gz.edu.cn]
• 13. science.valenciacollege.edu [science.valenciacollege.edu]
• 14. HPLC Method for Analysis of Dyes | SIELC Technologies [sielc.com]
• 15. tools.thermofisher.com [tools.thermofisher.com]
• 16. Simultaneous Analysis of Food Dyes by HPLC-DAD | SCION Instruments [scioninstruments.com]

A Comparative Analysis of the Fluorescence Efficiency: Solvent Red 179 vs. Pigment Red 149

For Researchers, Scientists, and Drug Development Professionals: A detailed guide to the fluorescent properties and experimental evaluation of two common red colorants.

In the realm of fluorescence applications, the selection of a suitable fluorophore is paramount to achieving desired experimental outcomes. This guide provides a comparative overview of two commercially available red colorants, Solvent Red 179 and Pigment Red 149, with a focus on their fluorescence efficiency. While both compounds impart a red hue, their underlying chemical structures and, consequently, their photophysical properties, are markedly different. This comparison aims to furnish researchers, scientists, and professionals in drug development with the necessary information to make an informed decision for their specific applications.

Executive Summary of Comparison

A direct quantitative comparison of the fluorescence efficiency of Solvent Red 179 and Pigment Red 149 is challenging due to the limited availability of published fluorescence quantum yield data for Solvent Red 179. However, based on the known characteristics of their respective chemical classes, a qualitative and structural comparison can be made. Pigment Red 149, a perylene (B46583) diimide derivative, belongs to a class of compounds renowned for their high fluorescence quantum yields and exceptional stability. In contrast, Solvent Red 179 is an aminoketone dye, a class for which high fluorescence efficiency is not a defining characteristic.

Property	Solvent Red 179	Pigment Red 149
C.I. Name	Solvent Red 179	Pigment Red 149
Chemical Class	Aminoketone	Perylene Diimide
Molecular Formula	C₂₂H₁₂N₂O	C₄₀H₂₆N₂O₄
Molar Mass	320.34 g/mol	598.65 g/mol
Appearance	Yellowish-red powder	Red powder
Fluorescence Efficiency	Data not readily available, likely moderate	Expected to be high based on its chemical class
Heat Resistance	Good, up to 300°C in PS	Excellent, up to 300-350°C
Light Fastness	Good	Excellent
Solubility	Soluble in some organic solvents	Insoluble in water and ethanol (B145695)

Chemical Structures and Their Implications on Fluorescence

The fluorescence properties of a molecule are intrinsically linked to its chemical structure. The extended, rigid, and planar aromatic core of perylene diimides, such as Pigment Red 149, is highly conducive to efficient fluorescence emission. In contrast, the less conjugated system of Solvent Red 179 suggests a lower intrinsic fluorescence quantum yield.

Figure 1. A comparison of the chemical classes of Solvent Red 179 and Pigment Red 149.

Experimental Protocols for Fluorescence Efficiency Determination

To quantitatively assess and compare the fluorescence efficiency of Solvent Red 179 and Pigment Red 149, the relative fluorescence quantum yield can be determined experimentally. This involves comparing the fluorescence intensity of the sample to a well-characterized fluorescence standard with a known quantum yield.

Materials and Equipment

• Spectrofluorometer with a cuvette holder

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Fluorescence standard with a known quantum yield in the red spectral region (e.g., Rhodamine 6G or Cresyl Violet)

• Solvent of spectroscopic grade (e.g., ethanol or dimethyl sulfoxide)

• Solvent Red 179 and Pigment Red 149 samples

• Analytical balance and volumetric flasks

Procedure

• Preparation of Stock Solutions: Prepare stock solutions of the standard, Solvent Red 179, and Pigment Red 149 in a suitable spectroscopic grade solvent.

• Preparation of Dilutions: From the stock solutions, prepare a series of dilutions with absorbances ranging from 0.01 to 0.1 at the excitation wavelength to avoid inner filter effects.

• Absorbance Measurement: Using the UV-Vis spectrophotometer, measure the absorbance of each dilution at the chosen excitation wavelength.

• Fluorescence Measurement:

  • Set the excitation wavelength on the spectrofluorometer.

  • Record the fluorescence emission spectrum for each dilution of the standard and the samples.

  • Integrate the area under the emission curve for each measurement.

• Data Analysis:

  • Plot the integrated fluorescence intensity versus the absorbance for the standard and each sample.

  • Determine the slope of the linear fit for each plot.

  • Calculate the quantum yield (Φ) of the sample using the following equation: Φ_sample = Φ_standard * (Slope_sample / Slope_standard) * (η_sample² / η_standard²) where η is the refractive index of the solvent. If the same solvent is used for both the sample and the standard, the refractive index term cancels out.

Figure 2. Experimental workflow for determining relative fluorescence quantum yield.

Concluding Remarks

For applications demanding high fluorescence efficiency, brightness, and photostability, Pigment Red 149 is the recommended choice based on the well-established photophysical properties of perylene diimide dyes. While Solvent Red 179 is a viable colorant for general purposes, its fluorescence efficiency is likely to be significantly lower than that of Pigment Red 149. For critical applications, it is strongly advised that researchers experimentally determine the fluorescence quantum yield of Solvent Red 179 using the protocol outlined above to obtain a definitive quantitative comparison. This empirical data will enable the most informed selection of a fluorescent agent for specific research, diagnostic, or drug development needs.

Assessing the quality and purity standards (USP, BP) for Solvent Red 179

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the quality and purity standards for Solvent Red 179, a yellowish-red oil-soluble dye, benchmarked against common alternatives, Solvent Red 135 and Solvent Orange 60. While Solvent Red 179 is not officially listed in the United States Pharmacopeia (USP) or the British Pharmacopoeia (BP), manufacturers often reference these standards as a measure of high quality and purity, particularly for applications in sensitive materials such as medical device plastics and food packaging. This document outlines key quality parameters, analytical methods for their assessment, and a comparative analysis of performance characteristics.

Comparative Analysis of Quality and Purity Specifications

The quality of solvent dyes is determined by a combination of physical properties, purity levels, and performance characteristics. The following tables summarize the available data for Solvent Red 179 and two common alternatives.

Table 1: Physical and Chemical Properties

Property	Solvent Red 179	Solvent Red 135	Solvent Orange 60
CAS Number	6829-22-7	20749-68-2	6925-69-5
Molecular Formula	C₂₂H₁₂N₂O	C₁₈H₆Cl₄N₂O	C₁₈H₁₀N₂O
Appearance	Yellowish-red powder	Red powder	Yellowish-orange powder
Melting Point	251-256 °C	~318 °C	~230 °C
Purity	≥99% - 99.5%	≥99%	Not specified
Solubility	Soluble in organic solvents, insoluble in water.	Soluble in organic solvents, insoluble in water.	Soluble in organic solvents, insoluble in water.

Table 2: Performance Characteristics

Performance Metric	Solvent Red 179	Solvent Red 135	Solvent Orange 60
Heat Resistance	Up to 350°C (in PC)	Up to 340°C (in PC)	Up to 300°C (in PS, ABS, PC)
Light Fastness (Blue Wool Scale)	8	7-8	7-8
Primary Applications	Engineering plastics (PS, HIPS, ABS, PC, PET, PA)	Plastics (PS, PET, PA, PC, ABS)	Plastics (PS, HIPS, ABS, PC, PET, PMMA)
Potential Impurities	Unreacted starting materials, synthesis by-products	Hexachlorobenzene (B1673134) (HCB), unreacted starting materials	Unreacted starting materials, synthesis by-products

Experimental Protocols

Accurate assessment of solvent dye quality relies on standardized analytical methods. Below are detailed protocols for key quality control tests.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method is used to determine the purity of the solvent dye and to identify and quantify any impurities.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water is typically used. For example, a linear gradient from 60% acetonitrile to 100% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at the wavelength of maximum absorbance for the specific dye (e.g., determined by a UV-Vis scan).

• Sample Preparation: Accurately weigh approximately 10 mg of the dye standard or sample and dissolve in 100 mL of a suitable solvent (e.g., acetonitrile) to create a stock solution. Further dilute as necessary to fall within the linear range of the detector.

• Procedure: Inject a known volume (e.g., 20 µL) of the sample solution into the HPLC system. The purity is calculated by the area percentage method, where the area of the main peak is divided by the total area of all peaks.

Identification and Quantification of Volatile Impurities by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is particularly useful for identifying and quantifying volatile organic impurities, such as residual solvents or by-products like hexachlorobenzene (HCB) in Solvent Red 135.

• Instrumentation: A GC-MS system.

• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: Start at a low temperature (e.g., 50°C), hold for a few minutes, then ramp up to a high temperature (e.g., 300°C) to elute all components.

• Injection: Splitless injection of a sample solution.

• Mass Spectrometer: Operated in full scan mode to identify unknown impurities and in selected ion monitoring (SIM) mode for quantification of known impurities against a standard.

• Sample Preparation: Dissolve a known amount of the dye in a suitable solvent and, if necessary, perform a liquid-liquid extraction to concentrate the volatile impurities.

Light Fastness Testing

This test determines the resistance of the colorant to fading when exposed to light.

• Methodology: Based on the principles of ASTM D4303, samples of the dye incorporated into a plastic matrix are exposed to a standardized light source (e.g., a xenon arc lamp) that simulates sunlight.

• Procedure: The color change of the exposed sample is periodically measured using a spectrophotometer or colorimeter and compared to an unexposed control sample. The degree of fading is rated against the Blue Wool Scale, where a rating of 8 indicates the highest light fastness.

Heat Resistance Testing

This test evaluates the stability of the dye at high temperatures, which is crucial for its use in plastics processing.

• Methodology: The dye is incorporated into a specific polymer (e.g., polystyrene, polycarbonate) at a defined concentration. The colored plastic is then subjected to progressively higher temperatures in an injection molding machine or an oven for a set period (e.g., 5 minutes).

• Evaluation: The color of the plastic at each temperature is compared to a sample processed at a lower, stable temperature. The heat resistance is defined as the maximum temperature at which no significant color change occurs.

Visualizing Quality Assessment and Comparison

To better illustrate the workflows and relationships in assessing Solvent Red 179, the following diagrams are provided.

Quality Assessment Workflow for Solvent Dyes

Comparative Analysis Framework for Solvent Dyes

A Head-to-Head Battle of Reds: Benchmarking Solvent Red 179 Against its Commercial Alternative, Macrolex Red E2G

For researchers, scientists, and professionals in drug development, the selection of high-performance chemical compounds is a critical step that influences the quality and efficacy of the end product. In the realm of coloration, particularly for plastics and resins, Solvent Red 179 stands out for its vibrant yellowish-red hue and robust performance characteristics. This guide provides an objective comparison of Solvent Red 179 and its widely recognized commercial equivalent, Macrolex Red E2G, supported by a compilation of publicly available experimental data.

It is important to note that "Macrolex Red E2G" is a trade name under which Solvent Red 179 is marketed.[1][2] Therefore, the following data represents the performance profile of C.I. Solvent Red 179, a perinone-based dyestuff.[3][4] This guide will refer to the compound as Solvent Red 179, with the understanding that the data is applicable to products marketed as Macrolex Red E2G.

Performance Data at a Glance

The following tables summarize the key performance indicators of Solvent Red 179, providing a clear comparison of its physical, chemical, and performance properties.

Table 1: General and Physical Properties

Property	Value
C.I. Name	Solvent Red 179
CAS Number	6829-22-7, 89106-94-5
Chemical Family	Perinone
Molecular Formula	C22H12N2O
Appearance	Yellowish-red powder
Melting Point	251-256 °C
Heat Resistance in PS	300 °C

Table 2: Solubility Profile at 20°C (g/L)

Solvent	Solubility
Acetone	1.6
Butyl Acetate	1.6
Methylbenzene	4.1
Dichloromethane	8
Ethyl Alcohol	0.9

Table 3: Fastness Properties

Property	Rating
Light Fastness in PS	8
Acid Fastness	5
Alkali Fastness	5

Deep Dive: Experimental Protocols

To ensure a comprehensive understanding of the presented data, this section outlines the general methodologies for key experiments. These protocols are based on established international standards.

Solubility Determination

The solubility of Solvent Red 179 in various organic solvents is a critical parameter for its application. A common method for determining solubility is the gravimetric method.

Gravimetric method for solubility determination.

Thermal Stability Assessment

The heat resistance of Solvent Red 179 is crucial for its use in high-temperature plastic processing. The thermal stability is typically evaluated by incorporating the dye into a polymer matrix (e.g., polystyrene) and subjecting it to increasing temperatures. The temperature at which a significant color change occurs determines its heat resistance. This process is generally guided by standards like ISO 787-21.

Lightfastness Evaluation

The ability of a dye to resist fading upon exposure to light is known as lightfastness. This is a critical property for products with a long service life. The lightfastness of Solvent Red 179 is rated on a blue wool scale from 1 to 8, with 8 being the highest fastness.[1][5][6] The testing protocol generally follows ISO 105-B02, which involves exposing the colored plastic samples to a xenon arc lamp under controlled conditions and comparing the degree of fading to the blue wool standards.

References

• 1. China Solvent Red 179 / CAS 89106 95-5/6829-22-7 factory and manufacturers | Precise Color [precisechem.com]
• 2. Solvent red 179 TDS|Solvent red 179 from Chinese supplier and producer - SOLVENT RED DYES - Enoch dye [enochdye.com]
• 3. specialchem.com [specialchem.com]
• 4. Perinone—New Life of an Old Molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 5. additivesforpolymer.com [additivesforpolymer.com]
• 6. specialchem.com [specialchem.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of C.I. Solvent Red 179: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal of C.I. Solvent Red 179, a dye commonly used in various industrial and research applications. Adherence to these protocols is essential to minimize risks and comply with regulatory standards.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is crucial to handle C.I. Solvent Red 179 with appropriate safety measures. Always operate in a well-ventilated area and wear the necessary Personal Protective Equipment (PPE) to avoid direct contact and inhalation.[1][2] In case of accidental exposure, follow the first-aid measures outlined in the table below.

Exposure Route	First-Aid Measure
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If the person is not breathing, provide artificial respiration and seek immediate medical attention. Do not use mouth-to-mouth resuscitation if the chemical was ingested or inhaled.[1]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. Consult a physician.[1]
Eye Contact	Rinse eyes with pure water for at least 15 minutes and consult a doctor.[1]
Ingestion	Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Step-by-Step Disposal Procedure for C.I. Solvent Red 179

The recommended method for the disposal of C.I. Solvent Red 179 is through a licensed chemical destruction facility or controlled incineration.[1][2] Discharging this substance into sewer systems or the environment is strictly prohibited.[1]

• Collection of Waste:

  • Carefully collect waste C.I. Solvent Red 179, including any contaminated materials from spills.

  • Use spark-proof tools and explosion-proof equipment during collection to prevent ignition.[1][2]

  • Place the collected material into suitable, closed, and properly labeled containers for disposal.[1][2]

• Storage Pending Disposal:

  • Store the sealed waste containers in a dry, cool, and well-ventilated area.

  • Ensure the storage location is away from foodstuffs, animal feed, and incompatible materials.[2]

• Arranging for Professional Disposal:

  • Contact a licensed chemical waste disposal company to arrange for the pickup and subsequent destruction of the C.I. Solvent Red 179 waste.

  • The material can be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1][2]

• Disposal of Contaminated Packaging:

  • Containers that held C.I. Solvent Red 179 can be triple-rinsed (or the equivalent) and offered for recycling or reconditioning.[1]

  • Alternatively, the packaging can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill.[1]

  • For combustible packaging materials, controlled incineration with flue gas scrubbing is a possible disposal route.[1]

Accidental Release Measures

In the event of a spill, it is critical to act swiftly and safely to contain and clean up the material.

• Personal Precautions: Avoid dust formation and contact with the substance.[1][2] Ensure adequate ventilation and wear appropriate PPE, including chemical-impermeable gloves.[1][2] Remove all sources of ignition and evacuate personnel to a safe area.[1][2]

• Environmental Precautions: Prevent the spill from spreading further and do not allow the chemical to enter drains.[1] Discharge into the environment must be avoided.[1]

• Containment and Cleaning: Collect the spilled material and place it in a suitable, closed container for disposal.[1][2] Adhered or collected material should be promptly disposed of in accordance with appropriate laws and regulations.[1][2]

Caption: Decision workflow for the proper disposal of C.I. Solvent Red 179 and its contaminated packaging.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. echemi.com [echemi.com]